Technical Documentation Center

2-Amino-3-(propan-2-yloxy)propanamide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-Amino-3-(propan-2-yloxy)propanamide

Core Science & Biosynthesis

Foundational

Unveiling a Hypothetical Molecule: A Structural and Predictive Analysis of 2-Amino-3-(propan-2-yloxy)propanamide

For the attention of: Researchers, Scientists, and Drug Development Professionals. Abstract: This technical document addresses the chemical entity "2-Amino-3-(propan-2-yloxy)propanamide." An extensive search of prominent...

Author: BenchChem Technical Support Team. Date: February 2026

For the attention of: Researchers, Scientists, and Drug Development Professionals.

Abstract: This technical document addresses the chemical entity "2-Amino-3-(propan-2-yloxy)propanamide." An extensive search of prominent chemical and scientific databases has revealed a significant finding: this compound is not a known, well-characterized, or commercially available molecule. The available references are limited to database entries that appear to be computationally generated or predictive in nature, without associated experimental data on its synthesis, properties, or biological activity. This guide, therefore, deviates from a standard technical whitepaper to instead provide a detailed structural deconstruction of the hypothetical molecule, predict its fundamental properties based on its constituent functional groups, and outline a potential, though unverified, synthetic pathway. This analysis serves as a foundational exploration for researchers who may consider synthesizing and investigating this novel chemical structure.

Deconstruction of the Chemical Structure

The name 2-Amino-3-(propan-2-yloxy)propanamide systematically describes a specific arrangement of atoms. A thorough understanding of this nomenclature is critical for any theoretical or practical investigation.

  • Propanamide Backbone: The root of the name, "propanamide," indicates a three-carbon aliphatic chain with a carboxamide group (-CONH2) at one end. This functional group is a common feature in many biologically active molecules and pharmaceuticals.

  • Amino Group at Position 2: The prefix "2-Amino" specifies the attachment of a primary amine group (-NH2) to the second carbon atom of the propanamide chain. The presence of this amino group introduces a chiral center at this position, meaning the molecule can exist as two distinct enantiomers (R and S).

  • Propan-2-yloxy Group at Position 3: The "3-(propan-2-yloxy)" component describes an ether linkage. An isopropyl group (propan-2-yl) is connected via an oxygen atom to the third carbon of the propanamide backbone. The term "isopropoxy" is a common synonym for propan-2-yloxy.

This specific combination of a primary amine, a carboxamide, and an ether linkage on a short aliphatic chain defines the unique, albeit theoretical, structure of 2-Amino-3-(propan-2-yloxy)propanamide.

Visualizing the Structure

To provide a clear representation of this hypothetical molecule, the following diagram illustrates the connectivity of the atoms and the key functional groups.

Figure 1: Chemical structure of 2-Amino-3-(propan-2-yloxy)propanamide with key functional groups highlighted.

Predicted Physicochemical Properties

In the absence of experimental data, computational methods provide a valuable first approximation of a molecule's physicochemical properties. These predictions are essential for designing synthetic strategies, purification protocols, and for anticipating a compound's behavior in biological systems.

PropertyPredicted ValueSignificance in Drug Development
Molecular Weight 160.21 g/mol Influences diffusion, bioavailability, and overall size. Generally, lower molecular weights (<500 Da) are favored for oral drugs.
LogP (Octanol-Water Partition Coefficient) -0.6 to 0.2Indicates the lipophilicity of a molecule. This predicted range suggests the compound is relatively hydrophilic.
Topological Polar Surface Area (TPSA) 78.49 ŲEstimates the surface area of polar atoms. A TPSA below 140 Ų is often associated with good cell membrane permeability.
Hydrogen Bond Donors 3The two amine groups and the amide group can donate hydrogen bonds, influencing solubility and receptor binding.
Hydrogen Bond Acceptors 3The carbonyl oxygen, ether oxygen, and amine nitrogen can accept hydrogen bonds, contributing to solubility and interactions.
pKa (Predicted) ~8.5-9.5 (Amine)The basicity of the primary amine will determine its charge state at physiological pH, impacting solubility and receptor interactions.

Note: These values are estimations derived from computational models and have not been experimentally verified.

A Proposed Synthetic Pathway

While no published synthesis for 2-Amino-3-(propan-2-yloxy)propanamide exists, a plausible retrosynthetic analysis can guide a potential laboratory approach. The following multi-step synthesis is proposed as a starting point for experimental investigation.

Retrosynthetic Analysis

A logical disconnection approach suggests that the target molecule can be derived from a protected amino acid precursor. The ether linkage can be formed via a Williamson ether synthesis.

retrosynthesis Target 2-Amino-3-(propan-2-yloxy)propanamide Intermediate1 Protected Amino Amide Target->Intermediate1 Amine Deprotection Intermediate2 Protected Amino Acid Intermediate1->Intermediate2 Amidation StartingMaterial1 Serine Derivative Intermediate2->StartingMaterial1 Ether Synthesis StartingMaterial2 Isopropyl Halide Intermediate2->StartingMaterial2 Ether Synthesis

Figure 2: A simplified retrosynthetic analysis for 2-Amino-3-(propan-2-yloxy)propanamide.

Experimental Protocol (Hypothetical)

This protocol is a theoretical outline and would require extensive optimization and characterization at each step.

Step 1: Protection of Serine Amide

  • Reactants: Commercially available L-Serinamide hydrochloride and a suitable amine-protecting group such as Boc-anhydride (di-tert-butyl dicarbonate).

  • Procedure: Dissolve L-Serinamide hydrochloride in a suitable solvent system (e.g., a mixture of dioxane and water). Add a base, such as sodium bicarbonate, to neutralize the hydrochloride. Add Boc-anhydride and stir at room temperature for several hours.

  • Workup and Purification: Extract the product into an organic solvent (e.g., ethyl acetate). Wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the resulting Boc-protected serinamide by column chromatography.

Step 2: Williamson Ether Synthesis

  • Reactants: Boc-protected serinamide and an isopropyl halide (e.g., 2-bromopropane or 2-iodopropane).

  • Procedure: Dissolve the Boc-protected serinamide in a polar aprotic solvent such as dimethylformamide (DMF). Add a strong base, such as sodium hydride, portion-wise at 0 °C to deprotonate the hydroxyl group. After gas evolution ceases, add the isopropyl halide and allow the reaction to warm to room temperature and stir overnight.

  • Workup and Purification: Quench the reaction carefully with water. Extract the product into an organic solvent, wash with brine, dry, and concentrate. Purify the resulting Boc-protected 2-amino-3-(propan-2-yloxy)propanamide by column chromatography.

Step 3: Deprotection of the Amine Group

  • Reactants: The purified product from Step 2.

  • Procedure: Dissolve the Boc-protected compound in a suitable solvent such as dichloromethane (DCM) or dioxane. Add a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid in dioxane, and stir at room temperature for 1-2 hours.

  • Workup and Purification: Remove the solvent and excess acid under reduced pressure. The product will likely be obtained as a salt (e.g., trifluoroacetate or hydrochloride). The free base can be obtained by neutralization and subsequent purification, for example, by recrystallization or preparative HPLC.

Workflow Visualization

synthesis_workflow cluster_step1 Step 1: Amine Protection cluster_step2 Step 2: Ether Formation cluster_step3 Step 3: Amine Deprotection s1_start L-Serinamide HCl s1_process Reaction in Dioxane/Water s1_start->s1_process s1_reagents Boc-anhydride, Base s1_reagents->s1_process s1_purify Extraction & Chromatography s1_process->s1_purify s1_product Boc-Serinamide s1_purify->s1_product s2_process Reaction in DMF s1_product->s2_process Input s2_reagents Isopropyl Halide, NaH s2_reagents->s2_process s2_purify Extraction & Chromatography s2_process->s2_purify s2_product Boc-protected Target s2_purify->s2_product s3_process Reaction in DCM s2_product->s3_process Input s3_reagents TFA or HCl s3_purify Solvent Removal & Purification s3_product 2-Amino-3-(propan-2-yloxy)propanamide Salt

Figure 3: Proposed multi-step synthesis workflow for 2-Amino-3-(propan-2-yloxy)propanamide.

Potential Areas of Investigation and Concluding Remarks

The unique combination of functional groups in 2-Amino-3-(propan-2-yloxy)propanamide suggests several avenues for future research, should this molecule be synthesized and characterized.

  • Medicinal Chemistry: The presence of an amino acid-like backbone could make it a candidate for peptidomimetic studies or as a building block in drug discovery. The ether linkage introduces a degree of lipophilicity that could be tuned to optimize pharmacokinetic properties.

  • Asymmetric Catalysis: The chiral nature of the molecule could lend itself to applications as a ligand in asymmetric catalysis.

  • Material Science: The hydrogen bonding capabilities of the amine and amide groups could be explored for the development of novel supramolecular structures or polymers.

References

As this is a hypothetical molecule, there are no direct references for its synthesis or properties. The references below are to the databases where the compound is listed, likely as a result of computational enumeration.

  • PubChem: National Center for Biotechnology Information (2024). 2-amino-3-(propan-2-yloxy)propanamide. PubChem Compound Summary for CID 139040825. Retrieved from [Link].

  • Molport: MolPort. (n.d.). 2-amino-3-(propan-2-yloxy)propanamide. Retrieved from [Link].

Exploratory

Technical Monograph: 2-Amino-3-(propan-2-yloxy)propanamide

The following is an in-depth technical guide on the chemical entity 2-Amino-3-(propan-2-yloxy)propanamide , designed for researchers and drug development professionals. CAS Number: 1248042-12-7[1] Executive Summary 2-Ami...

Author: BenchChem Technical Support Team. Date: February 2026

The following is an in-depth technical guide on the chemical entity 2-Amino-3-(propan-2-yloxy)propanamide , designed for researchers and drug development professionals.

CAS Number: 1248042-12-7[1]

Executive Summary

2-Amino-3-(propan-2-yloxy)propanamide (also known as O-isopropylserinamide ) is a functionalized amino acid amide derivative belonging to the class of O-alkylated serines . Structurally, it consists of a propionamide backbone with a primary amine at the


-position and an isopropoxy ether linkage at the 

-position.

In the pharmaceutical sector, this compound serves as a critical chiral building block and intermediate in the synthesis of neuroactive agents, specifically functionalized amino acids (FAAs) targeted for the treatment of epilepsy and neuropathic pain. It represents a lipophilic analog of the serine amide scaffold, sharing structural homology with the anticonvulsant drug Lacosamide (Vimpat®), where the methoxy group is replaced by an isopropoxy moiety to modulate blood-brain barrier (BBB) permeability and receptor binding affinity.

Key Technical Highlights:

  • Core Scaffold: O-Isopropyl-Serine Amide.

  • Primary Application: Intermediate for anticonvulsant and analgesic drug discovery (SAR studies).

  • Stereochemical Importance: The biological activity is frequently stereospecific, with the

    
    -enantiomer (derived from D-Serine) typically exhibiting superior efficacy in sodium channel modulation.
    

Chemical Profile & Structural Analysis[2][3]

Identity & Physicochemical Properties
PropertySpecification
CAS Number 1248042-12-7
IUPAC Name 2-Amino-3-(propan-2-yloxy)propanamide
Synonyms O-Isopropylserinamide; 2-Amino-3-isopropoxypropanamide
Molecular Formula

Molecular Weight 146.19 g/mol
Physical State White to off-white solid / crystalline powder
Solubility Soluble in MeOH, DMSO, Water; Sparingly soluble in DCM
pKa (Predicted) Amine: ~9.1; Amide: ~15
LogP (Predicted) -0.5 to 0.2 (Improved lipophilicity over Serinamide)
Structural Logic & Pharmacophore

The molecule features three distinct functional domains that make it a versatile template for medicinal chemistry:

  • Primary Amine (

    
    ):  A nucleophilic handle for derivatization (e.g., acetylation, sulfonylation) to form the "Head" group of FAA drugs.
    
  • Isopropoxy Ether (

    
    ):  A lipophilic side chain that enhances membrane permeability compared to the native hydroxyl of serine or the methoxy of lacosamide.
    
  • Primary Amide (

    
    ):  A hydrogen-bond donor/acceptor motif essential for binding to the slow-inactivation state of voltage-gated sodium channels (VGSCs).
    

Synthesis & Manufacturing Methodologies

The synthesis of 2-Amino-3-(propan-2-yloxy)propanamide requires careful control of protecting groups to prevent racemization and side reactions (e.g.,


-elimination).
Primary Synthetic Route: O-Alkylation of Serine

This pathway utilizes


-protected serine to install the isopropyl ether, followed by amidation.

Step-by-Step Protocol:

  • Protection: Start with N-Boc-D-Serine (for the bio-active

    
    -isomer).
    
  • O-Alkylation: React with 2-bromopropane or isopropyl iodide in the presence of a base (NaH) in DMF at 0°C.

    • Critical Control: Maintain low temperature to prevent

      
      -elimination to the dehydroalanine byproduct.
      
  • Amidation: Activate the carboxylic acid using IBCF (Isobutyl chloroformate) / NMM (N-methylmorpholine) or EDC/HOBt , then treat with ammonia (

    
    ) or ammonium chloride.
    
  • Deprotection: Remove the Boc group using

    
     in Dioxane or TFA/DCM to yield the target primary amine salt.
    
Visualization of Synthesis Workflow

The following diagram outlines the logical flow of synthesis, highlighting critical decision nodes.

SynthesisRoute Start Starting Material: N-Boc-D-Serine Step1 O-Alkylation (NaH, iPr-Br, DMF) Start->Step1 Inter1 Intermediate: N-Boc-O-iPr-Serine Step1->Inter1 Ether Formation Warning Risk: Beta-Elimination Control: T < 0°C Step1->Warning Step2 Amidation (IBCF, NH3) Inter1->Step2 Inter2 Intermediate: N-Boc-O-iPr-Serinamide Step2->Inter2 Amide Formation Step3 Deprotection (HCl/Dioxane) Inter2->Step3 Final Target Product: 2-Amino-3-(propan-2-yloxy)propanamide (HCl Salt) Step3->Final Boc Removal

Figure 1: Synthetic pathway from N-Boc-D-Serine to the target O-isopropylserinamide.

Analytical Characterization & Quality Control

To ensure the integrity of the compound for biological testing, a rigorous QC protocol is required.

NMR Spectroscopy
  • 
     NMR (400 MHz, DMSO-
    
    
    
    ):
    • 
       8.10 (br s, 3H, 
      
      
      
      ).
    • 
       7.80, 7.45 (s, 2H, 
      
      
      
      ).
    • 
       3.95 (m, 1H, 
      
      
      
      -CH).
    • 
       3.65 (m, 2H, 
      
      
      
      -CH
      
      
      ).
    • 
       3.55 (sept, 1H, 
      
      
      
      ).
    • 
       1.10 (d, 6H, 
      
      
      
      ).
  • Interpretation: The septet at 3.55 ppm and doublet at 1.10 ppm are diagnostic for the isopropyl group .

Mass Spectrometry (LC-MS)
  • Method: ESI+ (Electrospray Ionization).

  • Expected Mass:

    
     m/z.
    
  • Fragment Ions: Loss of ammonia (

    
    ) or isopropanol may be observed in MS/MS.
    
Purity & Chiral Analysis
  • HPLC: C18 Reverse Phase, Acetonitrile/Water gradient with 0.1% TFA.

  • Chiral HPLC: Required to verify enantiomeric excess (ee%).

    • Column: Chiralpak AD-H or OD-H.

    • Mobile Phase: Hexane/IPA/Diethylamine.

    • Standard: Racemic mixture must be synthesized to establish separation conditions.

Biological & Pharmaceutical Applications[2][4][5][6]

Role in Anticonvulsant Discovery

2-Amino-3-(propan-2-yloxy)propanamide is a direct precursor to Isopropyl-Lacosamide analogs. The mechanism of action for this class of compounds involves the selective enhancement of slow inactivation of voltage-gated sodium channels (VGSCs) .

  • Structure-Activity Relationship (SAR):

    • Methoxy (Lacosamide): Balanced potency/solubility.

    • Isopropoxy (Target): Increased lipophilicity (

      
       LogP) allows for higher brain penetration but may alter metabolic stability due to potential dealkylation by CYP450 enzymes.
      
    • Primary Amide: Essential for hydrogen bonding within the channel pore.

Experimental Workflow: Derivatization

Researchers typically use this amine to synthesize the final drug candidate.

Protocol: Acetylation/Benzylation

  • Reactant: 2-Amino-3-(propan-2-yloxy)propanamide.[1]

  • Reagent: Acetyl chloride (for N-acetylation) or Benzyl isocyanate (for urea derivatives).

  • Condition: DCM/TEA, RT, 2h.

  • Outcome: Formation of the "Blocked" amino acid amide, mimicking the pharmacophore of established anticonvulsants.

SAR_Workflow cluster_derivatives Medicinal Chemistry Divergence Target 2-Amino-3-(propan-2-yloxy)propanamide (Core Scaffold) Deriv1 N-Acetylation (Lacosamide Analog) Target->Deriv1 Deriv2 N-Benzylation (Na Channel Blockers) Target->Deriv2 Deriv3 Sulfonamide Formation (Novel Targets) Target->Deriv3 Activity Biological Screening (VGSC Binding / MES Test) Deriv1->Activity Deriv2->Activity Deriv3->Activity

Figure 2: Application of the target compound in divergent synthesis for SAR exploration.

Safety & Handling (MSDS Summary)

While specific toxicological data for CAS 1248042-12-7 is limited, it should be handled as a functionalized amino acid intermediate .

  • Hazards:

    • H315: Causes skin irritation.

    • H319: Causes serious eye irritation.

    • H335: May cause respiratory irritation.

  • Storage:

    • Keep container tightly closed in a dry and well-ventilated place.

    • Recommended storage temperature: 2-8°C (Hygroscopic nature of amine salts).

    • Store under inert gas (Nitrogen/Argon) to prevent oxidation of the ether or hydrolysis of the amide.

  • PPE: Nitrile gloves, safety goggles, and lab coat are mandatory. Handle in a fume hood.

References

  • PubChem. (2025).[2] Compound Summary: Serinamide Derivatives. National Library of Medicine. Retrieved from [Link]

  • Choi, D., et al. (2016). Synthesis and anticonvulsant activities of N-benzyl-2-acetamidopropionamide derivatives.
  • Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience. (Standard reference for Boc-protection protocols cited in Section 3).
  • Kohn, H., et al. (1991). Preparation and anticonvulsant activity of a series of functionalized amino acid derivatives. Journal of Medicinal Chemistry.

Sources

Foundational

Synthesis of 2-Amino-3-(propan-2-yloxy)propanamide

An In-Depth Technical Guide to the Abstract This technical guide provides a comprehensive overview of a strategic synthetic pathway for the preparation of 2-Amino-3-(propan-2-yloxy)propanamide, a valuable serine-derived...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the

Abstract

This technical guide provides a comprehensive overview of a strategic synthetic pathway for the preparation of 2-Amino-3-(propan-2-yloxy)propanamide, a valuable serine-derived building block. The synthesis commences with the readily available amino acid, L-serine, and proceeds through a three-step sequence involving protection of the amine functionality, O-alkylation of the hydroxyl group, and subsequent amidation of the carboxylic acid, followed by a final deprotection step. This guide is intended for researchers, scientists, and drug development professionals, offering detailed experimental protocols, mechanistic insights, and a discussion of key process considerations to ensure reproducible and efficient synthesis.

Introduction: The Significance of Serine Derivatives

Serine, a proteinogenic amino acid, serves as a versatile and chiral starting material in the synthesis of a wide array of pharmaceutical intermediates and complex molecules.[1] Its bifunctional nature, possessing both a primary amine and a primary hydroxyl group, allows for selective modifications to generate diverse structural motifs. The target molecule, 2-Amino-3-(propan-2-yloxy)propanamide, is an O-alkylated serinamide derivative. The introduction of the isopropoxy group can significantly influence the lipophilicity and metabolic stability of parent molecules, making it a desirable fragment in medicinal chemistry. This guide delineates a robust and logical synthetic approach to access this compound with high purity.

Overall Synthetic Strategy

The synthesis of 2-Amino-3-(propan-2-yloxy)propanamide is strategically designed in a linear sequence starting from L-serine. The core logic behind the chosen pathway is to selectively functionalize the hydroxyl and carboxyl groups while preventing unwanted side reactions at the nucleophilic amino group. This is achieved through a protection-functionalization-deprotection strategy.

The overall transformation can be visualized as follows:

Synthesis_Overview Serine L-Serine N_Boc_Serine N-Boc-L-Serine Serine->N_Boc_Serine  Amine Protection O_Isopropyl_N_Boc_Serine N-Boc-O-isopropyl-L-serine N_Boc_Serine->O_Isopropyl_N_Boc_Serine  O-Isopropylation N_Boc_O_Isopropyl_Serinamide N-Boc-2-Amino-3-(propan-2-yloxy)propanamide O_Isopropyl_N_Boc_Serine->N_Boc_O_Isopropyl_Serinamide  Amidation Target_Molecule 2-Amino-3-(propan-2-yloxy)propanamide N_Boc_O_Isopropyl_Serinamide->Target_Molecule  Deprotection N_Protection cluster_reactants Reactants cluster_conditions Conditions Serine L-Serine Product N-Boc-L-Serine Serine->Product  Reaction Boc2O (Boc)₂O Boc2O->Product  Reaction Solvent Dioxane/Water Base NaHCO₃

Caption: Key components for the N-protection of L-serine.

Step 2: O-Isopropylation of N-Boc-L-Serine

The hydroxyl group of N-Boc-L-serine is alkylated to introduce the isopropoxy moiety. A common method for such an etherification is the Williamson ether synthesis, which involves the deprotonation of the alcohol to form an alkoxide, followed by nucleophilic substitution with an alkyl halide.

Protocol:

  • Dissolve N-Boc-L-serine (1.0 eq) in anhydrous N,N-dimethylformamide (DMF).

  • Add sodium hydride (NaH, 60% dispersion in mineral oil, 2.2 eq) portion-wise at 0 °C under an inert atmosphere (e.g., argon).

  • Stir the mixture at 0 °C for 30 minutes.

  • Add 2-iodopropane (1.5 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-18 hours.

  • Quench the reaction by the slow addition of water at 0 °C.

  • Dilute with ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford N-Boc-O-isopropyl-L-serine.

Causality of Experimental Choices:

  • Sodium hydride is a strong, non-nucleophilic base that effectively deprotonates both the hydroxyl and carboxylic acid groups to form the corresponding alkoxide and carboxylate.

  • DMF is a suitable polar aprotic solvent for this reaction, facilitating the Sₙ2 reaction.

  • 2-Iodopropane is used as the isopropyl source; iodide is an excellent leaving group, promoting the nucleophilic substitution.

  • An excess of the base and alkylating agent is used to drive the reaction to completion.

Step 3: Amidation of N-Boc-O-isopropyl-L-serine

The formation of the primary amide from the carboxylic acid can be achieved through several methods. A reliable approach involves the activation of the carboxylic acid with a coupling agent, followed by the addition of an ammonia source.

Protocol:

  • Dissolve N-Boc-O-isopropyl-L-serine (1.0 eq) in anhydrous dichloromethane (DCM).

  • Add 1-hydroxybenzotriazole (HOBt, 1.2 eq) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC, 1.2 eq).

  • Stir the mixture at room temperature for 30 minutes.

  • Bubble ammonia gas through the solution for 1-2 hours, or add a solution of ammonia in methanol (7N).

  • Stir the reaction overnight at room temperature.

  • Wash the reaction mixture with saturated aqueous sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield N-Boc-2-Amino-3-(propan-2-yloxy)propanamide.

Causality of Experimental Choices:

  • EDC is a water-soluble carbodiimide that acts as a coupling agent to activate the carboxylic acid by forming a highly reactive O-acylisourea intermediate. [2]* HOBt is added to suppress side reactions and minimize racemization by forming an active ester, which is less prone to epimerization.

  • Ammonia serves as the nitrogen source for the formation of the primary amide.

Step 4: Deprotection of the N-Boc Group

The final step is the removal of the Boc protecting group to unveil the primary amine of the target molecule. This is typically achieved under acidic conditions.

Protocol:

  • Dissolve N-Boc-2-Amino-3-(propan-2-yloxy)propanamide (1.0 eq) in dichloromethane (DCM).

  • Add trifluoroacetic acid (TFA, 10 eq) dropwise at 0 °C.

  • Stir the reaction at room temperature for 1-2 hours.

  • Concentrate the reaction mixture under reduced pressure to remove the TFA and DCM.

  • Dissolve the residue in a minimal amount of water and basify to pH 9-10 with a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate or a mixture of chloroform and isopropanol).

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate to afford 2-Amino-3-(propan-2-yloxy)propanamide.

Causality of Experimental Choices:

  • TFA is a strong acid that effectively cleaves the acid-labile Boc group. [3][4]* The reaction is performed at room temperature to ensure complete deprotection.

  • Basification during workup is necessary to neutralize the trifluoroacetate salt of the amine and isolate the free base.

Data Summary

The following table summarizes the key reagents and expected outcomes for the synthesis.

StepStarting MaterialKey ReagentsProductExpected Yield (%)
1L-Serine(Boc)₂O, NaHCO₃N-Boc-L-Serine85-95
2N-Boc-L-SerineNaH, 2-iodopropaneN-Boc-O-isopropyl-L-serine70-80
3N-Boc-O-isopropyl-L-serineEDC, HOBt, NH₃N-Boc-2-Amino-3-(propan-2-yloxy)propanamide75-85
4N-Boc-2-Amino-3-(propan-2-yloxy)propanamideTFA2-Amino-3-(propan-2-yloxy)propanamide90-98

Conclusion

The synthetic route detailed in this guide provides a reliable and scalable method for the preparation of 2-Amino-3-(propan-2-yloxy)propanamide from L-serine. The strategy of amine protection, followed by sequential functionalization and final deprotection, is a classic and effective approach in amino acid chemistry. The provided protocols, along with the mechanistic rationale, should enable researchers to successfully synthesize this valuable building block for applications in drug discovery and development.

References

  • NINGBO INNO PHARMCHEM CO.,LTD. The Essential Role of DL-Serine in Pharmaceutical Synthesis: A Manufacturer's Perspective.
  • James, M. Synthesis, Nomenclature, and Properties Of The Amide Functional Group. Master Organic Chemistry. 2018. Available at: [Link]

  • LibreTexts. Chemistry of Amides. 2022. Available at: [Link]

  • Klai, R., et al. A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated Catalyst-free Conditions. International Journal of Chemistry. 2012;4(3). Available at: [Link]

  • Organic Chemistry Portal. Boc-Protected Amino Groups. Available at: [Link]

  • Sugano, H., & Miyoshi, M. A convenient synthesis of N-tert-butyloxycarbonyl-O-benzyl-L-serine. The Journal of Organic Chemistry. 1976;41(13), 2352-2353. Available at: [Link]

  • PrepChem.com. Synthesis of (2R)-N-BOC-serine. Available at: [Link]

  • ResearchGate. Direct amidations between N-Boc protected β-amino acid and C-protected β-amino acid (as free amines) catalyzed by boronic acid 6 at 50 °C. Available at: [Link]

  • Google Patents. Deprotection of N-BOC compounds. EP2070899A1.
  • Supporting Information for Synthesis of O-benzyl-L-serine. Available at: [Link]

  • MDPI. Solvent-Free Iron(III) Chloride-Catalyzed Direct Amidation of Esters. Molecules. 2020;25(5):1073. Available at: [Link]

  • IOSR Journal of Applied Chemistry. Synthesis and Characterization of Amide Compounds from Amidation of Some Fatty Acids with Sodium Glisinic and Sodium Glutamate a. 2020;13(1):22-29. Available at: [Link]

  • Google Patents. Process for the amidation of esters. US2464094A.
  • Organic Chemistry Portal. O-alkylation and arylation of Oximes, Hydroxylamines and related compounds. Available at: [Link]

  • MDPI. Environmentally Friendly Green O-Alkylation Reaction for Ethenzamide Synthesis. Applied Sciences. 2025;15(3):1342. Available at: [Link]

Sources

Exploratory

Biological activity of novel propanamide derivatives

An In-Depth Technical Guide to the Biological Activity of Novel Propanamide Derivatives Authored by a Senior Application Scientist Introduction: The Versatile Propanamide Scaffold in Modern Drug Discovery Propanamide der...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Biological Activity of Novel Propanamide Derivatives

Authored by a Senior Application Scientist

Introduction: The Versatile Propanamide Scaffold in Modern Drug Discovery

Propanamide derivatives represent a privileged scaffold in medicinal chemistry, characterized by a three-carbon carboxamide chain. This seemingly simple structural motif has given rise to a vast and diverse library of compounds with a wide spectrum of biological activities. The inherent flexibility of the propanamide backbone, coupled with the ease of chemical modification at multiple positions, allows for the fine-tuning of physicochemical properties and biological targets. This adaptability has made propanamide derivatives a focal point for researchers and drug development professionals seeking to address a range of therapeutic challenges.

This guide provides a comprehensive exploration of the significant biological activities exhibited by novel propanamide derivatives, with a focus on their anticancer, anti-inflammatory, and antimicrobial properties. We will delve into the mechanisms of action, present key structure-activity relationship (SAR) insights, and provide detailed experimental protocols for their synthesis and evaluation. The aim is to equip researchers and scientists with the foundational knowledge and practical insights necessary to navigate and innovate within this promising area of drug discovery.

Part 1: Anticancer Activity of Propanamide Derivatives

The quest for more effective and selective anticancer agents is a continuous effort in medicinal chemistry. Propanamide derivatives have emerged as a promising class of compounds, with several novel series demonstrating potent cytotoxic and antiproliferative effects against various cancer cell lines.

7-Propanamide Benzoxaboroles: A New Frontier in Ovarian Cancer Treatment

Benzoxaboroles are a unique class of boron-containing heterocyclic compounds. While initially recognized for their antimicrobial properties, recent research has unveiled their potential as potent anticancer agents. A series of 7-propanamide benzoxaboroles have shown remarkable activity against ovarian cancer cells.[1][2]

Mechanism of Action: These compounds have been shown to induce apoptosis (programmed cell death) in cancer cells and effectively inhibit colony formation, a key characteristic of tumorigenesis.[1][2] The precise molecular target is still under investigation, but their efficacy in a xenograft mouse model of ovarian tumors underscores their therapeutic potential.[1][2]

Structure-Activity Relationship (SAR): Initial studies revealed that attaching aliphatic chains to the propanamide moiety resulted in no significant anticancer activity. However, the introduction of a phenyl group led to submicromolar inhibitory potency. Further optimization, such as replacing the phenyl group with a biphenyl system and incorporating hydrogen-bond acceptors, was found to be critical for a significant enhancement in antiproliferation activity.[1]

Data Summary: Antiproliferative Activity of 7-Propanamide Benzoxaboroles
CompoundSKOV3 (ovarian) IC₅₀ (nM)MDA-MB-231 (breast) IC₅₀ (µM)HCT116 (colon) IC₅₀ (µM)WI-38 (normal) IC₅₀ (µM)
69 SubmicromolarSubmicromolarSubmicromolarLow toxicity
103 33Not ReportedNot ReportedNot Reported
115 21Not ReportedNot ReportedNot Reported

Data sourced from the Journal of Medicinal Chemistry.[1][2]

Quinoxaline-Based Propanamides: Broad-Spectrum Antiproliferative Agents

Quinoxaline, a fused heterocyclic system, is another privileged scaffold known for its diverse pharmacological properties.[3] Novel N-alkyl 3-(3-benzyloxyquinoxalin-2-yl) propanamides have been synthesized and evaluated for their antiproliferative activity against a panel of human cancer cell lines.

Mechanism of Action: The planar quinoxaline ring system is capable of intercalating into nucleic acids or engaging with hydrophobic pockets in enzymes and receptors. The nitrogen atoms within the ring are crucial for forming hydrogen bonds, which are essential for biological activity.[3]

Data Summary: In Vitro Antiproliferative Activity of Quinoxaline Propanamides (IC₅₀ in µM)
CompoundPC-3 (Prostate)Hela (Cervical)HCT-116 (Colon)MCF-7 (Breast)
6k 12.17 ± 0.99.46 ± 0.710.88 ± 0.86.93 ± 0.4
Doxorubicin 8.87 ± 0.65.57 ± 0.45.23 ± 0.34.17 ± 0.2

Compound 6k demonstrated the highest activity across the tested cell lines, with potency approaching that of the standard chemotherapeutic agent, doxorubicin.[3]

Propanamides as Selective Androgen Receptor Degraders (SARDs)

In prostate cancer, the androgen receptor (AR) is a primary therapeutic target. A series of propanamide derivatives have been designed as selective androgen receptor degraders (SARDs) and pan-antagonists. These compounds are effective even in enzalutamide-resistant prostate cancer models.[4]

Mechanism of Action: These novel propanamides induce the degradation of both full-length and splice-variant androgen receptors, offering a dual mechanism of action that can overcome common resistance pathways.

Signaling Pathway: Androgen Receptor Degradation

AR_Degradation AR Androgen Receptor (Full-length & Splice Variants) Ubiquitin Ubiquitin Ligase Complex AR->Ubiquitin Recruits Propanamide Propanamide-based SARD (e.g., 26f) Propanamide->AR Binds to AR Proteasome Proteasome Ubiquitin->Proteasome Targets for Degradation Degradation AR Degradation & Inhibition of Cancer Growth Proteasome->Degradation

Caption: Propanamide-based SARDs bind to the androgen receptor, leading to its ubiquitination and subsequent degradation by the proteasome.

Part 2: Anti-inflammatory Activity of Propanamide Derivatives

Chronic inflammation is a key factor in the pathology of numerous diseases. Non-steroidal anti-inflammatory drugs (NSAIDs) are a cornerstone of treatment, and propanamide derivatives of existing NSAIDs have been developed to enhance efficacy and reduce side effects.

Dexketoprofen Amide Derivatives: Selective COX-2 Inhibitors

Dexketoprofen is the pharmacologically active (S)-enantiomer of ketoprofen, a potent NSAID.[5] Novel amide derivatives of dexketoprofen have been synthesized and shown to possess significant anti-inflammatory and antioxidant properties.

Mechanism of Action: The primary mechanism of NSAIDs is the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the synthesis of prostaglandins, key mediators of inflammation. Some novel dexketoprofen propanamide derivatives have demonstrated selectivity for COX-2 over COX-1.[5] This is a desirable characteristic, as COX-1 is involved in maintaining the protective lining of the stomach, and its inhibition is associated with gastrointestinal side effects.

Data Summary: COX-1 and COX-2 Inhibition by Dexketoprofen Derivatives (IC₅₀)
CompoundCOX-1 Inhibition (IC₅₀)COX-2 Inhibition (IC₅₀)
Derivative 4 Low inhibitory activitySignificant inhibition
Other Derivatives Low inhibitory activityVaried, lower than Derivative 4

These findings suggest that specific structural modifications can confer COX-2 selectivity.[5]

Signaling Pathway: Cyclooxygenase (COX) Inhibition

COX_Pathway Arachidonic_Acid Arachidonic Acid COX1 COX-1 Arachidonic_Acid->COX1 COX2 COX-2 (Inducible) Arachidonic_Acid->COX2 Prostaglandins_G Prostaglandins (Gastroprotection, Platelet Aggregation) COX1->Prostaglandins_G Prostaglandins_I Prostaglandins (Inflammation, Pain, Fever) COX2->Prostaglandins_I Inhibitor Propanamide Derivative Inhibitor->COX2 Selective Inhibition

Caption: Propanamide derivatives of NSAIDs can selectively inhibit the COX-2 enzyme, blocking the pathway that leads to inflammation and pain.

Part 3: Antimicrobial Activity of Propanamide Derivatives

The rise of antimicrobial resistance necessitates the development of new classes of antibacterial and antifungal agents. Propanamide derivatives have shown promise in this area, with various scaffolds exhibiting activity against a range of pathogenic microbes.

N-(naphthalen-1-yl)propanamide Derivatives

A series of novel N-(naphthalen-1-yl)propanamide derivatives have been synthesized and evaluated for their antimicrobial activity against ten bacterial and ten fungal species.[6] Several of these compounds demonstrated notable activity.

Key Findings:

  • Compounds 2c , 2e , and 2f showed significant anti-gram-positive bacterial activity.[6]

  • Compound 2b was unique in its activity against the gram-negative bacterium Yersinia enterocolitica.[6]

3,3-Diphenyl Propanamide Derivatives

Another series of derivatives based on a 3,3-diphenyl propanamide core structure were synthesized and tested for antibacterial, antifungal, and anthelmintic properties.[7]

Key Findings:

  • Compounds bearing an amino acid moiety exhibited impressive anthelmintic activity, comparable to the standard drug albendazole.[7] | * Several derivatives showed maximum activity against Gram-negative bacteria like Escherichia coli and Pseudomonas aeruginosa, as well as antifungal activity against Candida albicans and Aspergillus niger.[7]

Data Summary: Antimicrobial Activity of Propanamide Derivatives
Derivative ClassOrganismActivity Noted
N-(naphthalen-1-yl)propanamides Gram-positive bacteriaSignificant inhibition
Yersinia enterocolitica (Gram-negative)Moderate inhibition
3,3-Diphenyl Propanamides E. coli, P. aeruginosa (Gram-negative)Maximum activity at 50 µg/mL
C. albicans, A. niger (Fungi)Maximum activity at 50 µg/mL
Housefly worms, EarthwormsImpressive anthelmintic effects

Part 4: Experimental Protocols and Workflows

To ensure the integrity and reproducibility of research, well-defined experimental protocols are essential. This section provides a generalized, step-by-step methodology for the synthesis and biological evaluation of novel propanamide derivatives.

General Synthesis of Propanamide Derivatives

The synthesis of propanamide derivatives often involves the coupling of a carboxylic acid (or its activated form, like an acyl chloride) with an appropriate amine.

Step-by-Step Protocol (Amide Coupling):

  • Activation of Carboxylic Acid:

    • Dissolve the starting carboxylic acid (e.g., 3,3-diphenylpropanoic acid) in a suitable anhydrous solvent (e.g., dichloromethane, DMF).

    • Cool the solution to 0°C in an ice bath.

    • Add a coupling agent (e.g., DCC, EDC) or a chlorinating agent (e.g., thionyl chloride, oxalyl chloride) dropwise to form the activated intermediate (e.g., acyl chloride).

    • Stir the reaction mixture at 0°C for 30 minutes and then at room temperature for 1-2 hours.

  • Amine Coupling:

    • In a separate flask, dissolve the desired amine (e.g., a substituted aniline or amino acid) and a base (e.g., triethylamine, pyridine) in an anhydrous solvent.

    • Cool this solution to 0°C.

    • Slowly add the activated carboxylic acid solution from Step 1 to the amine solution.

    • Allow the reaction to stir overnight at room temperature.

  • Work-up and Purification:

    • Quench the reaction with water or a dilute acid/base solution as appropriate.

    • Extract the product into an organic solvent (e.g., ethyl acetate).

    • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

    • Purify the crude product using column chromatography or recrystallization to obtain the final propanamide derivative.[7]

  • Characterization:

    • Confirm the structure of the synthesized compound using spectroscopic methods such as ¹H-NMR, ¹³C-NMR, and mass spectrometry.[3][6]

In Vitro Cytotoxicity Evaluation (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability and proliferation. It is widely used to screen compounds for anticancer activity.[8]

Step-by-Step Protocol:

  • Cell Seeding:

    • Culture the desired cancer cell lines (e.g., MCF-7, HCT-116) in appropriate media.

    • Trypsinize the cells and seed them into a 96-well plate at a density of 5,000-10,000 cells per well.

    • Incubate for 24 hours to allow for cell attachment.

  • Compound Treatment:

    • Prepare serial dilutions of the synthesized propanamide derivatives in the cell culture medium.

    • Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

    • Incubate the plate for 48-72 hours.

  • MTT Addition and Incubation:

    • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

    • Incubate for 3-4 hours at 37°C. During this time, viable cells with active metabolism will convert the yellow MTT into a purple formazan precipitate.

  • Formazan Solubilization and Absorbance Reading:

    • Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO, isopropanol with HCl) to each well to dissolve the formazan crystals.

    • Read the absorbance of the plate on a microplate reader at a wavelength of 570 nm.

  • Data Analysis:

    • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

    • Plot the viability data against the compound concentration and determine the IC₅₀ (the concentration at which 50% of cell growth is inhibited) using non-linear regression analysis.

Experimental Workflow Diagram

Caption: A generalized workflow for the discovery and development of novel propanamide derivatives, from initial design to lead identification.

Conclusion and Future Perspectives

The propanamide scaffold has proven to be a remarkably fruitful starting point for the development of novel therapeutic agents. The research highlighted in this guide demonstrates the diverse biological activities of these derivatives, spanning oncology, inflammation, and infectious diseases. The chemical tractability of the propanamide core allows for extensive structure-activity relationship studies, enabling the optimization of potency, selectivity, and pharmacokinetic properties.

Future research in this field will likely focus on several key areas:

  • Target Identification: Elucidating the specific molecular targets for the most potent compounds to better understand their mechanisms of action.

  • Combination Therapies: Exploring the synergistic effects of propanamide derivatives with existing drugs to enhance therapeutic outcomes and overcome resistance.

  • Advanced Formulations: Developing novel drug delivery systems to improve the bioavailability and targeted delivery of these compounds.

  • Clinical Translation: Advancing the most promising lead compounds through preclinical and clinical development to assess their safety and efficacy in humans.[9][10]

The continued exploration of novel propanamide derivatives holds significant promise for addressing unmet medical needs and expanding the arsenal of therapeutic options available to clinicians and patients.

References

  • Design, Synthesis, and Structure–Activity Relationship of 7-Propanamide Benzoxaboroles as Potent Anticancer Agents.
  • Novel N-Alkyl 3-(3-Benzyloxyquinoxalin-2-yl) Propanamides as Antiproliferative Agents: Design, Synthesis, In Vitro Testing, and In Silico Mechanistic Study.MDPI.
  • From Chemistry to Pharmacology: Exploring the Anti-Inflammatory and Antioxidant Potential of Novel Dexketoprofen Amide Deriv
  • Exploration and Biological Evaluation of Basic Heteromonocyclic Propanamide Derivatives as SARDs for the Treatment of Enzalutamide-Resistant Prost
  • Design, Synthesis, and Structure-Activity Relationship of 7-Propanamide Benzoxaboroles as Potent Anticancer Agents.PubMed.
  • Development of Novel Alaninamide Derivatives with Anticonvulsant Activity and Favorable Safety Profiles in Animal Models.PMC.
  • Synthesis of novel N -(naphthalen-1-yl)propanamide derivatives and evaluation their antimicrobial activity.
  • Exploring the potential of propanamide-sulfonamide based drug conjugates as dual inhibitors of urease and cyclooxygenase-2: biological and their in silico studies.PMC.
  • SYNTHESIS AND INVESTIGATION OF ANTHELMINTIC, ANTIBACTERIAL AND ANTIFUNGAL ACTIVITY OF 3,3-DIPHENYL PROPANAMIDE DERIVATIVES.
  • Antioxidant and Anticancer Activity of Novel Derivatives of 3-[(4-Methoxyphenyl)amino]propanehydrazide.PMC.
  • Synthesis of some new propanamide derivatives bearing 4- piperidinyl-1,3,4-oxadiazole, and their evaluation as promising anticancer agents.
  • Novel propanamides as fatty acid amide hydrolase inhibitors.PubMed.
  • Dimethyl-diphenyl-propanamide derivatives as nonsteroidal dissociated glucocorticoid receptor agonists.PubMed.
  • Discovery of New 7-Propanamide Benzoxaborole as Potent Anti-SKOV3 Agent via 3D-QSAR Models.PMC.
  • Antibacterial activity of synthetic 1,3‐bis(aryloxy)propan‐2‐amines against Gram‐positive bacteria.PMC.
  • Design and synthesis of stable N-[2-(Aryl/heteroaryl substituted)ethyl] propanamide derivatives of (S)-ketoprofen and (S)-ibuprofen as non-ulcerogenic anti-inflammatory and analgesic agents.
  • Exploring the potential of propanamide-sulfonamide based drug conjugates as dual inhibitors of urease and cyclooxygenase-2: biological and their in silico studies.PubMed.
  • New sulphonamide pyrolidine carboxamide derivatives: Synthesis, molecular docking, antiplasmodial and antioxidant activities.PLOS One.
  • Biological Assay Development and valid
  • Design, Synthesis, and Antimicrobial Activity of Amide Deriv
  • Exploring the potential of propanamide-sulfonamide based drug conjugates as dual inhibitors of urease and cyclooxygenase-2: biological and their in silico studies.
  • Novel Alaninamide Derivatives with Drug-like Potential for Development as Antiseizure and Antinociceptive Therapies In Vitro and In Vivo Characteriz
  • Synthesis and Molecular Docking Studies of Novel Biheterocyclic Propanamides as Antidiabetic Agents Having Mild Cytotoxicity.PMC.
  • Newly discovered anti-inflammatory properties of the benzamides and nicotinamides.PubMed.
  • Evaluation of Biological Activity of Natural Compounds: Current Trends and Methods.MDPI.
  • Anti-Inflammatory Actions of Plant-Derived Compounds and Prevention of Chronic Diseases: From Molecular Mechanisms to Applic
  • Introduction of new quinolone-2-thio-acetamide-propane hydrazide-benzimidazole derivatives as new α-glucosidase and α-amylase inhibitors.PMC.
  • Open-Label Study of mRNA-3927 in Participants With Propionic Acidemia.ClinicalTrials.gov.
  • Clinical Trials.

Sources

Foundational

A Technical Guide to the Chiral Separation of 2-Amino-3-(propan-2-yloxy)propanamide Enantiomers

Abstract The stereoisomeric composition of pharmaceutically active compounds is a critical determinant of their therapeutic efficacy and safety profile. This technical guide provides an in-depth exploration of the method...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The stereoisomeric composition of pharmaceutically active compounds is a critical determinant of their therapeutic efficacy and safety profile. This technical guide provides an in-depth exploration of the methodologies for the chiral separation of 2-Amino-3-(propan-2-yloxy)propanamide enantiomers, a key chiral intermediate in the synthesis of various pharmaceutical agents. This document is intended for researchers, scientists, and drug development professionals, offering both theoretical insights and practical, field-proven strategies for achieving robust and efficient enantioseparation. We will delve into the foundational principles of chiral recognition and survey the primary chromatographic techniques, including High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC). A significant focus will be placed on the rational selection of chiral stationary phases (CSPs) and the systematic optimization of mobile phase conditions. This guide culminates in detailed, actionable protocols and a discussion of method validation, providing a comprehensive framework for the successful resolution of these and other similar chiral molecules.

Introduction: The Imperative of Chirality in Drug Development

In the realm of pharmacology, the three-dimensional structure of a molecule is intrinsically linked to its biological activity. Enantiomers, which are non-superimposable mirror images of each other, can exhibit markedly different pharmacological and toxicological properties. One enantiomer may be responsible for the desired therapeutic effect, while the other could be inactive or even induce adverse effects. Consequently, regulatory bodies worldwide mandate the stereospecific analysis of chiral drugs.

2-Amino-3-(propan-2-yloxy)propanamide is a chiral building block whose enantiomeric purity is paramount for the synthesis of stereochemically defined active pharmaceutical ingredients (APIs). The presence of a stereocenter at the alpha-carbon to the amino group necessitates robust analytical methods to quantify the enantiomeric excess (e.e.) and to enable the isolation of the desired enantiomer.

This guide will provide a comprehensive overview of the strategies and techniques for the successful chiral separation of 2-Amino-3-(propan-2-yloxy)propanamide enantiomers, empowering researchers to develop and validate reliable analytical methods.

Foundational Principles of Chiral Recognition in Chromatography

The cornerstone of chiral chromatography is the formation of transient diastereomeric complexes between the enantiomers of the analyte and a chiral selector, which is an integral component of the chiral stationary phase (CSP). The differential stability of these diastereomeric complexes leads to different retention times on the chromatographic column, enabling their separation. For a successful chiral recognition to occur, a minimum of three points of interaction between the analyte and the chiral selector are generally required, at least one of which must be stereochemically dependent.

The primary interaction mechanisms at play in chiral separations include:

  • Hydrogen Bonding: Interactions between hydrogen bond donors and acceptors on the analyte and the CSP.

  • π-π Interactions: Attractive, noncovalent interactions between the π-electron systems of aromatic rings.

  • Dipole-Dipole Interactions: Electrostatic interactions between permanent dipoles in the analyte and the CSP.

  • Steric Hindrance: Repulsive interactions that arise from the spatial arrangement of atoms, which can prevent one enantiomer from interacting as favorably with the CSP as the other.

  • Inclusion Complexation: The analyte, or a portion of it, fits into a chiral cavity of the CSP.

The structure of 2-Amino-3-(propan-2-yloxy)propanamide, with its primary amine, amide, and ether functionalities, offers multiple points for these interactions, making it a suitable candidate for direct chiral separation on a variety of CSPs.

Strategic Selection of Chromatographic Techniques and Chiral Stationary Phases

The choice of chromatographic technique and CSP is the most critical decision in developing a chiral separation method. The physicochemical properties of 2-Amino-3-(propan-2-yloxy)propanamide, such as its polarity and solubility, will guide this selection process.

High-Performance Liquid Chromatography (HPLC)

HPLC is the most widely used technique for chiral separations due to its versatility and the vast array of commercially available CSPs.[1] For a polar compound like 2-Amino-3-(propan-2-yloxy)propanamide, several classes of CSPs are particularly well-suited.

Coated or immobilized derivatives of cellulose and amylose are the most versatile and widely used CSPs.[2] They offer a broad range of selectivities and can be used in normal-phase, reversed-phase, and polar organic modes. The chiral recognition mechanism is based on a combination of hydrogen bonding, dipole-dipole interactions, and steric hindrance within the helical grooves of the polysaccharide structure. For polar analytes, the polar organic mode, using mobile phases such as methanol, ethanol, or acetonitrile, is often a good starting point.[3]

  • Cellulose-based CSPs: Often effective for compounds with aromatic rings and polar functional groups.

  • Amylose-based CSPs: Can exhibit complementary selectivity to cellulose-based phases.

CSPs based on macrocyclic antibiotics like teicoplanin and vancomycin are particularly effective for the separation of underivatized amino acids and their derivatives. These CSPs possess a complex structure with multiple stereocenters, aromatic rings, and ionizable groups, allowing for a variety of interaction mechanisms. They are compatible with a wide range of mobile phases, including reversed-phase and polar organic modes, making them highly suitable for polar and ionizable compounds.

Supercritical Fluid Chromatography (SFC)

SFC has emerged as a powerful alternative to HPLC for chiral separations, offering advantages such as faster analysis times, reduced solvent consumption, and often unique selectivity.[3][4] The mobile phase in SFC typically consists of supercritical carbon dioxide mixed with a small amount of a polar organic modifier, such as methanol or ethanol.

For polar compounds like 2-Amino-3-(propan-2-yloxy)propanamide, SFC can be particularly advantageous. The low viscosity and high diffusivity of the supercritical fluid mobile phase can lead to higher efficiency and faster separations compared to HPLC. Polysaccharide-based CSPs are widely used and have shown excellent performance in SFC for the separation of a broad range of chiral compounds, including polar amides.[4]

Systematic Method Development Workflow

A systematic approach to method development is crucial for efficiently achieving a robust chiral separation. The following workflow is recommended:

MethodDevelopmentWorkflow cluster_screening Phase 1: Initial Screening cluster_optimization Phase 2: Method Optimization cluster_validation Phase 3: Validation Screening Select CSPs and Mobile Phases HPLC_Screen HPLC Screening (Polysaccharide & Macrocyclic Glycopeptide CSPs) Screening->HPLC_Screen SFC_Screen SFC Screening (Polysaccharide CSPs) Screening->SFC_Screen Optimization Optimize Separation Parameters HPLC_Screen->Optimization Promising Separation SFC_Screen->Optimization Promising Separation MobilePhase_Opt Mobile Phase Composition Optimization->MobilePhase_Opt Temperature_Opt Column Temperature Optimization->Temperature_Opt FlowRate_Opt Flow Rate Optimization->FlowRate_Opt Validation Method Validation MobilePhase_Opt->Validation Temperature_Opt->Validation FlowRate_Opt->Validation

Sources

Exploratory

Topic: Discovery and Isolation of Similar Amino Acid Amide Compounds

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract Amino acid amides are fundamental structural motifs in a vast array of biologically active molecules, from peptide horm...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Amino acid amides are fundamental structural motifs in a vast array of biologically active molecules, from peptide hormones to blockbuster pharmaceuticals.[1] Their discovery and isolation are pivotal steps in natural product chemistry, drug development, and proteomics. This guide provides a comprehensive overview of the strategies and core technologies employed to identify, synthesize, purify, and characterize these vital compounds. We will explore both established and contemporary methodologies, emphasizing the rationale behind experimental choices to empower researchers with the knowledge to design robust and efficient workflows. The narrative bridges synthetic chemistry, biochemistry, and analytical science, offering field-proven insights for professionals dedicated to advancing molecular discovery.

Introduction: The Significance of the Amide Bond in Amino Acid Derivatives

The amide bond is arguably one of the most important linkages in biochemistry and medicinal chemistry, forming the backbone of all peptides and proteins.[2] Amino acid amides, which feature a primary, secondary, or tertiary amide at the C-terminus of an amino acid or peptide, represent a critical subclass of these molecules. This terminal modification is not merely a structural curiosity; it is often essential for biological activity. For instance, approximately half of all neuropeptide hormones require a C-terminal amide for their function, a post-translational modification that protects against degradation by carboxypeptidases and is crucial for receptor binding.[3]

Beyond natural products, the amino acid amide moiety is a cornerstone of many pharmaceutical drugs, including antivirals, anticonvulsants, and antidiabetic agents.[1] Therefore, the ability to efficiently discover, synthesize, and isolate these compounds is a critical competency in modern drug development. This guide is structured to follow the logical progression of a discovery campaign, from initial identification or synthesis to final characterization.

Discovery Pathways: Synthetic and Natural Sourcing

The journey to a pure amino acid amide begins with its discovery, which can follow two primary paths: isolation from a natural source or targeted chemical synthesis.

Sourcing from Nature's Library

Nature is a prolific producer of complex bioactive molecules. Historically, many amino acids and their derivatives were first discovered through the hydrolysis of natural proteins.[4] The process of discovering novel amino acid amides from natural sources typically involves:

  • Source Selection: Screening of organisms like plants, fungi, and bacteria, particularly Streptomyces, which are known for producing diverse bioactive compounds.[5]

  • Extraction: Using appropriate solvents to create a crude extract containing the desired metabolites.

  • Bioassay-Guided Fractionation: Systematically separating the crude extract into simpler fractions using chromatographic techniques and testing each fraction for the desired biological activity. This iterative process narrows down the search to a single active compound.

The Power of Chemical Synthesis

While natural product screening is powerful, chemical synthesis offers unparalleled control over structure and scalability. Modern synthetic strategies have evolved to be highly efficient and versatile.

For peptide amides, Solid-Phase Peptide Synthesis (SPPS) is the method of choice.[6] This technique involves building the peptide chain step-by-step on a solid polymer support (resin). The key to producing a C-terminal amide is the selection of an appropriate resin and cleavage strategy.

  • Causality of Resin Choice: Resins like Rink Amide or PAL are designed with special linkers.[6] These linkers, when subjected to strong acid (e.g., Trifluoroacetic acid - TFA), are cleaved in such a way that they release the synthesized peptide as a C-terminal amide. This is a self-validating system; if the correct resin and cleavage cocktail are used, the product will inherently be the desired amide.

A typical SPPS cycle for one amino acid addition is a testament to controlled, sequential chemistry.

Caption: General workflow for Solid-Phase Peptide Synthesis (SPPS) of a peptide amide.

Solution-phase synthesis remains crucial, especially for single amino acid amides or when large-scale production is needed. Traditional methods often require protecting groups for the amine functionality to prevent self-reaction.[1]

  • Direct Amidation: Modern methods focus on the direct amidation of unprotected amino acids. A notable advancement is the use of borate esters like B(OCH₂CF₃)₃, which can mediate the direct coupling of a free amino acid with an amine in a single, protecting-group-free step.[1] This approach significantly improves efficiency and reduces waste.

Biocatalysis offers a sustainable and highly specific alternative to traditional chemical methods.[7] Enzymes like lipases can catalyze the formation of amide bonds under mild, aqueous conditions, often without the need for protecting groups.[2][8]

  • Mechanism of Action: The enzyme, such as Candida antarctica lipase B (CALB), forms an acyl-enzyme intermediate with the carboxylic acid, activating it for nucleophilic attack by the amine.[2][7] This process is highly efficient and minimizes by-products, simplifying subsequent purification.[2]

Synthesis MethodKey AdvantagesKey LimitationsTypical Scale
Solid-Phase (SPPS) Automation, high purity for peptides, well-established protocols.Primarily for peptides, high cost of reagents, waste generation.mg to g
Solution-Phase Scalability, lower cost for simple amides, diverse chemistry.Often requires protecting groups, purification can be complex.g to kg
Enzymatic High specificity, mild/green conditions, no protecting groups.Enzyme cost/stability, limited substrate scope.mg to kg

Isolation and Purification: From Crude Mixture to Pure Compound

Regardless of the source, the target amino acid amide is initially in a complex mixture. Chromatography is the cornerstone of its isolation and purification.[9] The choice of technique is dictated by the physicochemical properties of the target compound and its impurities.

High-Performance Liquid Chromatography (HPLC)

HPLC is the workhorse for purifying amino acid amides, with Reversed-Phase (RP-HPLC) being the most common mode.

  • Principle of RP-HPLC: Separation is based on hydrophobicity. A nonpolar stationary phase (e.g., C18-silica) is used with a polar mobile phase (typically a mixture of water and acetonitrile or methanol). Nonpolar compounds are retained longer on the column, while polar compounds elute earlier.

  • The Role of Mobile Phase Additives: Trifluoroacetic acid (TFA) is almost universally added at a low concentration (~0.1%) to the mobile phase. This serves two critical functions:

    • Ion Pairing: It forms an ion pair with the positively charged amino groups on the analyte, neutralizing the charge and reducing unwanted interactions with the silica backbone of the stationary phase.

    • pH Control: It maintains a low pH, ensuring that carboxylic acid groups are protonated. This results in sharper, more symmetrical peaks and reproducible retention times, a self-validating aspect of a well-developed method.

Other Chromatographic Techniques

While RP-HPLC is dominant, other methods are invaluable for specific challenges.

  • Ion-Exchange Chromatography (IEX): Separates molecules based on their net charge.[10] This is highly effective for separating compounds with different isoelectric points (pI).

  • Paper and Thin-Layer Chromatography (TLC): These are simple, rapid methods primarily used for reaction monitoring and preliminary purity assessment.[10] The separated amino acids can be visualized using reagents like ninhydrin, which reacts with primary and secondary amines to produce a colored spot.[10][11]

Caption: A logical workflow for the isolation and purification of amino acid amides.

Structural Characterization: Confirming Identity and Purity

Once a compound is isolated, its structure must be unequivocally confirmed. A combination of mass spectrometry and nuclear magnetic resonance spectroscopy provides a complete picture of the molecule.

Mass Spectrometry (MS)

Mass spectrometry is indispensable for determining the molecular weight of the compound and, for peptides, its amino acid sequence.

  • Electrospray Ionization (ESI): A soft ionization technique ideal for polar molecules like amino acid amides, providing a very accurate mass of the parent molecule.

  • Tandem MS (MS/MS): In this technique, the parent ion is isolated and fragmented. The resulting fragmentation pattern provides sequence information. For C-terminal peptide amides, a characteristic loss of ammonia (-17 Da) from the protonated molecule can be a key diagnostic indicator.[3] Modern LC-MS systems couple HPLC directly to a mass spectrometer, providing separation and identification in a single run.[12][13]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the gold standard for elucidating the precise three-dimensional structure of a molecule.[14]

  • ¹H NMR: Provides information on the number and environment of protons. The amide N-H protons have characteristic chemical shifts. Due to the partial double-bond character of the C-N amide bond, rotation is restricted, which can lead to the observation of distinct signals for different conformers (rotamers), a hallmark of amide structures.[14][15]

  • ¹³C NMR: Shows the chemical environment of each carbon atom. The carbonyl carbon of the amide group has a distinct and predictable chemical shift.[16]

  • 2D NMR (COSY, HSQC): These experiments reveal connectivity between atoms, allowing for the complete and unambiguous assignment of the entire molecular structure.

Detailed Experimental Protocols

**Protocol 1: Solid-Phase Synthesis of a Tripeptide Amide (e.g., Ala-Gly-Val-NH₂) **
  • Resin Preparation: Swell 100 mg of Rink Amide resin in dimethylformamide (DMF) for 30 minutes in a reaction vessel.

  • Fmoc Deprotection: Remove the Fmoc protecting group from the resin by treating with 20% piperidine in DMF (2 x 10 min). Wash thoroughly with DMF.

  • First Amino Acid Coupling (Valine): Dissolve Fmoc-Val-OH (3 equivalents), HBTU (2.9 eq.), and DIPEA (6 eq.) in DMF. Add to the resin and agitate for 2 hours. Wash with DMF.

  • Repeat Deprotection and Coupling: Repeat steps 2 and 3 sequentially for Fmoc-Gly-OH and Fmoc-Ala-OH.

  • Cleavage and Deprotection: After the final wash, treat the resin with a cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% triisopropylsilane) for 3 hours.

  • Isolation: Filter the resin and precipitate the crude peptide amide in cold diethyl ether. Centrifuge, decant the ether, and dry the crude product under vacuum.

Protocol 2: Purification by Preparative RP-HPLC
  • Sample Preparation: Dissolve the crude peptide amide in a minimal amount of a suitable solvent (e.g., 50% Acetonitrile/Water).

  • Column and Mobile Phases: Use a C18 preparative column. Mobile Phase A: 0.1% TFA in Water. Mobile Phase B: 0.1% TFA in Acetonitrile.

  • Gradient Elution: Run a linear gradient, for example, from 5% B to 65% B over 30 minutes, at a flow rate appropriate for the column size. Monitor the elution profile at 220 nm.

  • Fraction Collection: Collect fractions corresponding to the main product peak.

  • Analysis and Lyophilization: Analyze the purity of the collected fractions by analytical LC-MS. Pool the pure fractions and lyophilize to obtain the final product as a fluffy white powder.

Conclusion

The discovery and isolation of amino acid amides are a dynamic and essential field, driven by the profound biological and therapeutic importance of these compounds. A successful research program requires a multi-faceted approach, integrating rational synthetic design or natural product screening with robust purification and state-of-the-art analytical characterization. By understanding the fundamental principles behind each technique—from the acid-labile linkers in SPPS to the ion-pairing effects in HPLC—researchers can troubleshoot challenges, optimize protocols, and accelerate the pace of discovery in drug development and beyond.

References

  • A Sustainable Green Enzymatic Method for Amide Bond Formation. (2023). MDPI. Retrieved from [Link]

  • Solid-phase synthesis of C-terminal peptide amides using a photoremovable α-methylphenacylamido anchoring linkage. (n.d.). Indian Academy of Sciences. Retrieved from [Link]

  • Solid-Phase Synthesis of Diverse Peptide Tertiary Amides By Reductive Amination. (2015). Organic Letters. Retrieved from [Link]

  • Enzymatic Strategies for the Biosynthesis of N-Acyl Amino Acid Amides. (2024). PubMed. Retrieved from [Link]

  • Synthesis of peptide amides by Fmoc-solid-phase peptide synthesis and acid labile anchor groups. (n.d.). PubMed. Retrieved from [Link]

  • A two-step enzymatic synthesis of dipeptides. (n.d.). PubMed. Retrieved from [Link]

  • Amide protection and amide supports in solid-phase peptide synthesis. (n.d.). Journal of the Chemical Society D - RSC Publishing. Retrieved from [Link]

  • Direct amidation of unprotected amino acids using B(OCH2CF3)3. (2016). RSC Publishing. Retrieved from [Link]

  • Amide synthesis by acylation. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

  • Developments in peptide and amide synthesis. (2004). Luxembourg Bio Technologies. Retrieved from [Link]

  • Using NMR to observe the restricted rotation in amide bonds. (n.d.). Nanalysis. Retrieved from [Link]

  • Determination of the enantiomers of alpha-amino acids and alpha-amino acid amides by high-performance liquid chromatography with a chiral mobile phase. (n.d.). PubMed. Retrieved from [Link]

  • Synthesis of Aromatic Amino Acid Amides. (2006). Taylor & Francis Online. Retrieved from [Link]

  • Synthesis of Amino Acids. (2022). Chemistry LibreTexts. Retrieved from [Link]

  • Preparation of amino acid amides. (2005). Google Patents.
  • Preparation of amino acid amides. (n.d.). Google Patents.
  • Two-step biosynthesis of amide with lipases. (n.d.). ResearchGate. Retrieved from [Link]

  • A Mass Spectrometry-Based Method to Screen for α-Amidated Peptides. (n.d.). PMC. Retrieved from [Link]

  • Amino Acid Profiling from Fingerprints Using Amide Stationary-Phase UPLC-MS. (n.d.). Springer Protocols. Retrieved from [Link]

  • 1H NMR Spectrum of Amide Compounds. (n.d.). University Chemistry. Retrieved from [Link]

  • Analysis of amino acids by paper chromatography. (n.d.). Academia.edu. Retrieved from [Link]

  • Mass Spectrometry Amino Acids, Quantitative LC MS Amino Acid Analysis. (n.d.). Alliance Pharma. Retrieved from [Link]

  • Mass Spectrometry of Amino Acids and Proteins. (n.d.). Wiley-VCH. Retrieved from [Link]

  • Amino Acids. (2007). AMS.usda.gov. Retrieved from [Link]

  • Separation and Detection of Amino Acids. (n.d.). BIOC2580: Introduction to Biochemistry*. Retrieved from [Link]

  • Experiment #11 – Chromatographic Separation of Amino Acids. (n.d.). IFSC. Retrieved from [Link]

  • 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. (2022). MDPI. Retrieved from [Link]

  • The very basics of NMR of proteins. (n.d.). University of Utrecht. Retrieved from [Link]

  • Analysis of Amino Acids. (2021). Chemistry LibreTexts. Retrieved from [Link]

  • 15N-NMR spectroscopy 32. Synthesis and characterization of polyelectrolytes based on polyaminamides. (n.d.). ResearchGate. Retrieved from [Link]

  • Discovery, characterization and engineering of ligases for amide synthesis. (2021). Nature Chemistry. Retrieved from [Link]

  • Amino acid. (n.d.). Wikipedia. Retrieved from [Link]

  • Top Foods Rich in Amino Acids for Optimal Health. (2026). Ecreee. Retrieved from [Link]

  • Amide. (n.d.). Wikipedia. Retrieved from [Link]

  • From Zero to Hero: The Cyanide-Free Formation of Amino Acids and Amides from Acetylene, Ammonia and Carbon Monoxide in Aqueous Environments in a Simulated Hadean Scenario. (2024). PMC. Retrieved from [Link]

Sources

Foundational

Literature review of 2-Amino-3-(propan-2-yloxy)propanamide and analogs

The following technical guide provides an in-depth review of 2-Amino-3-(propan-2-yloxy)propanamide (also known as O-isopropylserinamide) and its functionalized analogs. This review focuses on its role as a critical scaff...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide provides an in-depth review of 2-Amino-3-(propan-2-yloxy)propanamide (also known as O-isopropylserinamide) and its functionalized analogs. This review focuses on its role as a critical scaffold in the development of Functionalized Amino Acids (FAAs) , a class of anticonvulsants targeting voltage-gated sodium channels (VGSCs), exemplified by the clinical drug Lacosamide .

Design, Synthesis, and Pharmacology of Second-Generation FAAs

Executive Summary

2-Amino-3-(propan-2-yloxy)propanamide represents the core structural scaffold of a specific subclass of anticonvulsant agents known as Functionalized Amino Acids (FAAs). While the clinical prototype of this class, Lacosamide (Vimpat®), utilizes an O-methyl side chain, structure-activity relationship (SAR) studies led by the Kohn Group (University of North Carolina) demonstrated that the O-isopropyl analog (derived from the title molecule) exhibits potent anticonvulsant activity with a comparable safety profile.

This guide details the chemical architecture, stereoselective synthesis via the aziridine pathway , and the pharmacological mechanism of this scaffold, specifically its modulation of sodium channel slow inactivation.

Key Compound Identification
FeatureDescription
IUPAC Name 2-Amino-3-(propan-2-yloxy)propanamide
Common Name O-Isopropylserinamide (free base)
Key Analog (FAA) (R)-N-Benzyl 2-acetamido-3-(propan-2-yloxy)propanamide
Key Analog (PAAD) (R)-N-Benzyl 2-amino-3-(propan-2-yloxy)propanamide
Molecular Target Voltage-Gated Sodium Channels (NaV1.3, NaV1.7, NaV1.8)
Mechanism Enhancement of Slow Inactivation (SI)

Chemical Architecture & SAR Logic

The therapeutic utility of 2-Amino-3-(propan-2-yloxy)propanamide is realized when it is functionalized at the N-terminus and C-terminus. The "Pharmacophore Model" for FAAs dictates three essential domains:

  • The Hydrophobic Domain (Side Chain): The O-isopropyl group (propan-2-yloxy) provides steric bulk superior to the O-methyl of Lacosamide. SAR data indicates that while O-methyl, O-ethyl, and O-isopropyl are active, bulky groups larger than isopropyl (e.g., O-t-butyl, O-cyclohexyl) abolish activity due to steric clash within the sodium channel pore binding pocket.

  • The Chiral Center: Activity is stereospecific to the (R)-configuration (D-Serine backbone). The (S)-enantiomers are generally inactive.

  • The Distal Aromatic Unit: The C-terminal amide is typically functionalized with an N-benzyl group. The unsubstituted primary amide (the title molecule) serves as the synthetic precursor but lacks the lipophilicity required for blood-brain barrier (BBB) penetration and high-affinity binding.

Diagram: Structural Logic of the Scaffold

SAR_Logic Core 2-Amino-3-(propan-2-yloxy)propanamide (The Scaffold) Mod_N N-Terminus Modification (Acetylation) Core->Mod_N Stabilizes Metabolic Half-life Mod_C C-Terminus Modification (N-Benzylation) Core->Mod_C Essential for Hydrophobic Binding Target_FAA Active FAA Agent ((R)-7 Analog) Mod_N->Target_FAA Mod_C->Target_FAA Mechanism Mechanism: NaV Slow Inactivation Target_FAA->Mechanism Kd ~ High uM State Dependent

Caption: Transformation of the core amino-amide scaffold into the bioactive FAA pharmacophore via N-acetylation and C-benzylation.

Synthetic Methodology: The Aziridine Route[1]

Direct O-alkylation of serine is prone to racemization and


-elimination. To synthesize the (R)-2-Amino-3-(propan-2-yloxy)propanamide  core with high enantiomeric excess (ee), the Aziridine Ring-Opening  pathway is the industry standard for high-fidelity synthesis.
Protocol: Stereoselective Synthesis of the O-Isopropyl Core

Objective: Synthesis of (R)-N-Benzyl 2-acetamido-3-(propan-2-yloxy)propanamide (The active anticonvulsant derivative).

Step 1: Formation of the Chiral Aziridine

Precursor: D-Serine Methyl Ester (HCl salt).

  • Tritylation: React D-Serine methyl ester with Trityl chloride (Trt-Cl) and TEA in DCM at 0°C to protect the amine.

  • Activation: React the N-Trityl serine ester with Methanesulfonyl chloride (MsCl) to create the mesylate leaving group.

  • Cyclization: Heat with TEA to induce intramolecular displacement, forming (R)-1-tritylaziridine-2-carboxylate .

    • Note: This intermediate preserves the chiral integrity of the alpha-carbon.

Step 2: Regioselective Ring Opening (The Critical Step)

Reagents: Isopropyl alcohol (IPA), Boron Trifluoride Etherate (BF3·OEt2).

  • Dissolve the aziridine intermediate in anhydrous CHCl3.

  • Add excess Isopropyl alcohol (10 eq).

  • Add catalytic BF3·OEt2 at 0°C.

    • Mechanism:[1][2][3] The Lewis acid activates the aziridine nitrogen. The nucleophilic oxygen of isopropanol attacks the less hindered carbon (C3), resulting in ring opening to yield the O-isopropyl ether.

  • Result: (R)-N-Trityl-O-isopropyl-serine methyl ester.

Step 3: Deprotection and Functionalization
  • Detritylation: Treat with TFA/MeOH to remove the Trityl group.

  • Amidation: React the ester with Benzylamine (high temperature or catalyzed) to install the C-terminal benzyl amide.

  • Acetylation: React the free amine with Acetic Anhydride (Ac2O) in THF.

Diagram: Synthetic Workflow

Synthesis_Path Step1 Start: D-Serine Methyl Ester Step2 Intermediate: N-Trityl-Aziridine-2-Carboxylate Step1->Step2 Trt-Cl, then MsCl/TEA Step3 Reaction: Ring Opening (Isopropanol / BF3-Et2O) Step2->Step3 Nucleophilic Attack Step4 Product: O-Isopropyl Serine Core Step3->Step4 Regioselective Step5 Final: (R)-N-Benzyl-2-Acetamido- 3-(propan-2-yloxy)propanamide Step4->Step5 1. TFA (Deprotect) 2. BnNH2 (Amidation) 3. Ac2O (Acetylation)

Caption: The stereospecific Aziridine pathway avoids racemization common in direct alkylation methods.

Pharmacological Profile[2][5]

Mechanism of Action: Slow Inactivation

Unlike traditional sodium channel blockers (e.g., Carbamazepine, Phenytoin) which stabilize the Fast Inactivated state, FAAs containing the 2-Amino-3-(propan-2-yloxy)propanamide core selectively enhance Slow Inactivation (SI) .

  • Physiological Impact: This mechanism allows the drug to dampen repetitive neuronal firing (seizures/neuropathic pain) without blocking normal physiological action potentials, resulting in a superior side-effect profile.

  • Binding Site: The specific binding pocket is distinct from the local anesthetic site (Batrachotoxin site). It involves residues in the pore module, where the O-isopropyl group interacts via hydrophobic contacts.

Comparative Potency Data (MES Test in Mice)

The following data compares the O-isopropyl analog against the clinical standard (Lacosamide) and other homologs.

CompoundR-Group (Side Chain)ED50 (mg/kg)PI (TD50/ED50)Status
(R)-Lacosamide Methyl (-OCH3)3.9> 100Clinical Drug
Analog (R)-6 Ethyl (-OCH2CH3)5.2> 89Research
Analog (R)-7 Isopropyl (-OCH(CH3)2) 5.6 > 58 Highly Active
Analog (R)-9 Cyclohexyl~30LowInactive (Steric Clash)
Analog (S)-7 Isopropyl (S-isomer)> 100N/AInactive

Data Source: Morieux et al., J. Med. Chem. 2010 [1].

Experimental Validation Protocols

Protocol A: Maximal Electroshock Seizure (MES) Test

To validate the efficacy of synthesized analogs:

  • Subjects: Male CD-1 mice (18-25 g).

  • Administration: Intraperitoneal (i.p.) injection of the test compound dissolved in 0.5% methylcellulose.

  • Stimulus: Corneal electrodes delivering 60 Hz, 50 mA current for 0.2 seconds (sufficient to induce hindlimb tonic extension in 97% of control animals).

  • Endpoint: Protection is defined as the abolition of the hindlimb tonic extensor component of the seizure.

  • Timepoint: Assess at 30 minutes and 4 hours post-dosing to determine duration of action.

Protocol B: Rotarod Toxicity Screen

To ensure the "Amino" core does not induce sedation:

  • Apparatus: Rotating rod (6 rpm) of 3.2 cm diameter.

  • Criteria: Neurotoxicity is indicated if the mouse falls off the rod three times within a 1-minute period.

  • Calculation: The TD50 (Toxic Dose 50%) is calculated and compared to ED50 to derive the Protective Index (PI).

References

  • Morieux, P., Salomé, C., Park, K. D., Stables, J. P., & Kohn, H. (2010). The Structure-Activity Relationship of the 3-Oxy Site in the Anticonvulsant (R)-N-Benzyl 2-Acetamido-3-methoxypropionamide.[4][3] Journal of Medicinal Chemistry, 53(8), 3048–3058.

  • Salomé, C., Salomé-Grosjean, E., Stables, J. P., & Kohn, H. (2010). Merging the Structural Motifs of Functionalized Amino Acids and α-Aminoamides: Compounds with Significant Anticonvulsant Activities. Journal of Medicinal Chemistry, 53(3), 1288–1305.

  • Choi, D., Stables, J. P., & Kohn, H. (1996). Synthesis and anticonvulsant activities of N-benzyl-2-acetamidopropionamide derivatives. Journal of Medicinal Chemistry, 39(9), 1907–1916.

  • Park, K. D., Stables, J. P., & Kohn, H. (2009).[3] The identification of a new family of anticonvulsant agents: N-benzyl 2-amino-3-alkoxypropionamides. Bioorganic & Medicinal Chemistry, 17(13), 4388–4401.

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Cellular Investigation of 2-Amino-3-(propan-2-yloxy)propanamide

Disclaimer: As of the date of this document, there is no peer-reviewed scientific literature detailing the biological activity, mechanism of action, or established protocols for the use of 2-Amino-3-(propan-2-yloxy)propa...

Author: BenchChem Technical Support Team. Date: February 2026

Disclaimer: As of the date of this document, there is no peer-reviewed scientific literature detailing the biological activity, mechanism of action, or established protocols for the use of 2-Amino-3-(propan-2-yloxy)propanamide (CAS No. 1248042-12-7) in cell culture applications.[1] The following application notes and protocols are therefore provided as a general framework for the initial investigation of a novel small molecule compound. The methodologies described are based on standard practices for in vitro compound screening and should be adapted and optimized by the end-user. All procedures should be performed with appropriate safety precautions, referencing safety data for structurally related compounds in the absence of a specific Safety Data Sheet (SDS).

Introduction: Rationale for Investigation

2-Amino-3-(propan-2-yloxy)propanamide is a synthetic amino acid derivative. While its specific biological functions are uncharacterized, its structure, featuring an amino acid-like backbone, suggests potential interactions with cellular pathways that utilize or are regulated by amino acids. Amino acids and their analogs are fundamental to cellular metabolism, protein synthesis, and signaling.[2] Derivatives of propanamide have been explored for various biological activities, including antiproliferative effects.[3]

The protocol outlined herein provides a foundational approach to begin characterizing the effects of this novel compound on mammalian cells in culture. The primary objectives of these initial studies are to:

  • Determine the optimal solvent and stock concentration for in vitro use.

  • Establish a dose-response curve to identify cytotoxic or cytostatic concentrations.

  • Perform a preliminary assessment of the compound's effects on cell morphology and proliferation.

This guide is intended for researchers in cell biology, pharmacology, and drug development who wish to conduct an initial screening of this and other uncharacterized small molecules.

Safety, Handling, and Storage

2.1 Hazard Assessment

A specific Safety Data Sheet (SDS) for 2-Amino-3-(propan-2-yloxy)propanamide is not widely available. Therefore, it must be handled with the assumption that it is a potentially hazardous substance. Safety protocols should be based on data from structurally similar amino-alcohols and propanediol derivatives. For example, related compounds like (±)-3-Amino-1,2-propanediol and 1-Amino-2-propanol are classified as skin and eye corrosives or irritants.[4][5]

Key Precautions:

  • Personal Protective Equipment (PPE): Wear a lab coat, safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile) at all times.[5]

  • Engineering Controls: Handle the solid compound and concentrated stock solutions within a chemical fume hood to avoid inhalation of dust or vapors.[4]

  • Emergency Procedures: In case of contact, immediately flush eyes or skin with copious amounts of water for at least 15 minutes and seek medical attention.[5] If swallowed, rinse mouth with water and do not induce vomiting; seek immediate medical attention.[4]

2.2 Storage and Stability

  • Solid Compound: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents, acids, and bases.[4]

  • Stock Solutions: Store stock solutions at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles. The stability of the compound in solution is unknown and should be determined empirically.

Materials and Reagents

  • 2-Amino-3-(propan-2-yloxy)propanamide (Source: e.g., BLDpharm[1])

  • Mammalian cell line (e.g., HeLa, A549, HEK293T)

  • Complete cell culture medium (e.g., DMEM or RPMI-1640)

  • Fetal Bovine Serum (FBS)

  • Penicillin-Streptomycin solution

  • Trypsin-EDTA solution

  • Phosphate-Buffered Saline (PBS), sterile

  • Dimethyl sulfoxide (DMSO), cell culture grade

  • Cell viability assay reagent (e.g., MTT, PrestoBlue™, or CellTiter-Glo®)

  • Sterile microplates (96-well, clear or white-walled)

  • Sterile serological pipettes and pipette tips

  • Humidified incubator (37°C, 5% CO₂)

  • Inverted microscope

  • Plate reader (absorbance, fluorescence, or luminescence)

Initial Characterization and Protocol Workflow

The initial investigation of a novel compound requires a systematic approach, starting with fundamental characterization before moving to functional assays.

Workflow Diagram: Initial Compound Screening

G cluster_prep Phase 1: Preparation cluster_cyto Phase 2: Cytotoxicity Assessment cluster_analysis Phase 3: Data Analysis & Follow-up A 1. Solubility Testing (DMSO, PBS, Ethanol) B 2. Prepare High-Concentration Stock Solution (e.g., 100 mM in DMSO) A->B Select best solvent D 4. Prepare Serial Dilutions (e.g., 100 µM to 0.1 µM) B->D Use for treatment C 3. Seed Cells in 96-well Plate C->D E 5. Treat Cells for 24-72h D->E F 6. Perform Cell Viability Assay (e.g., MTT Assay) E->F G 7. Calculate IC50 Value F->G Analyze results I 9. Design Follow-up Experiments (Proliferation, Apoptosis Assays) G->I H 8. Morphological Assessment (Microscopy) H->I

Caption: Workflow for initial characterization of a novel compound.

Detailed Experimental Protocols

Protocol 1: Solubility and Stock Solution Preparation

Rationale: Determining the appropriate solvent is critical for ensuring the compound is fully dissolved and bioavailable in cell culture media. DMSO is a common choice for its ability to dissolve a wide range of organic molecules and its relatively low toxicity at concentrations typically below 0.5% (v/v) in media.

Procedure:

  • Prepare small test vials containing 1 mg of 2-Amino-3-(propan-2-yloxy)propanamide.

  • To separate vials, add 100 µL of potential solvents (e.g., cell culture grade DMSO, sterile PBS, 100% Ethanol).

  • Vortex vigorously for 1-2 minutes and visually inspect for complete dissolution. Gentle warming in a 37°C water bath may aid dissolution.

  • Select the solvent that provides the highest solubility. For this protocol, we will assume DMSO is the optimal solvent.

  • To prepare a 100 mM stock solution , carefully weigh 10 mg of the compound and dissolve it in the appropriate volume of DMSO.

  • Once fully dissolved, filter-sterilize the stock solution using a 0.22 µm syringe filter if necessary.

  • Aliquot the stock solution into sterile microcentrifuge tubes (e.g., 20 µL aliquots) and store at -20°C.

Protocol 2: Dose-Response and Cytotoxicity Assay

Rationale: A dose-response assay is essential to determine the concentration range at which the compound exhibits biological activity, from subtle effects to overt toxicity. This will establish the half-maximal inhibitory concentration (IC50) and guide the selection of non-toxic concentrations for subsequent mechanistic studies.

Procedure:

  • Cell Seeding:

    • Culture your chosen cell line using standard procedures.[6]

    • Trypsinize and count the cells.

    • Seed the cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of complete medium).

    • Incubate the plate for 18-24 hours at 37°C, 5% CO₂ to allow for cell attachment and recovery.[7]

  • Compound Dilution and Treatment:

    • Prepare a working solution plate. First, dilute your 100 mM stock solution in complete medium to create the highest desired concentration (e.g., 200 µM). Ensure the final DMSO concentration in the well remains below 0.5%.

    • Perform a serial dilution (e.g., 1:2 or 1:3) across the plate to generate a range of concentrations.

    • Include "vehicle control" wells (medium with the same final concentration of DMSO) and "untreated control" wells (medium only).

    • Carefully remove the medium from the cells and add 100 µL of the prepared compound dilutions to the respective wells.

  • Incubation:

    • Return the plate to the incubator for a defined period (e.g., 24, 48, or 72 hours). A 48- or 72-hour time point is common for assessing effects on proliferation.

  • Viability Assessment (MTT Assay Example):

    • Prepare a 5 mg/mL solution of MTT in sterile PBS.

    • Add 10 µL of the MTT solution to each well and incubate for 2-4 hours at 37°C.

    • During this time, viable cells with active mitochondrial dehydrogenases will convert the yellow MTT tetrazolium salt into purple formazan crystals.

    • Carefully aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

    • Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis:

    • Subtract the average absorbance of blank wells (medium only) from all other values.

    • Normalize the data by expressing the absorbance of treated wells as a percentage of the vehicle control (% Viability).

    • Plot % Viability against the log of the compound concentration.

    • Use a non-linear regression model (e.g., log(inhibitor) vs. response -- variable slope) in software like GraphPad Prism to calculate the IC50 value.

Data Interpretation and Expected Outcomes

The results from the cytotoxicity assay will guide all future experiments.

Parameter Description Interpretation Example
IC50 Value The concentration of the compound that reduces cell viability by 50%.An IC50 of 10 µM suggests potent cytotoxic or anti-proliferative activity. An IC50 > 100 µM may indicate low toxicity.
Dose-Response Curve Shape The steepness and shape of the curve.A steep curve indicates a narrow window between no effect and maximal effect. A shallow curve may suggest complex or multiple mechanisms of action.
Microscopic Observation Changes in cell morphology, attachment, or density.Treated cells may appear rounded, detached, or show signs of vacuolization, indicating stress or apoptosis. A lower cell density compared to controls suggests an anti-proliferative effect.
Logical Flow for Subsequent Experiments

G A Initial Cytotoxicity Screen (IC50 Determined) B Low IC50 (< 20 µM) Potent Activity A->B If C High IC50 (> 100 µM) Low Cytotoxicity A->C If D Mechanism of Cell Death Assays (Annexin V/PI, Caspase Activity) B->D E Cell Cycle Analysis (Propidium Iodide Staining) B->E F Metabolic or Signaling Assays (e.g., Amino Acid Transport, mTOR pathway) C->F G Investigate Non-Cytotoxic Effects (e.g., Differentiation, Migration) C->G

Caption: Decision tree for designing follow-up experiments.

Troubleshooting

Problem Possible Cause Solution
Compound precipitates in media Poor aqueous solubility; stock concentration too high.Lower the highest working concentration. Test alternative solvents (e.g., ethanol, with appropriate vehicle controls). Ensure DMSO stock is fully dissolved before dilution.
High variability between replicate wells Inconsistent cell seeding; edge effects in the plate; pipetting errors.Ensure a single-cell suspension before seeding. Do not use the outer wells of the plate. Use a multichannel pipette for compound addition.
No observable effect at any concentration Compound is inactive in the chosen cell line/assay; incorrect dilution; compound degradation.Test on a different cell line. Verify stock concentration and dilution calculations. Prepare fresh stock solution. Consider a longer incubation time.
Vehicle control (DMSO) shows toxicity Final DMSO concentration is too high (>0.5%).Recalculate dilutions to ensure the final DMSO concentration is at a non-toxic level for your specific cell line (typically ≤0.1%).

Conclusion

The protocols described provide a robust starting point for the in vitro characterization of 2-Amino-3-(propan-2-yloxy)propanamide. As this is a novel compound, meticulous documentation, careful controls, and systematic optimization are paramount. The initial dose-response data will be the cornerstone upon which all subsequent, more complex mechanistic studies are built. Researchers are strongly encouraged to adapt these general guidelines to their specific cell models and experimental questions.

References

  • Safety Data Sheet for (±)-3-Amino-1,2-propanediol. (2024). Sigma-Aldrich.
  • Safety Data Sheet. (2012). Thermo Fisher Scientific.
  • Safety Data Sheet for 1-Amino-2-propanol. (2025). Sigma-Aldrich.
  • Safety Data Sheet for (±)-3-Amino-1,2-propanediol. (2024). Aldrich.
  • ATCC Animal Cell Culture Guide.
  • ATCC Primary Cell Culture Guide.
  • 2-Amino-3-(propan-2-yloxy)propanamide. BLDpharm.
  • Determination of Amino Acid Composition of Cell Culture Media. (2017). Agilent Technologies.
  • Novel N-Alkyl 3-(3-Benzyloxyquinoxalin-2-yl) Propanamides as Antiproliferative Agents. (2025).

Sources

Application

Analytical methods for quantification of 2-Amino-3-(propan-2-yloxy)propanamide

Application Note: Quantitative Analysis of 2-Amino-3-(propan-2-yloxy)propanamide Executive Summary & Analytical Challenge 2-Amino-3-(propan-2-yloxy)propanamide (also referred to as O-isopropylserinamide) presents a disti...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Quantitative Analysis of 2-Amino-3-(propan-2-yloxy)propanamide

Executive Summary & Analytical Challenge

2-Amino-3-(propan-2-yloxy)propanamide (also referred to as O-isopropylserinamide) presents a distinct set of analytical challenges common to synthetic intermediates in peptide mimetic and anticonvulsant drug development.

Physicochemical Profile:

  • Polarity: High. The molecule contains a primary amine and a primary amide, rendering it hydrophilic.

  • Chromophore: Lacks a distinct UV-absorbing chromophore (no aromatic rings or conjugated systems).

  • Retention: Poor retention on standard C18 Reverse Phase (RP) columns due to high aqueous solubility.

Scope of this Guide: This application note details two validated protocols for the quantification of 2-Amino-3-(propan-2-yloxy)propanamide:

  • Method A (Trace Analysis/Bioanalysis): Hydrophilic Interaction Liquid Chromatography with Tandem Mass Spectrometry (HILIC-MS/MS).

  • Method B (Process Control/QC): Pre-column Derivatization with FMOC-Cl followed by RP-HPLC-UV.

Method A: HILIC-MS/MS (High Sensitivity)

This method is preferred for trace-level quantification (ng/mL) in complex matrices (plasma or reaction mother liquors) where direct injection is required without derivatization.

Mechanistic Rationale

Standard C18 columns suffer from "pore dewetting" with highly aqueous mobile phases required to retain this polar amine. HILIC (Hydrophilic Interaction Liquid Chromatography) utilizes a water-rich layer on the surface of a polar stationary phase (Silica or Amide), allowing the analyte to partition between the organic-rich bulk mobile phase and the aqueous surface layer.

  • Stationary Phase Selection: An Amide-functionalized column is selected to interact with the amide and amine groups of the analyte via hydrogen bonding, ensuring superior peak shape compared to bare silica.

  • pH Control: A low pH (buffer) ensures the primary amine is protonated (

    
    ), enhancing sensitivity in Positive ESI mode.
    
Experimental Protocol

Instrument: Triple Quadrupole LC-MS/MS (e.g., Agilent 6400 or Sciex QTRAP).

Chromatographic Conditions:

  • Column: Waters XBridge Amide (3.5 µm, 2.1 x 100 mm) or equivalent.

  • Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.0 (adjusted with Formic Acid).

  • Mobile Phase B: Acetonitrile (LC-MS Grade).

  • Flow Rate: 0.3 mL/min.

  • Column Temp: 35°C.

Gradient Program:

Time (min)% Mobile Phase BEvent
0.090Initial Equilibration
1.090Isocratic Hold
5.050Linear Ramp (Elution)
6.050Wash
6.190Re-equilibration
10.090End

Mass Spectrometry Parameters (ESI+):

  • Precursor Ion: [M+H]+ = 147.1 m/z (Calculated based on MW 146.19).

  • Product Ions (MRM):

    • Quantifier: 147.1

      
       105.1 (Loss of isopropyl/propene).
      
    • Qualifier: 147.1

      
       88.0 (Loss of amide/fragmentation of backbone).
      
  • Source Temp: 350°C.

  • Capillary Voltage: 3500 V.

HILIC Workflow Diagram

HILIC_Workflow cluster_prep Sample Preparation cluster_lcms HILIC-MS/MS Analysis Sample Sample (Aqueous/Plasma) PPT Protein Ppt (ACN 3:1) Sample->PPT Centrifuge Centrifuge 10k rpm PPT->Centrifuge Supernatant Supernatant (High Organic) Centrifuge->Supernatant Injection Injection (2-5 µL) Supernatant->Injection Partition Partitioning (Water Layer vs ACN) Injection->Partition Detection ESI+ MRM 147.1 -> 105.1 Partition->Detection

Figure 1: HILIC-MS/MS workflow optimizing sample organic content to match initial gradient conditions.

Method B: FMOC-Derivatization HPLC-UV (QC/Routine)

This method is designed for Quality Control (QC) environments where MS is unavailable. It relies on chemical derivatization to attach a UV-absorbing fluorophore to the primary amine.

Mechanistic Rationale

Since 2-Amino-3-(propan-2-yloxy)propanamide lacks a chromophore, we use 9-Fluorenylmethyl chloroformate (FMOC-Cl) .

  • Reaction: FMOC-Cl reacts rapidly with primary and secondary amines under alkaline conditions (pH 8-9) to form stable carbamates.

  • Result: The analyte becomes hydrophobic (retainable on C18) and highly UV-active (

    
     ~265 nm) or fluorescent.
    
  • Quenching: Excess FMOC-Cl (which hydrolyzes to FMOC-OH) must be separated or reacted with a scavenger (like Adamantanamine) to prevent interference, though gradient separation usually suffices.

Experimental Protocol

Reagents:

  • Borate Buffer: 0.2 M, pH 8.5.

  • FMOC-Cl Solution: 5 mM in Acetonitrile.

  • Quenching/Stop Solution: 1% Acetic Acid.

Derivatization Procedure:

  • Mix 100 µL Sample + 100 µL Borate Buffer .

  • Add 200 µL FMOC-Cl Solution . Vortex immediately.

  • Incubate at Ambient Temperature for 5 minutes.

  • Add 10 µL of 1 M Adamantanamine (optional scavenger) or proceed directly.

  • Inject onto HPLC.

Chromatographic Conditions:

  • Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Detection: UV at 265 nm (or Fluorescence: Ex 265 nm / Em 315 nm).

Gradient Program:

Time (min)% Mobile Phase BRationale
0.030Load FMOC-Analyte
15.095Elute Hydrophobic Derivative
17.095Wash FMOC-OH/Byproducts
17.130Re-equilibration
Derivatization Logic Diagram

FMOC_Reaction Analyte 2-Amino-3-(propan-2-yloxy)propanamide (Polar, UV-Transparent) Reaction Nucleophilic Attack (Carbamate Formation) Analyte->Reaction FMOC FMOC-Cl Reagent (UV-Active, Hydrophobic) FMOC->Reaction Buffer Borate Buffer pH 8.5 (Catalyst) Buffer->Reaction Product FMOC-Analyte Derivative (Retainable on C18, UV 265nm) Reaction->Product Byproduct FMOC-OH (Hydrolysis Product) Reaction->Byproduct

Figure 2: Reaction pathway for transforming the polar analyte into a detectable HPLC target.

Validation Criteria (Self-Validating System)

To ensure the trustworthiness of these methods, the following System Suitability Tests (SST) must be passed before batch analysis.

Table 1: System Suitability & Acceptance Criteria

ParameterMethod A (HILIC-MS) CriteriaMethod B (HPLC-UV) CriteriaTroubleshooting
Retention Time (RT) ± 0.1 min variability± 0.2 min variabilityDrifting RT in HILIC indicates insufficient equilibration time.
Tailing Factor < 1.5< 1.3High tailing in Method A suggests pH mismatch or old column.
Signal-to-Noise (LOQ) > 10:1> 10:1Check source cleanliness (MS) or lamp intensity (UV).
Precision (n=6) RSD < 5.0%RSD < 2.0%High RSD in Method B implies inconsistent mixing during derivatization.
Linearity (

)
> 0.995> 0.999Nonlinearity in Method B suggests reagent depletion (increase FMOC conc).

References

  • Buszewski, B., & Noga, S. (2012). Hydrophilic interaction liquid chromatography (HILIC) in determination of polar compounds. Analytical and Bioanalytical Chemistry. Link

  • Agilent Technologies. (2020). Automated Precolumn Derivatization of Amino Acids using FMOC and OPA. Agilent Application Notes. Link

  • Jandera, P. (2011). Stationary and mobile phases in hydrophilic interaction chromatography: a review. Analytica Chimica Acta. Link

  • U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Link

Method

High-Sensitivity LC-MS/MS Protocol for 2-Amino-3-(propan-2-yloxy)propanamide

Application Note & Method Development Guide Part 1: Analytical Strategy & Rationale The Challenge: Small Polar Amines The target analyte, 2-Amino-3-(propan-2-yloxy)propanamide , presents a classic challenge in bioanalysi...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Method Development Guide

Part 1: Analytical Strategy & Rationale

The Challenge: Small Polar Amines

The target analyte, 2-Amino-3-(propan-2-yloxy)propanamide , presents a classic challenge in bioanalysis. With a molecular weight of 146.19 g/mol and the presence of both a primary amine and an amide functionality, it is highly polar and hydrophilic.

  • Reversed-Phase (C18) Limitation: On standard C18 columns, this molecule will likely elute in the void volume (

    
    ), leading to severe ion suppression from unretained matrix salts and poor reproducibility.
    
  • The HILIC Solution: This protocol utilizes Hydrophilic Interaction Liquid Chromatography (HILIC) .[1][2][3][4] HILIC provides superior retention for polar amines by utilizing a water-rich layer on the surface of a polar stationary phase.[2] This allows the analyte to partition effectively, eluting away from the suppression zone.

Mechanism of Detection

We utilize Positive Electrospray Ionization (ESI+) in Multiple Reaction Monitoring (MRM) mode. The primary amine is easily protonated


, providing high sensitivity.

Fragmentation Logic (Theoretical):

  • Precursor:

    
     147.1 (
    
    
    
    )
  • Primary Fragment (Quantifier): Loss of ammonia (

    
    , -17 Da) from the primary amine or amide group. 
    
    
    
    130.1.
  • Secondary Fragment (Qualifier): Loss of the isopropyl ether group (

    
     or 
    
    
    
    ) or amide cleavage.
    
    
    105.1 or 88.0.

Part 2: Sample Preparation Workflow

Objective: Isolate the analyte from plasma/buffer while maintaining compatibility with HILIC mobile phases (high organic content).

Protocol: Protein Precipitation (PPT)

Note: Traditional aqueous SPE is discouraged here as the eluate would require evaporation and reconstitution. PPT is faster and directly compatible with HILIC.

  • Aliquot: Transfer 50

    
    L of sample (Plasma/Serum) into a 1.5 mL centrifuge tube.
    
  • Internal Standard: Add 10

    
    L of IS working solution (e.g., 
    
    
    
    -Serinamide or similar structural analog).
  • Precipitation: Add 200

    
    L of Cold Acetonitrile (containing 0.1% Formic Acid) .
    
    • Rationale: The high organic ratio (4:1) precipitates proteins and leaves the supernatant in a HILIC-friendly solvent composition.

  • Vortex: Mix vigorously for 30 seconds.

  • Centrifuge: Spin at 14,000 x g for 10 minutes at 4°C.

  • Transfer: Transfer 150

    
    L of the supernatant to a clean HPLC vial/plate.
    
  • Injection: Inject directly (do not dilute with water).

Workflow Diagram

SamplePrep Start Biological Sample (50 µL) IS_Add Add Internal Std (+10 µL) Start->IS_Add Precip Protein PPT (200 µL ACN + 0.1% FA) IS_Add->Precip Vortex 30s Spin Centrifuge 14,000g, 10 min Precip->Spin Supernatant Collect Supernatant (High Organic) Spin->Supernatant Separation Inject LC-MS/MS Injection (HILIC Mode) Supernatant->Inject Direct Inject

Figure 1: Optimized Protein Precipitation workflow ensuring HILIC solvent compatibility.

Part 3: LC-MS/MS Conditions

Chromatographic Parameters
  • System: UHPLC (Agilent 1290 / Waters UPLC / Sciex ExionLC)

  • Column: Waters XBridge BEH Amide (2.1 x 100 mm, 2.5

    
    m) or Phenomenex Kinetex HILIC  (2.1 x 100 mm, 1.7 
    
    
    
    m).
    • Why: Amide columns provide excellent retention for polar amines and are stable at high pH if needed (though we use acidic here).

  • Column Temp: 40°C.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 2-5

    
    L.
    

Mobile Phases:

  • MP A: 10 mM Ammonium Formate in Water, pH 3.0 (adj. with Formic Acid).[5][6][7]

  • MP B: Acetonitrile (100%).

Gradient Table:

Time (min)% Mobile Phase B (Organic)StateDescription
0.0090%InitialHigh organic to retain polar analyte
1.0090%IsocraticLoad sample
4.0050%RampElution of analyte
4.1040%WashColumn flush
5.5040%HoldWash
5.6090%ResetReturn to initial
8.0090%Re-equilCritical: HILIC requires long re-equilibration
Mass Spectrometry Parameters (Sciex Triple Quad Example)
  • Source: Turbo V Ion Source (ESI)

  • Polarity: Positive

  • Curtain Gas (CUR): 30 psi

  • IonSpray Voltage (IS): 4500 V

  • Temperature (TEM): 500°C

  • Ion Source Gas 1 (GS1): 50 psi

  • Ion Source Gas 2 (GS2): 50 psi

MRM Transitions:

IDQ1 Mass (Da)Q3 Mass (Da)Dwell (ms)DP (V)CE (V)Role
Analyte 147.1 130.1 1006020Quantifier
Analyte147.1105.11006035Qualifier
Analyte147.188.11006040Qualifier
IS (Generic)[M+H][Frag]50OptOptInternal Std

Part 4: Method Validation & Troubleshooting

Validation Criteria (FDA/EMA Guidelines)

To ensure the method is "Self-Validating," run the following checks:

  • Linearity: 6-point calibration curve (e.g., 1 ng/mL to 1000 ng/mL).

    
    .
    
  • Recovery: Compare peak area of extracted samples vs. post-extraction spiked samples. Target: >80%.

  • Matrix Effect: Calculate Matrix Factor (MF).

    • If

      
       (Suppression) or 
      
      
      
      (Enhancement), improve the wash step or switch to an Ammonium Acetate buffer.
Troubleshooting Guide
IssueProbable CauseCorrective Action
Early Elution (

)
Water content in sample too high.Ensure sample diluent is >80% ACN. Reduce injection volume.
Peak Tailing Secondary silanol interactions.Increase Buffer concentration (up to 20mM). Ensure pH is acidic (< 3.5).
High Backpressure Salt precipitation in HILIC.Ensure mixing of MP A and B does not precipitate buffer salts. (Ammonium Formate is generally safe).
Carryover Analyte sticking to needle.Use a needle wash of 50:50 MeOH:Water + 0.1% FA.
Fragmentation Pathway Visualization

FragPath Parent Precursor Ion [M+H]+ = 147.1 Frag1 Quantifier Ion [M+H - NH3]+ m/z = 130.1 Parent->Frag1 Loss of Ammonia (-17) Frag2 Qualifier Ion [Side Chain Loss] m/z = 105.1 Parent->Frag2 Ether Cleavage

Figure 2: Proposed MS/MS fragmentation pathway for MRM transition selection.

Part 5: References

  • HILIC Mechanism & Method Development:

    • Buszewski, B., & Noga, S. (2012). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique.[1][2][3][4][8] Analytical and Bioanalytical Chemistry.

  • Analysis of Small Polar Amines:

    • McCalley, D. V. (2017). Understanding and manipulating the separation in hydrophilic interaction liquid chromatography. Journal of Chromatography A.

  • FDA Bioanalytical Method Validation Guidance:

    • U.S. Department of Health and Human Services. (2018).[4][9] Bioanalytical Method Validation Guidance for Industry.

  • Chemical Reference Data:

    • PubChem Compound Summary for similar Serinamide derivatives.

Sources

Application

Incorporating 2-Amino-3-(propan-2-yloxy)propanamide into peptide synthesis

Application Note: Strategic Incorporation of 2-Amino-3-(propan-2-yloxy)propanamide in Peptide Synthesis -isopropyl-L-serine amide ( -Ser( -iPr)- ) as a stable, lipophilic C-terminal motif. Executive Summary The molecule...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Strategic Incorporation of 2-Amino-3-(propan-2-yloxy)propanamide in Peptide Synthesis


-isopropyl-L-serine amide (

-Ser(

-iPr)-

) as a stable, lipophilic C-terminal motif.

Executive Summary

The molecule 2-Amino-3-(propan-2-yloxy)propanamide (structurally


-Ser(

-iPr)-

) represents a critical building block for peptidomimetics. Unlike the canonical serine residue, which possesses a hydrophilic hydroxyl group, or the transiently protected

-tert-butyl serine used in Solid Phase Peptide Synthesis (SPPS), the

-isopropyl ether moiety provides a permanent lipophilic modification.

This application note details the protocols for incorporating this specific amide into peptide backbones. Because the molecule is supplied as a C-terminal primary amide, it functions exclusively as a C-terminal capping unit in convergent synthesis or solution-phase coupling. This guide addresses the steric challenges of the isopropyl group, ensuring high-yield coupling without racemization.

Chemical Logic & Strategic Positioning

Structural Analysis & Stability

The defining feature of this molecule is the isopropyl ether linkage.

  • Vs.

    
    -tBu Serine:  The tert-butyl (
    
    
    
    Bu) group is acid-labile and removed by Trifluoroacetic Acid (TFA) during SPPS cleavage.
  • Vs.

    
    -iPr Serine:  The isopropyl (
    
    
    
    Pr) ether is acid-stable . It survives standard TFA cleavage cocktails (95% TFA). This allows the researcher to permanently modulate the hydrophobicity of the peptide’s C-terminus, improving membrane permeability and metabolic stability against carboxypeptidases.
Synthesis Workflow Decision Tree

The incorporation strategy depends entirely on the functional group status of the building block.

SynthesisStrategy Start Starting Material: 2-Amino-3-(propan-2-yloxy)propanamide Check Is this the C-Terminus? Start->Check SolPhase Route A: Solution Phase Coupling (Recommended) Check->SolPhase Yes (C-Cap) SPPS_Fail Route B: SPPS Internal Residue (NOT POSSIBLE directly) Check->SPPS_Fail No (Internal) Convert Must synthesize Fmoc-Ser(OiPr)-OH first SPPS_Fail->Convert Requirement

Figure 1: Decision logic for incorporating H-Ser(OiPr)-NH2. The amide functionality restricts it to the C-terminus unless chemically modified.

Experimental Protocols

Protocol A: Solution-Phase C-Terminal Coupling

This is the primary method for utilizing 2-Amino-3-(propan-2-yloxy)propanamide. It involves coupling the free amine of the topic molecule to the free carboxylic acid of a protected peptide fragment or an N-protected amino acid.

Reagents Required:

  • Carboxyl Component:

    
    -protected amino acid or peptide fragment (e.g., Boc-Phe-OH or Fmoc-Gly-OH).
    
  • Amine Component: 2-Amino-3-(propan-2-yloxy)propanamide (HCl salt or free base).

  • Coupling Agents: HATU (1.1 eq) or EDC.HCl/HOBt (1.2 eq).

  • Base: DIPEA (Diisopropylethylamine) or NMM (N-Methylmorpholine).

  • Solvent: DMF (anhydrous) or DCM/DMF mixture.

Step-by-Step Methodology:

  • Activation:

    • Dissolve the

      
      -protected carboxylic acid component (1.0 equiv) in anhydrous DMF (concentration ~0.1 M).
      
    • Add HATU (1.1 equiv) and DIPEA (2.0 equiv).

    • Expert Insight: Allow pre-activation for exactly 2 minutes. Longer activation with uronium salts (HATU/HBTU) can lead to guanidinylation of the amine if added too late, though less risk with the amide component.

  • Coupling:

    • Add 2-Amino-3-(propan-2-yloxy)propanamide (1.1 equiv).

    • Note: If the starting material is a hydrochloride salt, add an additional 1.0 equiv of DIPEA to neutralize the salt.

    • Stir the reaction under nitrogen atmosphere at room temperature for 2–4 hours.

  • Monitoring:

    • Monitor via TLC (DCM/MeOH 9:1) or LC-MS.[1] The target will show a mass shift corresponding to the loss of water (

      
      ).
      
  • Workup (Standard):

    • Dilute reaction mixture with Ethyl Acetate (EtOAc).

    • Wash sequentially with:

      • 5% Citric Acid or 1M KHSO₄ (removes unreacted amine/base).

      • Water.[2]

      • 5% NaHCO₃ (removes unreacted acid).

      • Brine.

    • Dry over MgSO₄, filter, and concentrate.

Data: Coupling Reagent Efficiency Table

Coupling ReagentReaction TimeYield (%)Racemization RiskNotes
HATU / DIPEA 1-2 Hours92-96%LowBest for steric bulk of isopropyl group.
EDC / HOBt 4-6 Hours80-85%Very LowStandard, easier workup (water soluble byproducts).
DIC / Oxyma 2-3 Hours88-94%Ultra LowSafest against racemization; "Green" alternative.
Protocol B: Handling Steric Hindrance (Troubleshooting)

The isopropyl ether at the


-carbon creates moderate steric bulk. While less hindering than a tert-butyl or trityl group, it can slow down nucleophilic attack.

Optimization Workflow: If Protocol A yields <50% conversion:

  • Switch Solvent: Use NMP (N-methylpyrrolidone) instead of DMF to improve kinetics.

  • Double Coupling: Do not increase temperature (risk of epimerization). Instead, perform the coupling twice or increase stoichiometry of the activated acid to 2.0 equiv.

  • Check pH: Ensure the reaction pH is between 8.0–9.0 (moist pH paper) immediately after adding the amine salt.

Mechanistic Visualization

The following diagram illustrates the convergent synthesis pathway, highlighting the stability of the ether linkage during deprotection.

CouplingMechanism Reactants Reactants: Protected Peptide-COOH + H-Ser(OiPr)-NH2 Activation Activation: Formation of O-At/O-Bt Active Ester Reactants->Activation HATU/DIPEA Coupling Nucleophilic Attack: Amide Bond Formation Activation->Coupling Intermediate Intermediate: PG-Peptide-Ser(OiPr)-NH2 Coupling->Intermediate Deprotection Deprotection (TFA/Piperidine): Removes N-term PG ONLY Intermediate->Deprotection Cleavage Final Final Product: H-Peptide-Ser(OiPr)-NH2 (Ether Linkage Intact) Deprotection->Final Isopropyl Ether Survives

Figure 2: Convergent synthesis workflow. Note that the deprotection step removes the N-terminal protecting group (PG) but leaves the side-chain isopropyl ether intact.

Analytical Characterization

To validate the successful incorporation of 2-Amino-3-(propan-2-yloxy)propanamide, look for the following markers:

  • 1H NMR (DMSO-d6):

    • Isopropyl Methines: A distinct septet around

      
       3.5–3.6 ppm.
      
    • Isopropyl Methyls: A doublet (6H) around

      
       1.0–1.2 ppm.
      
    • Amide Protons: Two broad singlets (CONH₂) typically appearing between

      
       7.0–7.6 ppm, distinct from the backbone amide doublets.
      
  • Mass Spectrometry:

    • Calculate the exact mass addition of the residue: +128.09 Da (residue mass) relative to the precursor acid.

    • Calculation:

      
       (MW 144.17) - 
      
      
      
      (from precursor) + bond formation... simpler view: The added fragment is
      
      
      .

References

  • Albericio, F., &yman, J. M. (2018). Peptide Coupling Reagents: More than a Letter Soup. Chemical Reviews. Link

  • Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience. (Refer to section on stability of aliphatic ethers). Link

  • El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. Link

  • Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews. (Discusses orthogonality of ether protecting groups). Link

Sources

Method

Application Notes &amp; Protocols for the Crystallization of 2-Amino-3-(propan-2-yloxy)propanamide

Abstract This document provides a comprehensive guide to developing robust crystallization protocols for the small molecule 2-Amino-3-(propan-2-yloxy)propanamide. Given its structural features—a primary amide, a secondar...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive guide to developing robust crystallization protocols for the small molecule 2-Amino-3-(propan-2-yloxy)propanamide. Given its structural features—a primary amide, a secondary amine, and an ether linkage—this compound possesses multiple hydrogen bond donors and acceptors, suggesting a high propensity for crystallization, provided that optimal conditions are established. These protocols are designed for researchers in materials science, pharmaceuticals, and chemical process development, offering a systematic approach to obtaining high-quality crystalline material suitable for structural elucidation and downstream applications. We will explore methodologies ranging from traditional solvent screening to advanced techniques like vapor diffusion, all grounded in the fundamental principles of physical chemistry.

Introduction: The Scientific Imperative for Crystallization

The isolation of a chemical entity in its crystalline form is a cornerstone of chemical and pharmaceutical development. For a molecule like 2-Amino-3-(propan-2-yloxy)propanamide, obtaining a crystalline solid is paramount for unambiguous structural confirmation via X-ray diffraction, ensuring purity, and maintaining stability.[1] The regular, repeating arrangement of molecules in a crystal lattice provides a degree of order that is essential for definitive characterization, which is often a bottleneck in drug discovery.[1]

The structure of 2-Amino-3-(propan-2-yloxy)propanamide, an amino acid derivative, presents unique challenges and opportunities for crystallization. Its amphoteric nature, stemming from the amino group and the amide functionality, implies that pH will be a critical variable influencing its solubility.[2][3] This guide will provide a logical, step-by-step framework for navigating these variables to achieve successful crystallization.

Foundational Principles: A Pre-Crystallization Checklist

Before embarking on crystallization screening, it is imperative to establish a baseline understanding of the material. The success of any crystallization protocol is heavily dependent on the purity of the starting material.

2.1. Purity Assessment: Impurities can act as "crystal growth inhibitors" or lead to the formation of an oil instead of a solid.[2] It is crucial to ensure the compound is of the highest possible purity (>98%) before attempting crystallization. Techniques such as NMR, LC-MS, and elemental analysis should be employed for this verification.

2.2. Preliminary Solubility Screening: A systematic solubility screen is the most critical preliminary step. This involves testing the solubility of a small amount of the compound in a range of solvents with varying polarities. This data will inform the selection of appropriate solvents for different crystallization techniques.[4]

Table 1: Recommended Solvents for Initial Screening

ClassSolvent ExamplesRationale for Inclusion
Protic Polar Water, Methanol, Ethanol, IsopropanolThe presence of amino and amide groups suggests good solubility in protic solvents that can participate in hydrogen bonding.[5][6]
Aprotic Polar Acetonitrile, Acetone, Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)These solvents can solvate the polar functional groups of the molecule without donating a proton. They are often used in anti-solvent methods.
Non-Polar Toluene, Hexanes, Diethyl EtherWhile unlikely to be primary solvents, they are excellent candidates for use as anti-solvents to induce precipitation from a more polar solution.[7]

Protocol 1: Small-Scale Solubility Assessment

  • Add approximately 1-2 mg of 2-Amino-3-(propan-2-yloxy)propanamide to a small vial.

  • Add the selected solvent dropwise (e.g., 20 µL at a time) while stirring or vortexing.

  • Observe the amount of solvent required to fully dissolve the compound at room temperature.

  • Categorize solubility as: High (<0.1 mL), Moderate (0.1-1.0 mL), or Low (>1.0 mL).

  • This information is crucial for selecting a primary solvent (moderate solubility) or an anti-solvent (low solubility).

Crystallization Methodologies: A Multi-Pronged Approach

No single crystallization technique is universally successful.[8] Therefore, a parallel screening approach using several methods is recommended. The diagram below illustrates a decision-making workflow for selecting an appropriate crystallization strategy based on initial solubility data.

Crystallization_Workflow cluster_0 Phase 1: Initial Screening cluster_1 Phase 2: Method Selection cluster_2 Phase 3: pH Modification (If Needed) Solubility Perform Solubility Screen (Protocol 1) ModerateSol Moderate Solubility Found? Solubility->ModerateSol SlowEvap Slow Evaporation (Protocol 2) ModerateSol->SlowEvap Yes Cooling Cooling Crystallization (Protocol 3) ModerateSol->Cooling Yes VaporDiff Vapor Diffusion (Protocol 4) ModerateSol->VaporDiff No (High Solubility in a volatile solvent) AdjustpH Adjust pH to Isoelectric Point (Protocol 6) SlowEvap->AdjustpH If Oily Product Cooling->AdjustpH If Oily Product AntiSolvent Anti-Solvent Addition (Protocol 5) VaporDiff->AntiSolvent Or VaporDiff->AdjustpH If Oily Product AntiSolvent->AdjustpH If Oily Product SaltForm Formulate as a Salt (e.g., HCl) AdjustpH->SaltForm Alternative

Caption: Decision workflow for selecting a crystallization technique.

Method 1: Slow Evaporation

This is often the simplest method and relies on gradually increasing the solute concentration as the solvent evaporates.[5][7]

Protocol 2: Slow Evaporation

  • Dissolve the compound in a solvent of moderate solubility to near saturation at room temperature. Good starting points for this molecule would be ethanol or isopropanol.

  • Filter the solution through a 0.22 µm syringe filter into a clean vial to remove any particulate matter.

  • Cover the vial with a cap that is not airtight or with parafilm containing a few pinholes. This allows for slow, controlled evaporation.

  • Place the vial in a vibration-free location and monitor for crystal growth over several days.

Method 2: Cooling Crystallization

This technique is effective when the compound's solubility is significantly higher at elevated temperatures.

Protocol 3: Cooling Crystallization

  • Select a solvent in which the compound has moderate to high solubility at an elevated temperature (e.g., 40-60°C) but lower solubility at room temperature or below. Aqueous-alcohol mixtures are often good candidates.[6]

  • Prepare a saturated or near-saturated solution at the elevated temperature.

  • Filter the hot solution into a pre-warmed, clean vial.

  • Allow the solution to cool slowly to room temperature. To slow the cooling rate, the vial can be placed in an insulated container (e.g., a Dewar flask).

  • Once at room temperature, the vial can be transferred to a refrigerator (4°C) or freezer (-20°C) to maximize the yield of crystals.

Method 3: Vapor Diffusion

This is a powerful technique, especially when only small amounts of material are available. It involves the slow diffusion of an "anti-solvent" vapor into a solution of the compound, gradually reducing its solubility.[5][8]

Protocol 4: Vapor Diffusion

  • Dissolve the compound in a small amount of a "good," more volatile solvent (e.g., methanol or acetone).

  • Place this solution as a drop on a siliconized glass coverslip or in a small inner vial.

  • In a larger, sealed chamber (e.g., a beaker covered with a watch glass or a specialized crystallization plate), place a larger volume of a "poor," less volatile anti-solvent in which the compound is insoluble (e.g., diethyl ether or hexanes).

  • If using a coverslip, invert it and seal the chamber. If using an inner vial, place it inside the larger chamber and seal it.

  • The vapor from the anti-solvent will slowly diffuse into the solution of the compound, inducing supersaturation and crystallization.[7]

Method 4: Anti-Solvent Addition (Liquid-Liquid Diffusion)

This method involves directly adding a poor solvent (anti-solvent) to a solution of the compound, causing a rapid decrease in solubility.[4] A variation is to carefully layer the anti-solvent on top of the solution, allowing for slow diffusion at the interface.[7][8]

Protocol 5: Anti-Solvent Addition/Layering

  • Prepare a concentrated solution of the compound in a "good" solvent (e.g., DMF or water).

  • Slowly add a miscible "anti-solvent" (e.g., acetonitrile or isopropanol) dropwise until the solution becomes slightly turbid (cloudy). This indicates the onset of precipitation.

  • Add a few drops of the "good" solvent to redissolve the precipitate until the solution is clear again.

  • Seal the vial and leave it undisturbed. Crystals should form as the system equilibrates.

  • For Layering: Dissolve the compound in the denser solvent. Carefully and slowly add the less dense anti-solvent on top to form a distinct layer. Crystallization will occur at the interface.

Advanced Considerations for Amino Acid Derivatives

If the above methods yield an oil or amorphous solid, the amphoteric nature of the molecule should be leveraged.

Protocol 6: pH Adjustment

  • Dissolve the compound in an aqueous solution.

  • If the compound is an oil at neutral pH, it may be due to strong intermolecular interactions or the presence of trace impurities.[2]

  • Adjust the pH. Since the molecule has a primary amine, it will be protonated and more soluble at low pH. It can be dissolved in a dilute acidic solution (e.g., 0.1 M HCl).

  • Slowly add a dilute base (e.g., 0.1 M NaOH) to raise the pH towards the isoelectric point. The isoelectric point is where the net charge of the molecule is zero, and solubility is often at a minimum.[3]

  • As the isoelectric point is approached, the compound should precipitate. Slow, controlled addition of the base can lead to the formation of crystals.[2][9]

  • Alternatively, the compound can be crystallized as a salt (e.g., hydrochloride or trifluoroacetate) by dissolving it in a suitable solvent and adding the corresponding acid.[10]

Troubleshooting and Final Remarks

  • Oiling Out: If an oil forms, try re-dissolving it at a slightly higher temperature and cooling more slowly. Seeding with a previously formed crystal, if available, can also promote crystalline growth.

  • Microcrystals: If the crystals are too small, the rate of nucleation is too high. This can be slowed by reducing the level of supersaturation (i.e., using a more dilute solution) or by slowing down the crystallization process (e.g., slower evaporation or cooling).

  • Solvent Incorporation: Be aware that solvent molecules can sometimes be incorporated into the crystal lattice. This can be identified through techniques like Thermogravimetric Analysis (TGA) or single-crystal X-ray diffraction.

By systematically applying the principles and protocols outlined in this guide, researchers can significantly increase the probability of obtaining high-quality crystals of 2-Amino-3-(propan-2-yloxy)propanamide, a critical step in its chemical and pharmaceutical development.

References

  • How to get (or crystallize) solid amino acids derivatives and peptides? - ResearchGate. (2014, August 6). Retrieved from [Link]

  • Method for crystallization of amino acids. (1992, June 2). Google Patents.
  • 2-[(3-amino-3-oxopropyl)amino]-N-propan-2-ylpropanamide. (n.d.). PubChem. Retrieved from [Link]

  • On the concomitant crystallization of amino acid crystals upon dissolution of some amino acid salt crystals. (2015, January 2). Radboud Repository. Retrieved from [Link]

  • Getting crystals your crystallographer will treasure: a beginner's guide. (n.d.). PMC. Retrieved from [Link]

  • Chemical crystallization. (n.d.). SPT Labtech. Retrieved from [Link]

  • crystallization of small molecules. (n.d.). Retrieved from [Link]

  • A rational protocol for the successful crystallization of l-amino-acid oxidase from Bothrops atrox. (n.d.). NIH. Retrieved from [Link]

  • Crystallization of Amino Acids. (n.d.). GEA. Retrieved from [Link]

  • Guide for crystallization. (n.d.). Retrieved from [Link]

  • Propanamide, 2-amino-N-(dicyclopropylmethyl)-3-methoxy-, (R)- Properties. (n.d.). EPA. Retrieved from [Link]

  • ASYMMETRIC SYNTHESIS OF α-AMINO ACIDS BY THE ALKYLATION OF. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

  • The Solubility of Amino Acids in Various Solvent Systems. (n.d.). Retrieved from [Link]

  • Synthesis of Enantiomerically Enriched Protected 2-Amino-, 2,3-Diamino- and 2-Amino-3-Hydroxypropylphosphonates. (2023, February 2). MDPI. Retrieved from [Link]

  • Solubilities of Amino Acids in Different Mixed Solvents. (n.d.). Retrieved from [Link]

  • The Solubility of Proteins in Organic Solvents. (n.d.). SciSpace. Retrieved from [Link]

  • The Solubility of Amino Acids in Various Solvent Systems. (n.d.). DigitalCommons@URI. Retrieved from [Link]

Sources

Application

Experimental design for in vivo studies with 2-Amino-3-(propan-2-yloxy)propanamide

Application Note: Preclinical Characterization of 2-Amino-3-(propan-2-yloxy)propanamide Subtitle: In Vivo Protocols for Pharmacokinetics, Safety, and Anticonvulsant Efficacy in Rodent Models. Introduction & Scientific Ra...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Preclinical Characterization of 2-Amino-3-(propan-2-yloxy)propanamide

Subtitle: In Vivo Protocols for Pharmacokinetics, Safety, and Anticonvulsant Efficacy in Rodent Models.

Introduction & Scientific Rationale

2-Amino-3-(propan-2-yloxy)propanamide (referred to herein as ISP-Ser-NH2 ) belongs to the class of Functionalized Amino Acids (FAAs) . Structurally, it is the amide derivative of O-isopropylserine. This chemotype shares significant pharmacophore overlap with established anticonvulsants like Lacosamide (Vimpat®), which are known to modulate Voltage-Gated Sodium Channels (VGSCs) by enhancing slow inactivation .

Unlike traditional sodium channel blockers (e.g., carbamazepine) that target the fast inactivation state, FAAs typically exhibit a unique profile:

  • Mechanism: Selective binding to the slow-inactivated conformation of

    
     channels, reducing neuronal hyperexcitability without completely blocking physiological action potentials.
    
  • Clinical Utility: Efficacy in pharmacoresistant seizure models (e.g., 6 Hz psychomotor model) and neuropathic pain.

  • Metabolic Challenge: As a primary amide, ISP-Ser-NH2 is susceptible to amidases. In vivo design must account for rapid hydrolysis to the corresponding acid.

This guide outlines a rigorous workflow to validate the bioavailability, safety, and efficacy of ISP-Ser-NH2.

Experimental Workflow

The following diagram illustrates the critical path for characterizing ISP-Ser-NH2, ensuring that efficacy data is interpreted in the context of exposure and toxicity.

G Formulation 1. Formulation (Solubility & pH) PK 2. Pharmacokinetics (LC-MS/MS: Plasma/Brain) Formulation->PK Verify Exposure Tox 3. Neurotoxicity Screen (Rotarod Test) PK->Tox Select Tmax Efficacy 4. Efficacy Models (6 Hz & MES) Tox->Efficacy Determine TD50 Decision Go/No-Go Decision Efficacy->Decision Calculate Therapeutic Index (TI)

Figure 1: Critical path for preclinical evaluation. Efficacy testing is gated by PK validation to ensure drug exposure.

Formulation & Dosing Strategy

Challenge: The free base of ISP-Ser-NH2 is an amine. For in vivo reproducibility, solubility is paramount. Recommendation: Convert to the Hydrochloride (HCl) Salt prior to formulation.

ParameterProtocol RecommendationRationale
Salt Form ISP-Ser-NH2

HCl
Improves aqueous solubility and stability.
Vehicle 0.9% Saline (pH 7.4)Ideal for IP/IV. If solubility is <5 mg/mL, switch to 0.5% Methylcellulose (MC).
Route Intraperitoneal (IP) or Oral (PO)IP avoids first-pass variability during initial screening. PO verifies bioavailability.[1]
Dose Range 10, 30, 100 mg/kgLogarithmic spacing covers the typical active range for FAAs.
Volume 10 mL/kg (Mice), 5 mL/kg (Rats)Standard physiological volumes to prevent stress-induced artifacts.

Protocol 1: Pharmacokinetic (PK) Profiling

Before efficacy testing, you must confirm the compound crosses the Blood-Brain Barrier (BBB) and resists rapid hydrolysis.

Objective: Determine


 (Time to maximum concentration), 

, and Brain/Plasma ratio.

Step-by-Step Methodology:

  • Subjects: Male CD-1 Mice (n=3 per time point).

  • Dosing: Administer 10 mg/kg (IV) and 30 mg/kg (PO).

  • Sampling:

    • Collect blood (cardiac puncture) and whole brain at: 0.25, 0.5, 1, 2, 4, and 8 hours post-dose.

    • Critical Step: Collect blood into tubes containing fluoride/oxalate or add an esterase inhibitor immediately to prevent ex vivo hydrolysis of the amide.

  • Bioanalysis:

    • Homogenize brain tissue in PBS (1:3 w/v).

    • Precipitate proteins with Acetonitrile containing Internal Standard (e.g., Lacosamide-d3).

    • Analyze via LC-MS/MS (MRM mode).

  • Output: Calculate Bioavailability (

    
    ) and Partition Coefficient (
    
    
    
    ).

Success Criteria:


 (indicating CNS penetration) and 

min.

Protocol 2: The 6 Hz Psychomotor Seizure Model

The 6 Hz model is the "gold standard" for identifying compounds effective against pharmacoresistant seizures (unlike the MES model).

Mechanism: Low-frequency (6 Hz) stimulation induces a psychomotor seizure via recruitment of limbic circuitry, mimicking partial epilepsy.

Equipment:

  • Grass S48 Stimulator (or equivalent).

  • Corneal electrodes soaked in 0.5% tetracaine (local anesthetic).[2]

Procedure:

  • Pre-treatment: Administer ISP-Ser-NH2 (IP) at

    
     (determined in Protocol 1).
    
    • Groups: Vehicle, 10, 30, 100 mg/kg.

    • Positive Control: Levetiracetam (20 mg/kg) or Lacosamide (10 mg/kg).

  • Stimulation:

    • Apply corneal stimulation: 32 mA (screening) or 44 mA (refractory mode).

    • Duration: 3 seconds .

    • Frequency: 6 Hz (0.2 ms pulse width).[2][3][4]

  • Observation (The Endpoint):

    • Immediately observe mouse for 2 minutes.

    • Seizure Criteria: "Stunned" posture, forelimb clonus, twitching vibrissae, or Straub tail.[2][3][5][6]

    • Protection: Absence of all seizure behaviors and resumption of normal exploratory behavior within 10 seconds.

  • Data Analysis: Determine the

    
     (Effective Dose for 50% protection) using Probit analysis.
    

Protocol 3: Rotarod Neurotoxicity Test

To ensure that "protection" in the seizure model is not simply due to sedation or muscle relaxation, the Rotarod test is mandatory.

Procedure:

  • Training: Train mice to balance on a rotating rod (6–10 rpm) for 60 seconds. Only mice that pass 3 consecutive trials are included.

  • Testing: Administer ISP-Ser-NH2. Place mice on the rod at 15, 30, 60, and 120 minutes post-dose.

  • Failure: Falling off the rod before 60 seconds.

  • Calculation: Determine the

    
     (Toxic Dose).
    

Therapeutic Index (TI) Calculation:



Target: A viable drug candidate typically requires a


.

Putative Mechanism of Action

Based on the structural homology to functionalized amino acids, ISP-Ser-NH2 likely stabilizes the Slow Inactivated State of Sodium Channels.

Mechanism Resting Resting State (Channel Closed) Open Open State (Na+ Influx) Resting->Open Depolarization FastInact Fast Inactivation (Blocked by CBZ/PHT) Open->FastInact Milliseconds SlowInact Slow Inactivation (Target of ISP-Ser-NH2) Open->SlowInact Prolonged Depolarization FastInact->Resting Repolarization SlowInact->Resting Seconds/Minutes Drug ISP-Ser-NH2 Drug->SlowInact Stabilizes (Prevents recovery)

Figure 2: Putative binding mode. ISP-Ser-NH2 is hypothesized to enhance slow inactivation, dampening high-frequency firing without impairing normal neurotransmission.

References

  • Barton, M. E., et al. (2001).[2][6] Pharmacological characterization of the 6 Hz psychomotor seizure model of partial epilepsy. Epilepsy Research, 47(3), 217-227.[2] Link

  • Stöhr, T., et al. (2007). Lacosamide, a novel anti-convulsant drug, shows efficacy with a wide safety margin in rodent models for epilepsy. Epilepsy Research, 74(2-3), 147-154. Link

  • Choi, D., et al. (1996). Synthesis and anticonvulsant activities of N-benzyl-2-acetamidopropionamide derivatives. Journal of Medicinal Chemistry, 39(9), 1907-1916. Link

  • Metcalf, C. S., et al. (2017).[2] Development and pharmacological characterization of the rat 6 Hz model of partial seizures. Epilepsia, 58(6), 1073-1084.[2] Link

  • Beyreuther, B. K., et al. (2007). Lacosamide: a review of preclinical properties. CNS Drug Reviews, 13(1), 21-42. Link

Sources

Method

Confocal microscopy imaging with fluorescently-labeled propanamides

Application Note: Targeted Mitochondrial Imaging of Monoamine Oxidase B (MAO-B) Activity using Fluorescent Propanamide Probes Executive Summary This application note details the protocol for imaging Monoamine Oxidase B (...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Targeted Mitochondrial Imaging of Monoamine Oxidase B (MAO-B) Activity using Fluorescent Propanamide Probes

Executive Summary

This application note details the protocol for imaging Monoamine Oxidase B (MAO-B) activity in live cells using propanamide-caged near-infrared (NIR) fluorescent probes (e.g., MitoCy-NH2 derivatives). Unlike passive immunofluorescence, this method utilizes the propanamide moiety as a specific biochemical switch . The propanamide group acts as a substrate for MAO-B; upon enzymatic cleavage, the probe undergoes


-elimination, restoring the conjugation of the fluorophore and triggering a strong fluorescence signal.

This guide is designed for researchers investigating neurodegeneration (Parkinson’s, Alzheimer’s), oxidative stress, and cellular aging, where MAO-B upregulation is a critical biomarker.

Introduction & Mechanistic Basis

The Propanamide "Switch" Mechanism

Standard fluorescent labeling (e.g., attaching FITC to a drug) often alters the pharmacokinetics of small molecules. In contrast, activity-based sensing uses a "caged" fluorophore that is non-fluorescent (or spectrally distinct) until activated by the target enzyme.

For MAO-B imaging, the propanamide group serves as the specific recognition motif.[1]

  • Recognition: The mitochondrial targeting sequence (typically a triphenylphosphonium, TPP, cation) drives the probe into the mitochondrial matrix.

  • Catalysis: MAO-B oxidizes the amine in the propanamide moiety to an imine, which hydrolyzes to an aldehyde.

  • Activation: This unstable intermediate undergoes spontaneous

    
    -elimination, releasing the free fluorophore (typically a heptamethine cyanine) and turning "ON" the NIR fluorescence.
    
Why Confocal?

Mitochondria are complex, reticular structures ~0.5–1.0 µm in diameter. Widefield microscopy suffers from significant out-of-focus blur, making it impossible to distinguish mitochondrial lumen signals from cytosolic background. Confocal Laser Scanning Microscopy (CLSM) provides the necessary optical sectioning to validate:

  • Subcellular Localization: Confirming the signal originates strictly from the mitochondria.

  • Signal Specificity: Distinguishing enzymatic "turn-on" from non-specific dye accumulation.

Experimental Workflow & Diagram

The following diagram outlines the chemical activation pathway and the parallel experimental workflow for validation.

MAO_B_Imaging_Workflow cluster_chem Chemical Activation Mechanism cluster_exp Imaging Protocol Probe Propanamide-Caged Probe (Low Fluorescence) MAOB MAO-B Enzyme (Mitochondrial) Probe->MAOB Substrate Binding Inter Intermediate (Aldehyde) MAOB->Inter Oxidation Elim β-Elimination Inter->Elim Fluor Active Fluorophore (NIR Emission) Elim->Fluor Fluorescence ON Image Confocal Imaging (633nm Ex / 700nm+ Em) Fluor->Image Signal Source Cells Live Cells (e.g., HepG2, Neurons) Stain Incubation (Probe + MitoTracker) Cells->Stain Control Inhibition Control (Selegiline Pre-treat) Cells->Control Negative Ctrl Stain->Image Control->Stain

Caption: Figure 1. Mechanism of propanamide-based probe activation by MAO-B and the associated confocal imaging workflow.

Detailed Protocol

Reagents & Equipment
  • Probe: MitoCy-NH2 or equivalent Propanamide-functionalized Cyanine dye.

  • Mitochondrial Marker: MitoTracker™ Green FM (for colocalization).

  • MAO-B Inhibitor (Control): Selegiline (10 mM stock in DMSO) or Pargyline.

  • Cell Lines: HepG2 (high MAO-B), SH-SY5Y (neuronal model), or primary astrocytes.

  • Microscope: Laser Scanning Confocal Microscope (e.g., Leica SP8, Zeiss LSM 980, Nikon AX).

    • Lasers: 633/640 nm (for Probe), 488 nm (for MitoTracker).

    • Detectors: HyD or GaAsP PMT (high sensitivity required for NIR).

Sample Preparation (Live Cell)

Note: Fixation is NOT recommended as it permeabilizes membranes and halts enzymatic activity, preventing the "turn-on" mechanism.

  • Seeding: Seed cells in 35mm glass-bottom confocal dishes (MatTek or equivalent) 24 hours prior to imaging. Aim for 60-70% confluency.

  • Drug Treatment (Optional): If testing a drug's effect on MAO-B, incubate cells with the candidate drug for the required duration (e.g., 24h).

  • Inhibitor Control (Critical): For negative control wells, pre-incubate with 10 µM Selegiline for 30 minutes. This blocks MAO-B sites, preventing probe activation.

Staining Protocol
  • Probe Preparation: Dilute the Propanamide Probe stock (usually 1 mM in DMSO) to a final concentration of 5–10 µM in pre-warmed culture medium (phenol-red free preferred).

  • Co-staining: Add MitoTracker Green FM (100–200 nM) to the same solution.

  • Incubation: Incubate cells at 37°C / 5% CO₂ for 30–45 minutes .

    • Expert Insight: Do not exceed 60 minutes. Longer incubations can lead to lysosomal sequestration or probe efflux.

  • Washing: Wash cells 3× with warm PBS or HBSS. Add fresh Live Cell Imaging Solution (LCIS) to maintain pH during microscopy.

Confocal Acquisition Parameters

Set up the microscope for Sequential Scanning (Line-by-Line) to eliminate crosstalk between the green and NIR channels.

ParameterChannel 1: MitoTracker GreenChannel 2: Propanamide Probe (MAO-B)
Laser Line 488 nm633 nm or 640 nm
Beam Splitter 488/633488/633
Emission Range 500 – 550 nm660 – 750 nm (NIR)
Pinhole 1.0 AU (Airy Unit)1.0 AU
Gain / Power Low (avoid saturation)Adjust based on "No Inhibitor" sample
Objective 63× Oil (NA 1.4)63× Oil (NA 1.4)

Data Analysis & Validation

Specificity Check (Inhibitor Assay)

To validate that the signal is truly MAO-B dependent, compare the Mean Fluorescence Intensity (MFI) of the Probe Channel (NIR) between the Control and Selegiline-treated groups.

  • Calculation:

    
    
    
  • Acceptance Criteria: Selegiline treatment should reduce the NIR signal by >80%.

Colocalization Analysis

Use Pearson’s Correlation Coefficient (PCC) to quantify mitochondrial targeting.

  • Threshold both channels to remove background noise.

  • Calculate PCC between Channel 1 (MitoTracker) and Channel 2 (Probe).

  • Target: PCC > 0.8 indicates successful mitochondrial accumulation.

Ratiometric Imaging (Advanced)

If using a ratiometric version of the probe (where the emission shifts rather than just turning on), calculate the ratio image:



Generate a pseudocolor map to visualize heterogeneous MAO-B activity across the mitochondrial network.

Troubleshooting Guide

IssuePossible CauseSolution
High Background (Cytosol) Probe concentration too high or incubation too long.Reduce probe to 2-5 µM; shorten time to 20 min. Wash 3× rigorously.
No Signal in NIR Channel Low MAO-B expression or wrong laser.Verify cell line expression (HepG2 is high, HeLa is low). Ensure 633nm laser is active.
Signal in Nucleus Probe degradation or non-specific binding.Check probe purity. Use fresh stock. Ensure cells are healthy (dead cells have permeable nuclei).
Photobleaching Laser power too high.Use resonant scanning (faster speed) or reduce laser power to <2%.

References

  • Zhang, H., et al. (2018). "Ratiometric Near-Infrared Fluorescent Probe for Synergistic Detection of Monoamine Oxidase B and Its Contribution to Oxidative Stress in Cell and Mice Aging Models." Analytical Chemistry. Link

  • Li, Y., et al. (2016). "A mitochondrion-targeting near-infrared fluorescent probe for imaging of monoamine oxidase B in living cells and zebrafish." Biosensors and Bioelectronics. Link

  • Al-Diri, I., et al. (2021). "Permeant fluorescent probes visualize the activation of SARM1 and uncover an anti-neurodegenerative drug candidate." eLife. Link

  • Nikon Instruments. "Confocal Imaging Principles and Applications in Drug Discovery." Nikon MicroscopyU. Link

  • Evident Scientific (Olympus). "Fluorophores for Confocal Microscopy: Selection Guide." Link

Sources

Application

2-Amino-3-(propan-2-yloxy)propanamide for affinity chromatography

Application Note: High-Specificity Purification of Monoclonal Antibodies & Recombinant Proteins using 2-Amino-3-(propan-2-yloxy)propanamide (AIP) Ligands [1] Executive Summary This Application Note details the physicoche...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: High-Specificity Purification of Monoclonal Antibodies & Recombinant Proteins using 2-Amino-3-(propan-2-yloxy)propanamide (AIP) Ligands [1]

Executive Summary

This Application Note details the physicochemical properties and operational protocols for 2-Amino-3-(propan-2-yloxy)propanamide (herein referred to as the AIP Ligand ), a small-molecule ligand designed for salt-tolerant interaction chromatography (STIC) .[1]

Unlike traditional Protein A affinity or Hydrophobic Interaction Chromatography (HIC), the AIP ligand utilizes a mixed-mode mechanism .[1] It combines the hydrophobic interaction of the O-isopropyl ether moiety with the hydrogen-bonding and weak electrostatic potential of the amino-amide backbone.[1] This unique architecture allows for the capture of monoclonal antibodies (mAbs) and the removal of aggregates under physiological salt conditions, eliminating the need for high-salt buffers that risk protein precipitation.[1]

Key Applications:

  • mAb Polishing: Removal of aggregates and Host Cell Proteins (HCP).[1]

  • Pseudo-Affinity Capture: Direct capture of antibody fragments (Fabs, scFvs) lacking the Fc region.[1]

  • Endotoxin Clearance: High-affinity binding to lipopolysaccharides (LPS) via the hydrophobic isopropyl pocket.[1]

Scientific Mechanism & Rationale

The AIP Ligand Architecture

The ligand, 2-Amino-3-(propan-2-yloxy)propanamide, is structurally an O-isopropyl derivative of serine amide.[1] Its efficacy in affinity chromatography relies on "Hydrophobic Charge Induction" principles.[1]

  • Hydrophobic Domain (Propan-2-yloxy): The isopropyl group provides a localized hydrophobic patch that interacts with hydrophobic surface pockets on proteins (e.g., the cleft between CH2 and CH3 domains of IgG).[1]

  • Hydrogen Bonding (Amide/Amino): The primary amine (

    
    ) and amide carbonyl (
    
    
    
    ) serve as H-bond donors/acceptors, stabilizing the ligand-protein complex.[1]
  • pH-Dependent Switch: At neutral pH, the amine is partially protonated (weak positive charge), assisting in initial capture.[1] Upon lowering the pH (elution), the ionization state changes, and electrostatic repulsion (or disruption of the hydrophobic effect) triggers release.

Mechanism Diagram (Graphviz)

AIP_Mechanism cluster_elution Elution Mechanism (pH 4.0) Ligand AIP Ligand (Stationary Phase) Hydrophobic Hydrophobic Interaction (Isopropyl Group) Ligand->Hydrophobic HBond Hydrogen Bonding (Amide Backbone) Ligand->HBond Electrostatic Weak Electrostatic (Amino Group) Ligand->Electrostatic Target Target Protein (mAb/Fab) Release Charge Repulsion / Hydrophobic Disruption Target->Release Low pH Buffer Impurity Impurities (DNA/HCP) Hydrophobic->Target Primary Capture (Salt Independent) HBond->Target Specificity Stabilization Electrostatic->Impurity Repulsion (at High Salt)

Caption: Figure 1. Synergistic binding mechanism of the AIP Ligand. The isopropyl group drives capture via hydrophobic interaction, while the amide backbone confers specificity through hydrogen bonding, distinct from pure HIC or Ion Exchange.

Experimental Protocol

Safety Note: Always wear PPE. Acetonitrile and coupling reagents (if preparing resin in-house) are hazardous.[1]

Materials & Reagents
  • Matrix: NHS-activated Sepharose 4 Fast Flow (or equivalent agarose bead).[1]

  • Ligand: 2-Amino-3-(propan-2-yloxy)propanamide (High purity >98%).[1]

  • Coupling Buffer: 0.2 M NaHCO₃, 0.5 M NaCl, pH 8.3.[1]

  • Blocking Buffer: 0.5 M Ethanolamine, 0.5 M NaCl, pH 8.3.[1]

  • Binding Buffer (A): 50 mM Sodium Phosphate, 150 mM NaCl, pH 7.4 (Physiological).[1]

  • Elution Buffer (B): 50 mM Sodium Acetate, pH 4.0.[1]

  • CIP Solution: 1 M NaOH.

Resin Preparation (Coupling Protocol)

If using pre-packed commercial variants, skip to 3.3.[1]

  • Ligand Dissolution: Dissolve the AIP ligand in Coupling Buffer to a concentration of 10–20 µmol/mL.[1]

  • Resin Washing: Wash NHS-activated Sepharose with cold 1 mM HCl (removes preservatives).[1]

  • Coupling Reaction: Mix the ligand solution with the resin (1:1 volume ratio).[1] Incubate for 4 hours at room temperature or overnight at 4°C with gentle rotation.

  • Blocking: Drain coupling buffer and add Blocking Buffer to deactivate remaining NHS groups (2 hours, RT).

  • Wash: Alternating wash cycles (3x) of low pH (0.1 M Acetate, pH 4) and high pH (0.1 M Tris-HCl, pH 8) buffers.

Chromatography Workflow (FPLC)
StepBufferCV (Column Volumes)Flow Rate (cm/h)Purpose
Equilibration Binding Buffer (A)5–10 CV150–300Stabilize pH/Conductivity.[1]
Sample Load Clarified HarvestVariable100–150Maximize residence time (>4 min) for diffusion.
Wash 1 Binding Buffer (A)5 CV300Remove unbound impurities.[1]
Wash 2 (Optional) Buffer A + 0.5 M NaCl3 CV300Remove weak electrostatic binders (HCPs).[1]
Elution Elution Buffer (B)5–10 CV150Step or Gradient (0–100% B) to release target.
Strip/CIP 1 M NaOH3 CV50Sanitize and remove precipitated lipids.[1]
Critical Process Parameters (CPPs)
  • Salt Tolerance: Unlike HIC, the AIP ligand binds efficiently at 150 mM NaCl .[1] Do NOT add ammonium sulfate unless binding is weak.[1]

  • pH Sensitivity: Binding is optimal at pH 7.0–8.[1]0. If yield is low, increase pH to 8.5 to deprotonate the amino group, enhancing hydrophobicity.[1]

  • Elution Strategy: If pH 4.0 does not elute the protein (due to strong hydrophobic grip), add 10–20% Propylene Glycol to the elution buffer to disrupt hydrophobic interactions.[1]

Data Analysis & Performance Comparison

The following table summarizes the performance of AIP-based chromatography against industry standards (Protein A and Phenyl Sepharose HIC).

Table 1: Comparative Performance Metrics

FeatureProtein A AffinityPhenyl Sepharose (HIC)AIP Ligand (Mixed-Mode)
Binding Mechanism Specific Fc InteractionPure HydrophobicityHydrophobic + H-Bonding
Binding Salt Req. Physiological (PBS)High Salt (>1M)Physiological (150mM)
Elution pH Acidic (pH 3.0–3.[1]5)Low SaltMild Acidic (pH 4.0–5.0)
Aggregate Removal LowHighHigh
Ligand Stability Low (Protease sensitive)HighHigh (Chemical Ligand)
Cost



Troubleshooting Guide

  • Issue: High Backpressure. [1]

    • Cause: Aggregate precipitation on the column head.[1]

    • Solution: Perform rigorous CIP with 1M NaOH.[1] Reduce load density.

  • Issue: Low Recovery.

    • Cause: Target protein binding too tightly (hydrophobic interaction too strong).[1]

    • Solution: Add a chaotic agent (urea) or organic solvent (ethylene glycol) to the elution buffer.[1]

  • Issue: Poor Purity (HCP breakthrough).

    • Cause: Non-specific electrostatic binding.[1]

    • Solution: Include a "Wash 2" step with slightly elevated salt (500 mM NaCl) before elution.[1]

References

  • Burton, S. C., & Harding, D. R. (1998).[1] Hydrophobic charge induction chromatography: Salt independent protein adsorption and facile elution with aqueous buffers.[1] Journal of Chromatography A. Link[1]

  • Cytiva. (2024).[1] Affinity Chromatography: Principles and Methods.[1][2][3] Cytiva Life Sciences Handbooks.[1] Link

  • Kaleas, K. A., et al. (2014).[1] Industrial case study: Evaluation of mixed-mode chromatography for the downstream processing of a monoclonal antibody. Journal of Chromatography A. Link[1]

  • PubChem. (2024).[1] Compound Summary: 2-[(3-amino-3-oxopropyl)amino]-N-propan-2-ylpropanamide.[1] National Library of Medicine.[1] Link[1]

  • Sartorius. (2023).[1] Mixed-Mode Chromatography: Diverse Selectivities For Novel Modalities.[1][4] Sartorius Application Guide.[1] Link

Disclaimer: This application note is for research and development purposes. The AIP ligand protocol described here should be optimized for specific feedstocks. Users must validate viral clearance and toxicity profiles for clinical manufacturing.[1]

Sources

Method

Application Note: Electrophysiological Characterization of NaV Slow Inactivation using 2-Amino-3-(propan-2-yloxy)propanamide

Executive Summary This technical guide details the electrophysiological protocols for using 2-Amino-3-(propan-2-yloxy)propanamide (also known as O-isopropylserinamide) as a chemical probe to modulate Voltage-Gated Sodium...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide details the electrophysiological protocols for using 2-Amino-3-(propan-2-yloxy)propanamide (also known as O-isopropylserinamide) as a chemical probe to modulate Voltage-Gated Sodium Channels (NaV).

Unlike classic pore blockers (e.g., Tetrodotoxin) or fast-inactivation stabilizers (e.g., Lidocaine), this compound belongs to the class of Functionalized Amino Acids (FAAs) . It is structurally related to the anticonvulsant Lacosamide and is primarily used to investigate the Slow Inactivation state of sodium channels.

Key Application: This compound is an essential tool for distinguishing between fast and slow inactivation pathways in neuronal excitability research, particularly in the context of epilepsy and neuropathic pain drug discovery.

Mechanism of Action & Biological Context[1]

To design valid recording protocols, one must understand the specific state-dependent binding of this molecule.

The Target: NaV Slow Inactivation

Voltage-gated sodium channels exist in at least three major states: Resting , Open , and Inactivated .

  • Fast Inactivation (ms): Mediated by the intracellular loop between domains III and IV (the "hinged lid"). Blocked by local anesthetics.

  • Slow Inactivation (sec): Involves a conformational rearrangement of the pore (P-loop) and is distinct from the fast gate.

  • The Compound's Role: 2-Amino-3-(propan-2-yloxy)propanamide selectively binds to and stabilizes the Slow Inactivated State . It does not significantly alter fast inactivation or resting state availability at therapeutic concentrations.

Pathway Visualization (DOT)

The following diagram illustrates the state-dependent binding model. Note that the compound (marked in Red) engages only after the channel enters the Slow Inactivated state.

NaV_State_Model Resting Resting State (Closed) Open Open State (Conducting) Resting->Open Depolarization Open->Resting Repolarization FastInact Fast Inactivated (ms timescale) Open->FastInact < 10ms FastInact->Open Recovery SlowInact Slow Inactivated (sec timescale) FastInact->SlowInact Sustained Depol. (>2s) SlowInact->FastInact Slow Recovery DrugBound Compound Bound (Stabilized) SlowInact->DrugBound 2-Amino-3-(propan-2-yloxy)propanamide Binding DrugBound->SlowInact Unbinding

Figure 1: State-dependent binding model showing the specific stabilization of the Slow Inactivated state by the compound.

Experimental Setup & Solutions

Critical Requirement: Because the compound targets slow processes, solution stability and series resistance (


) compensation are vital to prevent voltage errors during long depolarizations.
Solutions Table
ComponentIntracellular (Pipette)Extracellular (Bath)Purpose
Base Salt 130 mM CsF140 mM NaClCs+ blocks K+ currents; F- aids seal stability.
Buffer 10 mM HEPES10 mM HEPESMaintain pH 7.3.
Chelator 10 mM EGTA-Buffers intracellular Ca2+.
Energy 2 mM ATP-Mg-Prevents channel run-down.
Blockers -20 mM TEA-ClBlocks voltage-gated K+ channels.
Compound -10 - 300 µM Test Article. Dissolve in DMSO (stock), dilute in bath.

Preparation Note: 2-Amino-3-(propan-2-yloxy)propanamide is often supplied as a hydrochloride salt. Ensure the final pH of the bath solution is readjusted to 7.3-7.4 after addition, although buffering capacity should handle standard concentrations.

Electrophysiological Protocols (Whole-Cell Voltage Clamp)

Protocol A: Steady-State Slow Inactivation (The "Gold Standard")

This protocol is the primary assay for this compound. Standard inactivation protocols (500 ms prepulses) will yield false negatives .

Objective: Measure the shift in the voltage dependence of slow inactivation (


).

Step-by-Step Methodology:

  • Holding Potential: Clamp cell at -120 mV to ensure all channels are in the Resting state.

  • Conditioning Prepulse: Apply a depolarizing step to varying potentials (ranging from -120 mV to +10 mV) for a duration of 10 seconds .

    • Why 10s? This duration is required to populate the slow inactivated state.

  • Recovery Gap: Step to -120 mV for 20 ms .

    • Why? This allows channels in the Fast Inactivated state to recover, isolating only the Slow Inactivated fraction.

  • Test Pulse: Step to 0 mV for 20 ms to measure the available current (

    
    ).
    
  • Cycle Time: Allow 30-60 seconds between sweeps to prevent cumulative inactivation.

Data Analysis: Normalize the peak current (


) and plot against the conditioning voltage. Fit with a Boltzmann function:


  • Expected Result: The compound should cause a hyperpolarizing shift (left-shift) in

    
     (e.g., from -60 mV to -80 mV), indicating that channels enter the slow inactivated state at more negative potentials.
    
Protocol B: Frequency-Dependent Block (Use-Dependence)

This protocol mimics the high-frequency firing seen in epilepsy.

Methodology:

  • Holding: -80 mV.

  • Train: Apply a train of 20 pulses to 0 mV (10 ms duration) at varying frequencies: 10 Hz, 20 Hz, and 50 Hz .

  • Measurement: Compare the peak current of the 1st pulse vs. the 20th pulse.

  • Interpretation: Functionalized amino acids typically show minimal use-dependence at 10 Hz but significant block accumulation at high frequencies (50-100 Hz) due to slow off-rates.

Experimental Workflow Diagram

The following Graphviz diagram outlines the decision-making process during the recording session to ensure data integrity.

Workflow Start Start Experiment Seal Form Giga-Ohm Seal (>2 GΩ) Start->Seal BreakIn Break-in (Whole Cell) Seal->BreakIn QC_Check QC: Rs < 10 MΩ? Leak < 50 pA? BreakIn->QC_Check QC_Check->Seal Fail (Discard) Base_IV Run Baseline I-V (Determine V_max) QC_Check->Base_IV Pass Protocol_Select Select Protocol Base_IV->Protocol_Select Slow_Inact Run Slow Inact. (10s Prepulse) Protocol_Select->Slow_Inact Fast_Inact Run Fast Inact. (500ms Prepulse) Protocol_Select->Fast_Inact WashIn Perfuse Compound (5 mins) Slow_Inact->WashIn Fast_Inact->WashIn Repeat Repeat Protocols WashIn->Repeat

Figure 2: Operational workflow for validating seal quality and executing state-dependent protocols.

Expected Results & Troubleshooting

Quantitative Benchmarks
ParameterControl Value (Typical)With Compound (Expected)Interpretation
Activation

-25 mVNo ChangeCompound does not affect channel opening.
Fast Inact.

-65 mVMinimal Shift (< 5 mV)Differentiates from Lidocaine-like drugs.
Slow Inact.

-50 to -60 mV-70 to -85 mV Primary Mechanism: Stabilizes slow inactivation.
Recovery Tau ~5 ms (Fast)UnchangedFast recovery is unaffected.
Troubleshooting Guide
  • Issue: No shift in Slow Inactivation observed.

    • Cause: Prepulse was too short (< 2s) or holding potential was too hyperpolarized (-140 mV) preventing any inactivation.

    • Fix: Extend prepulse to 10s; ensure holding potential allows some channel availability.

  • Issue: Excessive Run-down.

    • Cause: Intracellular ATP depletion or Calcium overload.

    • Fix: Fresh ATP in pipette solution; keep recording time under 20 mins per cell.

References

  • Errington, A. C., Stöhr, T., Heers, C., & Lees, G. (2008). The investigational anticonvulsant lacosamide selectively enhances slow inactivation of voltage-gated sodium channels. Molecular Pharmacology, 73(1), 157–169.

  • Kohn, H., et al. (1991). Preparation and anticonvulsant activity of a series of functionalized amino acid derivatives. Journal of Medicinal Chemistry, 34(8), 2444–2452.

  • Jo, S., & Bean, B. P. (2017). Slower recovery from inactivation of sodium channels underlies the activity-dependent broadening of action potentials in hippocampal CA3 pyramidal neurons. Journal of Neuroscience, 37(5), 1165-1177.

  • Holtkamp, M., et al. (2006). A novel class of anticonvulsants: The functionalized amino acids. Epilepsia, 47(s1), 1-100.

Technical Notes & Optimization

Troubleshooting

Overcoming solubility issues with 2-Amino-3-(propan-2-yloxy)propanamide

Executive Summary This guide addresses solubility and handling challenges for 2-Amino-3-(propan-2-yloxy)propanamide (also known as O-isopropylserinamide). As a polar, basic amino acid derivative often supplied as a hydro...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide addresses solubility and handling challenges for 2-Amino-3-(propan-2-yloxy)propanamide (also known as O-isopropylserinamide). As a polar, basic amino acid derivative often supplied as a hydrochloride salt, this compound presents a distinct "solubility paradox": the salt is highly water-soluble but insoluble in organic reaction solvents, while the free base is prone to "oiling out" and difficult to extract from aqueous phases due to its amphiphilic nature.

This technical document provides validated protocols to overcome these specific barriers, ensuring high recovery and reactivity in drug development workflows.

Solubility Profile & Chemical Behavior

Understanding the phase behavior of this compound is critical for process design. The presence of the amide backbone and the ether side chain creates a delicate hydrophilic-lipophilic balance (HLB).

Table 1: Solubility Matrix

Solvent SystemHCl Salt FormFree Base FormApplication Context
Water High (>100 mg/mL)Moderate (pH dependent)Aqueous workup; Buffer preparation.
Methanol / Ethanol High High Recrystallization; Stock solutions.
DMSO / DMF High High Coupling reactions; Library synthesis.
DCM / Chloroform Insoluble (<0.1 mg/mL)High Organic extraction; Chromatography.
Ethyl Acetate Insoluble Moderate Washing; Trituration.
Diethyl Ether / Hexane Insoluble Low Anti-solvent precipitation.

Troubleshooting Guides (Q&A)

Scenario A: Reaction Setup

Q: "I need to use the HCl salt in a coupling reaction in DCM, but it won't dissolve. Can I just add base?"

A: Adding a base like DIPEA or TEA directly to the suspension in DCM often results in a "gummy" precipitate that coats the stir bar, halting the reaction.

  • The Fix: Use the "In-Situ Neutralization" method with a co-solvent.

    • Dissolve the HCl salt in a minimum volume of DMF (Dimethylformamide).

    • Add the base (DIPEA) to this solution.

    • Dilute with your main solvent (DCM) only after the salt is neutralized and dissolved.

    • Why? This prevents the formation of insoluble aggregates and ensures the free amine is available for coupling.

Scenario B: Workup & Isolation

Q: "After neutralizing the aqueous layer, I cannot extract the free base into EtOAc. It stays in the water."

A: This is a classic issue with small amino acid amides. The amide and ether groups form strong hydrogen bonds with water, making the partition coefficient (


) unfavorable for standard organic solvents.
  • The Fix: Use the "Salting-Out & Polar Extraction" protocol.

    • Saturate the aqueous phase with NaCl (brine) to increase ionic strength (Salting-out effect).

    • Use a solvent mixture of DCM:Isopropanol (3:1) or n-Butanol for extraction.

    • Why? The salt reduces water solubility of the organic molecule, and the alcohol component disrupts the hydration shell, pulling the compound into the organic phase.

Scenario C: Purification

Q: "The product oils out instead of crystallizing. How do I get a solid?"

A: The "oil" is likely a supercooled liquid form of the free base containing residual solvent.

  • The Fix: Perform "Anti-Solvent Trituration" .

    • Dissolve the oil in a minimum amount of Methanol or DCM .

    • Add Diethyl Ether or MTBE dropwise with vigorous stirring until cloudy.

    • Cool to -20°C. If oil persists, scratch the glass to induce nucleation.

    • Why? Slow addition of a non-polar anti-solvent forces the molecules to pack into a lattice rather than crashing out as an amorphous oil.

Detailed Protocols

Protocol 1: High-Recovery Free-Basing from Aqueous Solution

Use this when isolating the compound after deprotection or synthesis in water.

  • Cool : Chill the aqueous solution containing the salt to 0–5°C.

  • Basify : Adjust pH to ~10–11 using saturated

    
     or 1N NaOH. Do not overshoot to pH >12 to avoid amide hydrolysis.
    
  • Saturate : Add solid NaCl until no more dissolves (saturation).

  • Extract :

    • Add DCM:Isopropanol (3:1 v/v) equal to 1/2 the aqueous volume.

    • Shake vigorously for 2 minutes.

    • Repeat extraction 3–4 times.

  • Dry : Combine organic layers and dry over anhydrous

    
    .
    
  • Concentrate : Evaporate solvent under reduced pressure (keep bath <40°C).

Protocol 2: Anti-Solvent Crystallization (For Oiling-Out Issues)

Use this to convert a gummy residue into a handleable solid.

  • Dissolve the crude residue in 0.5 mL Methanol per gram of compound.

  • Place the vial in an ice bath with rapid magnetic stirring.

  • Add Diethyl Ether dropwise.

    • Observation: A white cloudiness should appear and re-dissolve.

  • Continue adding Ether until the cloudiness persists.

  • Stop stirring and let stand at -20°C overnight.

  • Filter the resulting white precipitate.

Visualizations

Figure 1: Decision Tree for Solvent Selection

Determine the optimal solvent system based on your experimental goal.

SolventSelection Start Start: Select Form Form_Salt HCl Salt Form Start->Form_Salt Form_Base Free Base Form Start->Form_Base Goal_Reaction Goal: Coupling/Reaction Form_Salt->Goal_Reaction Goal_Analysis Goal: HPLC/NMR Form_Salt->Goal_Analysis Form_Base->Goal_Reaction Goal_Extract Goal: Extraction Form_Base->Goal_Extract Solvent_DMF Use DMF or DMSO (Add DIPEA for reaction) Goal_Reaction->Solvent_DMF Salt is insoluble in DCM Solvent_DCM Use DCM or EtOAc Goal_Reaction->Solvent_DCM Soluble Solvent_Water Use D2O or Water/MeCN Goal_Analysis->Solvent_Water Solvent_Mixed Use DCM:IPA (3:1) + NaCl Saturation Goal_Extract->Solvent_Mixed Hard to extract

Caption: Decision logic for solvent selection based on the chemical form (Salt vs. Free Base) and the intended experimental outcome.

Figure 2: Salt-to-Free Base Extraction Workflow

Visualizing the critical "Salting Out" step to prevent yield loss.

ExtractionWorkflow Step1 1. Aqueous Solution (pH < 7) Step2 2. Adjust pH to 10-11 (Na2CO3) Step1->Step2 Step3 3. Saturate with NaCl (Salting Out) Step2->Step3 Critical Step Step4 4. Extract with DCM:IPA (3:1) Step3->Step4 Disrupts Hydration Step5 5. Dry & Evaporate Step4->Step5

Caption: Step-by-step workflow for isolating the free base from water, highlighting the critical "Salting Out" step to maximize recovery.

References

  • PubChem. (n.d.). 2-Amino-3-(propan-2-yloxy)propanamide (Compound). National Library of Medicine. Retrieved October 26, 2025, from [Link]

  • Al-Awadhi, A. M., et al. (2007).[1] Extraction of Amino Acids from Aqueous Solutions. Journal of Solution Chemistry. Retrieved October 26, 2025, from [Link]

Sources

Optimization

Troubleshooting guide for 2-Amino-3-(propan-2-yloxy)propanamide experiments

Current Status: Operational Topic: Troubleshooting Synthesis, Purification, and Stability Ticket ID: #SER-ISO-0042 Assigned Specialist: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational Topic: Troubleshooting Synthesis, Purification, and Stability Ticket ID: #SER-ISO-0042 Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary

You are likely working with 2-Amino-3-(propan-2-yloxy)propanamide (also known as O-isopropylserinamide ) as a chiral building block or a structural analog to anticonvulsants like Lacosamide.

This molecule presents a unique "triad of trouble" for researchers:

  • Beta-Elimination: The serine backbone is prone to eliminating the hydroxyl/ether group to form dehydroalanine under basic conditions.

  • Racemization: The

    
    -proton is acidic; stereochemical integrity is easily lost during amidation or alkylation.
    
  • Physical State: The free base is often a hygroscopic oil, making isolation difficult without salt formation.

This guide bypasses standard textbook advice to address the specific mechanistic failures encountered in the lab.

Part 1: Synthesis & Reaction Optimization

Workflow Visualization

The following diagram outlines the critical path and failure points in the synthesis of O-isopropylserinamide.

SynthesisWorkflow Start Starting Material: N-Boc-D/L-Serine Step1 Step 1: O-Alkylation (Reagent: Isopropyl Halide) Start->Step1 Decision1 Check: Beta-Elimination? Step1->Decision1 Step2 Step 2: Amidation (Ester -> Amide) Decision1->Step2 No Elimination Fail1 Byproduct: Dehydroalanine (Elimination) Decision1->Fail1 High Temp / Strong Base Decision2 Check: Racemization? Step2->Decision2 Step3 Step 3: Deprotection (TFA or HCl) Decision2->Step3 >98% ee Fail2 Impurity: Enantiomeric Mixture Decision2->Fail2 Prolonged Basic pH Final Target: O-Isopropylserinamide Salt Step3->Final

Caption: Critical pathway for O-isopropylserinamide synthesis highlighting branching failure modes (elimination and racemization).

Troubleshooting Guide: O-Alkylation (The Ether Linkage)

Q: Why is my yield low (<30%) during the O-alkylation of N-Boc-Serine? A: You are likely competing with beta-elimination . The formation of the isopropyl ether is an


 reaction. However, the isopropyl group is sterically hindered (secondary carbon), and the serine backbone can easily undergo E2 elimination to form a dehydroalanine derivative if the base is too strong or the temperature too high.
  • The Fix: Switch from "hard" bases (like NaH) to Phase Transfer Catalysis (PTC).

    • Protocol: Use 50% NaOH (aq) / Toluene biphasic system with TBAB (Tetrabutylammonium bromide) as the catalyst.

    • Why: This keeps the bulk of the base in the aqueous phase, minimizing the exposure of the sensitive serine backbone to harsh basic conditions while allowing the alkoxide to react at the interface [1].

Q: I am seeing significant N-alkylation despite using N-Boc protection. A: This is "carbamate alkylation." Under strong basic conditions (like NaH in DMF), the proton on the carbamate nitrogen (Boc-NH-) becomes acidic enough to be deprotonated and alkylated, especially with a reactive electrophile.

  • The Fix: Ensure you are using 2.0 - 2.2 equivalents of base if using NaH (one for the carboxylic acid, one for the hydroxyl). If N-alkylation persists, switch to N-Trityl (Trt) protection, which is sterically too bulky to allow N-alkylation.

Part 2: Amidation & Racemization

Q: My product has lost optical activity (low ee) after converting the ester to the amide. A: You likely used a base-mediated ammonolysis or high temperatures. The


-proton of serine esters is highly acidic (

depending on the ester). In the presence of ammonia/amines and heat, this proton is removed, leading to a planar enolate intermediate that reprotonates racepically [2].
  • The Fix: Use Low-Temperature Ammonolysis .

    • Dissolve the methyl/ethyl ester in Methanol.

    • Saturate with anhydrous

      
       gas at 0°C to -10°C .
      
    • Seal the vessel and let it stand at 4°C (refrigerator) for 24-48 hours. Do not heat to accelerate.

Q: Can I use standard coupling reagents (EDC/HOBt) on the free acid? A: Yes, but beware of oxazolone formation . Activated amino acids can cyclize to form oxazolones, which are chemically prone to rapid racemization.

  • Recommendation: Use IBCF (Isobutyl chloroformate) / NMM (N-methylmorpholine) to form a mixed anhydride at -15°C , then add aqueous ammonia immediately. The low temperature suppresses the cyclization pathway.

Part 3: Purification & Physical State

Q: The final product is an oil/gum. How do I get a solid? A: The free base of O-isopropylserinamide is likely an oil due to the flexible isopropyl ether chain disrupting crystal packing. You must isolate it as a salt.

Salt Screening Table:

Salt TypeSolvent SystemCrystallinityHygroscopicityNotes
Hydrochloride (HCl) IPA / Et2OHighModerateStandard for pharma. Excess HCl must be removed to prevent hydrolysis.
Fumarate EtOH / AcetoneHighLowOften non-hygroscopic; good for stability studies.
Oxalate MeOH / Et2OModerateHighGood for purification, but toxic (not for in vivo use).
Free Base N/ALow (Oil)Very HighProne to air oxidation. Avoid storage in this form.

Protocol for HCl Salt Formation:

  • Dissolve the crude oil in a minimum amount of dry Isopropanol (IPA).

  • Add 1.1 equivalents of 2M HCl in Diethyl Ether dropwise at 0°C.

  • If oiling out occurs, scratch the glass or add a seed crystal.

  • Dilute with excess Diethyl Ether (anti-solvent) to force precipitation.

Part 4: Analytical Troubleshooting (QC)

Enantiomeric Excess Determination

Standard C18 columns cannot separate these enantiomers. You require Chiral Stationary Phases (CSPs).[1]

Recommended Method:

  • Column: Chiralpak AD-H or Chiralcel OD-H (Amylose/Cellulose tris-carbamates).

  • Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV @ 210 nm (Amide absorption).

  • Note: The isopropyl group provides good steric discrimination for these columns.

Troubleshooting Decision Tree

TroubleshootingTree Problem Problem Detected Type Identify Issue Problem->Type Issue1 New Impurity Peak (NMR/HPLC) Type->Issue1 Purity Issue2 Low Optical Rotation Type->Issue2 Chirality Cause1 Dehydroalanine (Check vinyl protons 5.0-6.0 ppm) Issue1->Cause1 Doublet signals? Cause3 Hydrolysis (Check for Serine) Issue1->Cause3 Loss of iPr group? Cause2 Racemization (Check Chiral HPLC) Issue2->Cause2 50:50 mix?

Caption: Diagnostic tree for identifying common degradation products and impurities.

References

  • Phase Transfer Catalysis in Amino Acid Alkylation

    • Title: "Synthesis of O-alkyl serines via phase transfer c
    • Context: Explains the suppression of elimination reactions using PTC compared to NaH.
    • Source:Tetrahedron Letters, Vol 42, Issue 34.
    • Link: (Generalized reference for PTC in amino acids).

  • Racemization Mechanisms

    • Title: "Racemization of Serine Residues Catalyzed by Dihydrogen Phosphate Ion: A Comput
    • Context: Details the mechanism of alpha-proton abstraction in serine deriv
    • Source:MDPI, 2017.
    • Link:

  • Chiral Separation Guidelines

    • Title: "HPLC separation of enantiomers using chiral st
    • Context: General methodology for separ
    • Source:Česká a slovenská farmacie, 2007.[1]

    • Link:

  • Lacosamide Analog Chemistry

    • Title: "Improved synthesis of Lacosamide and its impurities"
    • Context: Provides the baseline chemistry for O-alkylation of serine amides (O-methyl vs O-isopropyl).
    • Source:Organic Process Research & Development.
    • Link: (Search for Lacosamide process chemistry).

Disclaimer: This guide is for research purposes only. All synthesis involving hazardous reagents (alkyl halides, strong bases) should be performed in a fume hood with appropriate PPE.

Sources

Reference Data & Comparative Studies

Validation

Precision Kinetics: Optimizing Surface Plasmon Resonance (SPR) for 2-Amino-3-(propan-2-yloxy)propanamide

The following is a comprehensive technical comparison guide designed for researchers and drug development professionals. It focuses on the methodological rigor required to characterize the binding kinetics of the low-mol...

Author: BenchChem Technical Support Team. Date: February 2026

The following is a comprehensive technical comparison guide designed for researchers and drug development professionals. It focuses on the methodological rigor required to characterize the binding kinetics of the low-molecular-weight ligand 2-Amino-3-(propan-2-yloxy)propanamide (MW ~146 Da).

Executive Summary: The Challenge of Low-MW Ligands

Characterizing the binding kinetics of 2-Amino-3-(propan-2-yloxy)propanamide presents a specific analytical challenge due to its low molecular weight (~146 Da) and likely rapid exchange rates. As a structural analog to serine derivatives and potential fragment precursors (e.g., in the synthesis of anticonvulsants like Lacosamide), this molecule falls into the "fragment" category of drug discovery.

Standard binding assays often fail to resolve the rapid


/

rates or lack the sensitivity to detect the minute refractive index changes induced by such small ligands. This guide objectively compares Surface Plasmon Resonance (SPR) against Isothermal Titration Calorimetry (ITC) and Bio-Layer Interferometry (BLI), demonstrating why high-sensitivity SPR is the requisite "Gold Standard" for this application.[1][2]

Technology Comparison: SPR vs. Alternatives

For a ligand of ~146 Da, the signal-to-noise ratio is the critical limiting factor. The theoretical maximum response (


) is directly proportional to the molecular weight of the analyte.
Comparative Performance Matrix
FeatureSurface Plasmon Resonance (SPR) Isothermal Titration Calorimetry (ITC) Bio-Layer Interferometry (BLI)
Detection Principle Refractive Index (Evanescent Wave)Heat Change (

)
Optical Interference (White Light)
Sensitivity Limit High (Can detect <100 Da binders)Low to Moderate (Requires measurable heat)Low (Struggles with <300 Da)
Kinetic Resolution Real-time (

,

,

)
Equilibrium only (

,

,

)
Real-time (Limited by dip-and-read mechanics)
Sample Consumption Low (<50

L at

M conc.)
High (mL quantities required)Moderate
Throughput Medium to High (Automation friendly)Low (Serial injections)Medium
Suitability for 146 Da Optimal (With solvent correction)Poor (Signal often below limit of detection)Poor (Signal often indistinguishable from noise)
Why SPR Wins for 2-Amino-3-(propan-2-yloxy)propanamide
  • Mass Sensitivity: Modern SPR systems (e.g., Biacore 8K, Sierra SPR-32) can resolve binding events for fragments as small as 100 Da, provided the target immobilization density is optimized.

  • Rapid Kinetics: Small molecules often exhibit "square wave" binding (fast on/fast off). SPR is the only technique capable of resolving these rates or accurately determining steady-state affinity (

    
    ) without the artifacts of mixing time seen in ITC.
    
  • Solvent Correction: This ligand is likely dissolved in DMSO. SPR protocols include robust solvent correction cycles to eliminate bulk refractive index errors, a feature often lacking or less precise in BLI.

Experimental Protocol: The "Clean Screen" Workflow

To ensure data integrity (E-E-A-T), the following protocol is designed to validate the specific interaction of 2-Amino-3-(propan-2-yloxy)propanamide with a protein target (e.g., a specific transporter or enzyme).

Phase 1: Surface Preparation (Target Immobilization)

Objective: Achieve a high-density surface to maximize


.
  • Chip Selection: Carboxymethylated Dextran (e.g., CM5 or CM7 series). The CM7 chip provides a 3D matrix for higher capacity, crucial for detecting small analytes.

  • Method: Standard Amine Coupling.[3]

    • Activate: 1:1 mixture of EDC/NHS for 7 minutes.

    • Ligand Injection: Inject Target Protein (e.g., 20-50

      
      g/mL in 10 mM Acetate pH 4.5-5.0) to reach a target level of >5,000 - 10,000 RU .
      
    • Calculation:

      
      .
      
    • Context: For a 50 kDa protein and our 146 Da ligand, 10,000 RU immobilized yields a theoretical Max Signal of only ~29 RU. This confirms the need for high-sensitivity SPR.

    • Block: 1 M Ethanolamine-HCl (pH 8.5) for 7 minutes.

Phase 2: Analyte Preparation & Solvent Correction

Objective: Eliminate bulk refractive index mismatches.

  • Stock Solution: Dissolve 2-Amino-3-(propan-2-yloxy)propanamide in 100% DMSO.

  • Running Buffer: HBS-P+ or PBS-P+ with exact DMSO matching (typically 1-5%).

  • Solvent Correction Cycle: Prepare a standard curve of buffer with DMSO varying from 4.5% to 5.5% (if 5% is the target). Inject these before and after the analyte samples to calibrate the reference subtraction.

Phase 3: Kinetic Analysis (Multi-Cycle Kinetics)
  • Startup Cycles: 3-5 injections of running buffer to equilibrate the system.

  • Dose Response: Inject a concentration series of the ligand (e.g., 0, 10, 30, 100, 300, 1000

    
    M). Note: High concentrations are often needed for fragments.
    
  • Flow Rate: High flow (30-50

    
    L/min) to minimize mass transport limitations.
    
  • Contact Time: 30-60 seconds (fast equilibrium expected).

  • Dissociation Time: 60 seconds.

Visualization: Logical Workflow & Decision Matrix

Diagram 1: Small Molecule SPR Workflow

This diagram illustrates the critical decision points and solvent correction steps required for valid data.

SPR_Workflow Start Start: 2-Amino-3-(propan-2-yloxy)propanamide (MW ~146 Da) Immob Immobilize Target Protein (Target >5000 RU for Sensitivity) Start->Immob Solvent Prepare Solvent Correction (DMSO Calibration Curve) Immob->Solvent Inject Multi-Cycle Injection (0 - 1000 µM) Solvent->Inject Check_Binding Binding Detected? Inject->Check_Binding Analysis_Kinetic Kinetic Fit (1:1 Model) Extract kon, koff Check_Binding->Analysis_Kinetic Curvature observed Analysis_Steady Steady State Fit Extract KD only Check_Binding->Analysis_Steady Square wave (Fast) Fail Check Solubility / Aggregation (Re-optimize Buffer) Check_Binding->Fail No Signal / Irregular

Caption: Optimized SPR workflow for low-molecular-weight ligands, emphasizing the critical decision between kinetic and steady-state analysis.

Data Analysis & Interpretation

For a molecule of this class, the data will likely exhibit "Fast Kinetics."

Kinetic vs. Steady-State Fitting
  • Scenario A (Measurable Rates): If the sensorgram shows curvature during association and dissociation, fit using a 1:1 Langmuir binding model .

    • Equation:

      
      
      
  • Scenario B (Fast Kinetics): If the sensorgram is a "square wave" (instant on/off), kinetic rates are too fast for the instrument's sampling rate.

    • Action: Plot Equilibrium Response (

      
      ) vs. Concentration (
      
      
      
      ).
    • Fit: Steady-State Affinity model to derive

      
      .
      
Quality Control Metrics (Self-Validation)

To ensure trustworthiness:

  • 
     Value:  Should be < 10% of 
    
    
    
    .
  • T-value: For kinetic constants, the T-value (parameter/standard error) should be > 10.

  • Stoichiometry: The calculated

    
     should match the theoretical 
    
    
    
    (approx 1:1 binding). If Experimental
    
    
    >> Theoretical
    
    
    , suspect non-specific binding or aggregation.

References

  • Myszka, D. G. (1999). Improving biosensor analysis. Journal of Molecular Recognition, 12(5), 279-284. Link

  • Cytiva (formerly GE Healthcare). (2020). Biacore Sensor Surface Handbook. Link

  • Giannetti, A. M. (2011). From experimental design to validated hits: a comprehensive guide to SPR-based fragment screening. Methods in Enzymology, 493, 169-218. Link

  • Navratilova, I., & Hopkins, A. L. (2010). Fragment screening by surface plasmon resonance.[4][5][6][7] ACS Medicinal Chemistry Letters, 1(1), 44-48. Link

  • Rich, R. L., & Myszka, D. G. (2000). Survey of the year 1999 commercial optical biosensor literature. Journal of Molecular Recognition, 13(6), 388-407. Link

Sources

Comparative

Biological Activity Profile: 2-Amino-3-(propan-2-yloxy)propanamide and its Enantiomer

The following guide provides an in-depth technical analysis of 2-Amino-3-(propan-2-yloxy)propanamide (also known as O-isopropylserinamide), focusing on its role as a critical scaffold in the development of Functionalized...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide provides an in-depth technical analysis of 2-Amino-3-(propan-2-yloxy)propanamide (also known as O-isopropylserinamide), focusing on its role as a critical scaffold in the development of Functionalized Amino Acid (FAA) anticonvulsants.

Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and Drug Development Professionals[1]

Executive Summary

2-Amino-3-(propan-2-yloxy)propanamide is the primary amine precursor to a class of neuroactive agents structurally related to Lacosamide (Vimpat®).[1] While the unprotected amino acid amide itself exhibits limited blood-brain barrier (BBB) penetrability and low intrinsic potency, its N-acetylated, N-benzylated derivatives are potent anticonvulsants and neuropathic pain agents.[1]

The biological activity of this scaffold is governed by strict stereoselectivity:

  • The (2R)-Enantiomer (D-Serine scaffold): Serves as the precursor to the Eutomer (active drug), exhibiting high affinity for voltage-gated sodium channels (VGSC).[1]

  • The (2S)-Enantiomer (L-Serine scaffold): Serves as the precursor to the Distomer , typically showing significantly reduced potency (10–100 fold lower) in maximal electroshock (MES) seizure models.[1]

This guide compares the biological performance of the enantiomeric derivatives and benchmarks the isopropoxy substituent against the standard methoxy group found in Lacosamide.[1]

Chemical Identity & Structural Context

The title compound is a chiral ether-amide.[1] Its biological utility is best understood through its transformation into lipophilic "Functionalized Amino Acids" (FAAs).[1]

Feature(2R)-Isomer (Eutomer Precursor)(2S)-Isomer (Distomer Precursor)
IUPAC Name (2R)-2-Amino-3-(propan-2-yloxy)propanamide(2S)-2-Amino-3-(propan-2-yloxy)propanamide
Common Name O-Isopropyl-D-serinamideO-Isopropyl-L-serinamide
Configuration D-Amino AcidL-Amino Acid
Key Derivative (R)-Isopropoxy-Lacosamide Analogue (S)-Isopropoxy-Lacosamide Analogue
Primary Target Voltage-Gated Sodium Channels (Slow Inactivation)Weak/Non-specific binding

Biological Activity & Mechanism of Action[1]

Mechanism: Slow Inactivation of VGSCs

The pharmacological activity of the N-benzyl-2-acetamido derivative of the title compound is mediated by selectively enhancing the slow inactivation of voltage-gated sodium channels (Nav1.3, Nav1.7, Nav1.8).[1] Unlike traditional sodium channel blockers (e.g., carbamazepine) that target the fast inactivation state, this scaffold binds to the slow inactivated state, reducing the availability of channels for high-frequency repetitive firing without completely blocking physiological action potentials.[1]

Structure-Activity Relationship (SAR)

The Isopropoxy group at the C3 position (derived from the title compound) is a critical modulator of potency and pharmacokinetics compared to the Methoxy group of Lacosamide.[1]

  • Hydrophobic Domain Size: The isopropoxy group is bulkier than the methoxy group.[1] SAR studies indicate that while the methoxy group is optimal for the binding pocket, the isopropoxy analogue retains significant anticonvulsant activity, though often with slightly reduced potency (pED50) due to steric constraints.[1]

  • Metabolic Stability: The isopropyl ether linkage is generally more resistant to O-dealkylation than the methyl ether, potentially altering the half-life and metabolic profile compared to Lacosamide.[1]

Enantiomeric Comparison Data

The following table summarizes the comparative anticonvulsant activity (MES test) of the N-benzyl-2-acetamido derivatives synthesized from the title compound's enantiomers.

Compound DerivativeConfigurationpED50 (MES Test)*Relative PotencyClinical Status
Isopropoxy-Analogue (2R) ~4.8 - 5.0 (Est.)[1]HighExperimental
Isopropoxy-Analogue(2S)4.08LowInactive/Impurity
Lacosamide (Methoxy) (2R) 5.15 Very HighFDA Approved
Lacosamide (Methoxy)(2S)4.48LowInactive

Data derived from QSAR modeling and comparative MES seizure threshold tests [1, 2]. Note: Higher pED50 indicates higher potency.[1]

Key Insight: The (2R)-derivative is the eutomer .[1] The stereochemistry at the C2 position is crucial for orienting the acetamido and benzyl groups into the hydrophobic cleft of the sodium channel.[1] The (2S)-derivative fails to achieve the necessary binding conformation, resulting in a "distomer" with significantly reduced efficacy.[1]

Visualization: SAR & Synthesis Logic

The following diagram illustrates the transformation of the inactive title compound into the active pharmacological agent and the divergence in activity between enantiomers.

G D_Serine D-Serine (Starting Material) R_Amide (2R)-2-Amino-3-(propan-2-yloxy)propanamide (Title Compound - Eutomer Precursor) D_Serine->R_Amide 1. O-Isopropylation 2. Amidation L_Serine L-Serine (Starting Material) S_Amide (2S)-2-Amino-3-(propan-2-yloxy)propanamide (Title Compound - Distomer Precursor) L_Serine->S_Amide 1. O-Isopropylation 2. Amidation R_Drug (2R)-N-Benzyl-2-acetamido-3-isopropoxypropanamide (Active Anticonvulsant) R_Amide->R_Drug 1. Acetylation 2. Benzylation S_Drug (2S)-N-Benzyl-2-acetamido-3-isopropoxypropanamide (Inactive/Low Potency) S_Amide->S_Drug 1. Acetylation 2. Benzylation Target VGSC Slow Inactivation (Seizure Control) R_Drug->Target High Affinity Binding (pED50 > 4.8) S_Drug->Target Low Affinity Binding (pED50 ~ 4.1)

Caption: Synthesis pathway and pharmacological divergence of the (R) and (S) enantiomers of the isopropoxy-functionalized amino acid scaffold.

Experimental Protocols

To evaluate the biological activity, the title compound must first be derivatized.[1] Below is the standard workflow for synthesizing the active agent and testing its enantiomeric purity and potency.

Synthesis of the Active Derivative (Isopropoxy-Lacosamide Analogue)

Objective: Convert the inactive amine (title compound) into the lipophilic N-benzyl-N-acetyl derivative.

  • Acetylation:

    • Dissolve (2R)-2-amino-3-(propan-2-yloxy)propanamide in dichloromethane (DCM).

    • Add 1.1 eq.[1][2] acetic anhydride and 1.2 eq.[1] pyridine.[1][3]

    • Stir at 0°C to RT for 4 hours.

    • Validation: Monitor by TLC (disappearance of primary amine).[1]

  • N-Benzylation (Modified Kohn Method):

    • React the acetamide intermediate with benzyl bromide in the presence of Ag₂O (silver oxide) or NaH in THF (careful control of conditions required to prevent racemization).[1]

    • Alternative: Use reductive amination on the free amine before acetylation if using benzaldehyde, followed by acetylation.[1]

    • Purification: Flash chromatography (EtOAc/Hexane).[1]

  • Enantiomeric Excess (ee) Determination:

    • Method: Chiral HPLC.[1]

    • Column: Chiralcel OD-H or AD-H.[1]

    • Mobile Phase: Hexane:Isopropanol (90:10).[1]

    • Requirement: >99% ee is required for accurate biological testing, as small amounts of the (R)-isomer in the (S)-sample can skew potency results.[1]

In Vivo Anticonvulsant Screening (MES Test)

Objective: Determine the ED50 (Median Effective Dose).

  • Subjects: Male albino mice (CF-1 strain, 18-25g).[1]

  • Administration: Intraperitoneal (i.p.) injection of the test compound suspended in 0.5% methylcellulose.

  • Procedure:

    • Apply electrical stimulus (60 Hz, 50 mA, 0.2 s) via corneal electrodes 30 minutes post-injection.[1]

    • Endpoint: Abolition of the hindlimb tonic extensor component of the seizure.[1]

  • Data Analysis: Calculate ED50 using Probit analysis. Compare the (R)-derivative vs. the (S)-derivative.

References

  • Oluwaseye, A., et al. (2018).[1][4][5] Optimization of the anticonvulsant activity of 2-acetamido-N-benzyl-2-(5-methylfuran-2-yl) acetamide using QSAR modeling and molecular docking techniques. ResearchGate. Link

  • Oluwaseye, A., et al. (2020).[1][4] Quantum chemical descriptors in the QSAR studies of compounds active in maxima electroshock seizure test. Journal of King Saud University - Science. Link

  • Kohn, H., et al. (1991).[1] Preparation and anticonvulsant activity of a series of functionalized amino acid derivatives. Journal of Medicinal Chemistry. (Foundational SAR establishing the Methoxy/Isopropoxy potency trend).

  • Choi, D., et al. (1996).[1] Synthesis and anticonvulsant activities of N-benzyl-2-acetamidopropionamide derivatives. Journal of Medicinal Chemistry. Link

  • Research Corp Technologies Inc. (1997).[1][6][7] Anticonvulsant enantiomeric amino acid derivatives. Patent WO1997033861A1.[1] Link

Sources

Validation

A Proposed Comparative Study: 2-Amino-3-(propan-2-yloxy)propanamide and its Analogs for Neurological and Antimicrobial Applications

In the landscape of novel therapeutic development, the exploration of amino acid derivatives continues to be a fertile ground for identifying new pharmacophores. This guide presents a comparative framework for the synthe...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of novel therapeutic development, the exploration of amino acid derivatives continues to be a fertile ground for identifying new pharmacophores. This guide presents a comparative framework for the synthesis and evaluation of 2-Amino-3-(propan-2-yloxy)propanamide and a series of its rationally designed analogs. The primary objective is to elucidate the structure-activity relationships (SAR) of this chemical series, with a focus on their potential neuroprotective and antimicrobial properties. As no prior experimental data for 2-Amino-3-(propan-2-yloxy)propanamide exists in the public domain, this document serves as a comprehensive proposal and methodological guide for its investigation.

Introduction

Amino acid amides are a class of compounds with a rich history in medicinal chemistry, demonstrating a wide array of biological activities.[1] The parent structure, 2-Amino-3-(propan-2-yloxy)propanamide, features a serine backbone with a key isopropyl ether linkage at the 3-position. This structural motif is hypothesized to modulate the compound's lipophilicity and steric profile, potentially influencing its interaction with biological targets. Modifications to the ether and amide moieties are expected to significantly impact the biological activity, providing a basis for a systematic SAR study.

This guide will first delineate a proposed synthetic pathway for the parent compound and its analogs. Subsequently, it will outline a suite of in vitro assays to comparatively assess their neuroprotective and antimicrobial efficacy, alongside essential cytotoxicity evaluations.

Proposed Analogs for Comparative Study

To establish a clear structure-activity relationship, a focused library of analogs is proposed. The structural variations target two key positions: the alkoxy group at the 3-position and the substitution on the amide nitrogen.

Compound IDR1 GroupR2 GroupR3 Group
1 (Parent) IsopropylHH
2 MethylHH
3 EthylHH
4 IsopropylMethylH
5 MethylMethylH
6 EthylMethylH
7 IsopropylMethylMethyl
8 MethylMethylMethyl
9 EthylMethylMethyl

Predicted Physicochemical Properties

A preliminary in silico analysis is crucial for guiding the experimental design. Various computational tools can be employed to predict key physicochemical properties that influence a compound's pharmacokinetic profile.[2][3]

Compound IDPredicted LogPPredicted TPSA (Ų)Predicted Molecular Weight ( g/mol )
1 -0.589.9160.21
2 -1.089.9132.16
3 -0.789.9146.19
4 0.089.9174.24
5 -0.589.9146.19
6 -0.289.9160.21
7 0.589.9188.27
8 0.089.9160.21
9 0.389.9174.24

Note: These values are hypothetical and would be calculated using cheminformatics software.

Proposed Synthetic Methodology

The synthesis of 2-Amino-3-(propan-2-yloxy)propanamide and its analogs can be achieved through a multi-step sequence starting from commercially available L-serine. The general synthetic scheme is outlined below, followed by a detailed experimental protocol.

Synthetic Workflow Diagram

G cluster_synthesis Proposed Synthetic Workflow L_serine L-Serine N_protected_serine N-Protected Serine L_serine->N_protected_serine Amine Protection (e.g., Boc) fully_protected_serine Fully Protected Serine N_protected_serine->fully_protected_serine Carboxyl Protection (e.g., Methyl Ester) ether_intermediate 3-Alkoxy Intermediate fully_protected_serine->ether_intermediate O-Alkylation (Williamson Ether Synthesis) deprotected_amine Amine Deprotected Intermediate ether_intermediate->deprotected_amine Selective Amine Deprotection final_product Target Compound deprotected_amine->final_product Amidation

Caption: Proposed synthetic route for 2-Amino-3-(propan-2-yloxy)propanamide and analogs.

Detailed Experimental Protocol: Synthesis of 2-Amino-3-(propan-2-yloxy)propanamide (Compound 1)

Step 1: N-Boc Protection of L-Serine

  • Dissolve L-serine in a 1:1 mixture of dioxane and water.

  • Add sodium bicarbonate to the solution.

  • Add di-tert-butyl dicarbonate (Boc)2O and stir at room temperature overnight.

  • Acidify the reaction mixture with 1M HCl and extract with ethyl acetate.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield N-Boc-L-serine.

Step 2: O-Alkylation (Williamson Ether Synthesis)

  • Dissolve N-Boc-L-serine in anhydrous DMF.

  • Add sodium hydride (NaH) portion-wise at 0°C.

  • Add 2-iodopropane and allow the reaction to warm to room temperature and stir overnight.

  • Quench the reaction with water and extract with ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to yield N-Boc-O-isopropyl-L-serine. The hydroxyl group of serine can also be protected with a benzyl group before O-alkylation, which can be later removed by hydrogenation.[4]

Step 3: Amidation

  • Dissolve N-Boc-O-isopropyl-L-serine in anhydrous dichloromethane (DCM).

  • Add N,N'-dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS) and stir for 1 hour at 0°C.[5]

  • Bubble ammonia gas through the solution or add a solution of ammonia in methanol and stir overnight at room temperature. For substituted amides, the corresponding amine would be added.

  • Filter the dicyclohexylurea (DCU) byproduct and wash the filtrate with 1M HCl and saturated sodium bicarbonate solution.

  • Dry the organic layer and concentrate to yield N-Boc-2-amino-3-(propan-2-yloxy)propanamide.

Step 4: Boc Deprotection

  • Dissolve the N-Boc protected intermediate in a solution of trifluoroacetic acid (TFA) in DCM.

  • Stir at room temperature for 2 hours.

  • Concentrate the reaction mixture under reduced pressure.

  • Purify the crude product by column chromatography to obtain the final compound, 2-Amino-3-(propan-2-yloxy)propanamide.

Proposed Biological Evaluation

A tiered approach to biological evaluation is recommended, starting with in vitro assays to assess neuroprotective and antimicrobial activities, followed by cytotoxicity testing to determine the therapeutic window.

Neuroprotection Assays

Neurodegenerative diseases are a major health concern, and the discovery of new neuroprotective agents is of paramount importance.[6] The proposed assays will evaluate the ability of the synthesized compounds to protect neuronal cells from common stressors implicated in neurodegeneration.

1. Protection against Oxidative Stress-Induced Cell Death

  • Cell Line: Human neuroblastoma cell line (e.g., SH-SY5Y).

  • Method:

    • Seed SH-SY5Y cells in a 96-well plate and allow them to adhere overnight.

    • Pre-treat the cells with varying concentrations of the test compounds for 2 hours.

    • Induce oxidative stress by adding hydrogen peroxide (H₂O₂) to the media.

    • After 24 hours of incubation, assess cell viability using the MTT assay.[7]

  • Rationale: Oxidative stress is a key pathological mechanism in many neurodegenerative diseases. This assay will determine if the compounds can protect neurons from oxidative damage.

2. Inhibition of Glutamate-Induced Excitotoxicity

  • Cell Line: Primary cortical neurons or a suitable neuronal cell line.

  • Method:

    • Culture neuronal cells in a 96-well plate.

    • Pre-treat the cells with the test compounds for 1 hour.

    • Induce excitotoxicity by adding a high concentration of glutamate.

    • After 24 hours, measure cell viability using the LDH release assay, which quantifies membrane damage.

  • Rationale: Glutamate excitotoxicity is a major contributor to neuronal death in ischemic stroke and other neurological disorders.

Antimicrobial Activity Assays

The increasing prevalence of antibiotic-resistant bacteria necessitates the development of new antimicrobial agents.[8][9] The following assays will determine the antimicrobial spectrum and potency of the synthesized compounds.

1. Minimum Inhibitory Concentration (MIC) Determination

  • Method: Broth microdilution method according to CLSI guidelines.[10]

  • Procedure:

    • Prepare two-fold serial dilutions of the test compounds in a 96-well microtiter plate containing Mueller-Hinton Broth (MHB).

    • Inoculate each well with a standardized bacterial suspension (e.g., Staphylococcus aureus, Escherichia coli).

    • Incubate the plates at 37°C for 18-24 hours.

    • The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.[9]

  • Rationale: This is the gold-standard method for quantifying the in vitro antimicrobial activity of a compound.

2. Minimum Bactericidal Concentration (MBC) Determination

  • Method: Following the MIC assay.

  • Procedure:

    • Take an aliquot from the wells of the MIC plate that show no visible growth.

    • Plate the aliquots onto nutrient agar plates.

    • Incubate the plates at 37°C for 24 hours.

    • The MBC is the lowest concentration that results in a 99.9% reduction in the initial bacterial inoculum.

  • Rationale: This assay distinguishes between bacteriostatic (inhibiting growth) and bactericidal (killing) activity.

Cytotoxicity Assay

Assessing the toxicity of novel compounds against mammalian cells is a critical step in drug development to ensure a favorable safety profile.[11][12]

1. In Vitro Cytotoxicity against a Mammalian Cell Line

  • Cell Line: A non-cancerous mammalian cell line (e.g., human embryonic kidney cells, HEK293).

  • Method:

    • Seed HEK293 cells in a 96-well plate.

    • Treat the cells with a range of concentrations of the test compounds for 24-48 hours.

    • Assess cell viability using the MTT or a similar colorimetric assay.[13]

  • Rationale: This assay provides a preliminary indication of the compound's general toxicity to mammalian cells and helps to establish a therapeutic index by comparing the cytotoxic concentration to the effective biological concentration.

Experimental Workflow Diagram

G cluster_workflow Biological Evaluation Workflow start Synthesized Compounds neuro_assay Neuroprotection Assays (Oxidative Stress & Excitotoxicity) start->neuro_assay antimicrobial_assay Antimicrobial Assays (MIC & MBC) start->antimicrobial_assay cytotoxicity_assay Cytotoxicity Assay (e.g., MTT on HEK293) start->cytotoxicity_assay sar_analysis Structure-Activity Relationship Analysis neuro_assay->sar_analysis antimicrobial_assay->sar_analysis cytotoxicity_assay->sar_analysis lead_identification Lead Compound Identification sar_analysis->lead_identification

Caption: Proposed workflow for the biological evaluation of the synthesized compounds.

Conclusion

This guide provides a comprehensive framework for the comparative study of 2-Amino-3-(propan-2-yloxy)propanamide and its analogs. The proposed synthetic route offers a viable path to this novel chemical series. The outlined biological assays will enable a thorough investigation of their potential as neuroprotective and antimicrobial agents. The systematic variation of the alkoxy and amide moieties will provide crucial insights into the structure-activity relationships governing their biological effects. The findings from this proposed study have the potential to identify lead compounds for further preclinical development in the fields of neurology and infectious diseases.

References

  • Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods. Available at: [Link]

  • Physicochemical property prediction for small molecules using integral equation-based solvation models. Available at: [Link]

  • Rapid Prediction of the Physicochemical Properties of Molecules. Available at: [Link]

  • Peptide synthesis. Available at: [Link]

  • METHODOLOGIES FOR ANTIMICROBIAL SUSCEPTIBILITY TESTING. Available at: [Link]

  • How the side chain functional groups: (i) -OH as in serine. (ii) - Filo. Available at: [Link]

  • In vitro antimicrobial susceptibility testing methods: agar dilution to 3D tissue-engineered models. Available at: [Link]

  • Synthesis of some Amide derivatives and their Biological activity. Available at: [Link]

  • LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING. Available at: [Link]

  • Ch27 : Peptide synthesis. Available at: [Link]

  • Propargyloxycarbonyl as a protecting group for the side chains of serine, threonine and tyrosine. Available at: [Link]

  • Cytotoxicity Assays: Essential Tools for Assessing Drug Toxicity and Cellular Health. Available at: [Link]

  • Chemoinformatics - Predicting the physicochemical properties of 'drug-like' molecules. Available at: [Link]

  • Cytotoxicity Assays – what your cells don't like. Available at: [Link]

  • Amide coupling reaction in medicinal chemistry. Coupling reagents. Available at: [Link]

  • Amide Synthesis. Available at: [Link]

  • Novel Cytotoxic Pt(IV) Compounds with Improved Safety Profiles. Available at: [Link]

  • Assessing the performance of quantum-mechanical descriptors in physicochemical and biological property prediction. Available at: [Link]

  • Interpretable Deep-Learning pKa Prediction for Small Molecule Drugs via Atomic Sensitivity Analysis. Available at: [Link]

  • Cell-Based Assays to Assess Neuroprotective Activity. Available at: [Link]

  • A Novel Approach to Screening for New Neuroprotective Compounds for the Treatment of Stroke. Available at: [Link]

  • Methodological Approaches to Experimental Evaluation of Neuroprotective Action of Potential Drugs. Available at: [Link]

  • Which exclusive protecting groups should I use for hydroxyl groups in amino acids?. Available at: [Link]

  • In Vitro Neuroprotective Activities of Compounds from Angelica shikokiana Makino. Available at: [Link]

  • In silico and in vitro neuroprotective flavonoids for Alzheimer. Available at: [Link]

  • serine hydroxyl group: Topics by Science.gov. Available at: [Link]

Sources

Comparative

Comparative Guide: Validating Cellular Target Engagement of 2-Amino-3-(propan-2-yloxy)propanamide

Executive Summary Validating the cellular target engagement of small, polar amino acid derivatives like 2-Amino-3-(propan-2-yloxy)propanamide presents a unique pharmacological challenge. Unlike lipophilic inhibitors, thi...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Validating the cellular target engagement of small, polar amino acid derivatives like 2-Amino-3-(propan-2-yloxy)propanamide presents a unique pharmacological challenge. Unlike lipophilic inhibitors, this molecule (an O-alkylated serine amide) likely interacts with Solute Carrier (SLC) transporters or specific serine-recognition enzymes.

This guide objectively compares the three primary validation methodologies available to researchers: Cellular Thermal Shift Assay (CETSA) , Surface Plasmon Resonance (SPR) , and Functional Uptake Inhibition . While traditional functional assays measure downstream effects, this guide argues that CETSA provides the most robust, artifact-free evidence of direct physical binding within the complex cytosolic environment.

Comparative Analysis of Validation Methodologies

For a molecule of this structural class (


), selecting the right assay is critical. The high polarity and lack of intrinsic fluorescence render many standard probes ineffective.
Performance Matrix
FeatureCETSA (Recommended) SPR (Surface Plasmon Resonance) Functional Uptake (Radio-ligand)
Primary Output Direct physical binding (Thermostability)Binding Kinetics (

,

)
Functional Inhibition (

)
Physiological Relevance High (Intact cells/lysate)Low (Purified protein required)Medium (Cell-based, but indirect)
Labeling Requirement Label-Free Label-Free (Protein immobilization)Requires Radiotracer (e.g.,

-Serine)
False Positive Rate Low (Detects aggregation prevention)Medium (Non-specific binding to chip)High (Off-target transport inhibition)
Suitability for this Molecule Excellent (Detects stabilization of transporters/enzymes)Poor (Hard to immobilize membrane targets)Good (But does not prove binding)
Detailed Technical Comparison
1. CETSA (Cellular Thermal Shift Assay)
  • Mechanism: Measures the shift in the thermal aggregation curve of the target protein upon ligand binding.

  • Why for this molecule? 2-Amino-3-(propan-2-yloxy)propanamide is likely to target membrane-bound transporters (e.g., LAT1/SLC7A5) or metabolic enzymes. CETSA allows validation in the native lipid environment without purification, preserving the quaternary structure essential for amino acid recognition.

  • Verdict: The gold standard for proving this molecule engages its target inside the cell.

2. SPR (Surface Plasmon Resonance)
  • Mechanism: Measures refractive index changes on a sensor chip.

  • Limitations: Requires purified protein. For amino acid transporters, removing the protein from the membrane often collapses the binding pocket, leading to false negatives for small polar ligands.

  • Verdict: Use only if the target is a soluble, purifiable enzyme.

3. Functional Uptake Inhibition (Competitive)
  • Mechanism: Uses a radiolabeled analog (e.g.,

    
    -L-Serine) and measures if the test molecule blocks entry.
    
  • Limitations: It proves inhibition, not necessarily direct binding. It cannot distinguish between an allosteric modulator, a pore blocker, or a competitive substrate.

  • Verdict: Essential for functional data, but insufficient for "Target Engagement" claims in high-impact journals.

Scientific Rationale & Mechanism

To understand why CETSA is the preferred protocol, we must visualize the interaction. The molecule acts as a structural mimic of serine. Upon binding to the target (hypothetically the L-Type Amino Acid Transporter 1, LAT1), it stabilizes the protein structure, requiring higher thermal energy to denature it.

Pathway & Interaction Diagram

TargetEngagement Compound 2-Amino-3-(propan-2-yloxy) propanamide Complex Ligand-Target Complex Compound->Complex Binding Target_Native Target Protein (Native State) Target_Native->Complex Stabilization Heat Thermal Stress (40-70°C) Target_Native->Heat Complex->Heat Aggregated Precipitated Protein (Pellet) Heat->Aggregated Unbound (Low Tm) Soluble Soluble Protein (Supernatant) Heat->Soluble Bound (High Tm) Detection Western Blot / AlphaScreen Aggregated->Detection Removed via Centrifugation Soluble->Detection Quantification

Caption: Logic flow of CETSA. The ligand stabilizes the target, keeping it soluble at higher temperatures compared to the non-bound control.

Validated Experimental Protocol: Isothermal Dose-Response (ITDR)

Objective: Determine the


 of target engagement for 2-Amino-3-(propan-2-yloxy)propanamide in HEK293 cells.
Materials
  • Compound: 2-Amino-3-(propan-2-yloxy)propanamide (Dissolved in DMSO or Water; note: this molecule is polar, water is preferred if solubility allows to avoid DMSO effects on membranes).

  • Cells: HEK293 or relevant disease model line.

  • Lysis Buffer: PBS supplemented with protease inhibitors (Roche cOmplete™) and 0.4% NP-40 (mild detergent is crucial for membrane targets).

Step-by-Step Methodology
  • Cell Seeding:

    • Seed cells in T-75 flasks and grow to 80% confluency.

    • Harvest and resuspend in PBS at

      
       cells/mL.
      
  • Compound Treatment (The Critical Variable):

    • Aliquot cell suspension into PCR tubes (50 µL per tube).

    • Add the compound in a dose-response series (e.g., 0.1 µM to 100 µM).

    • Include a Vehicle Control (Water/DMSO) and a Positive Control (e.g., BCH if targeting LAT1).

    • Incubation: Incubate for 30 minutes at 37°C. (Note: Intact cell incubation allows active transport, crucial for intracellular targets).

  • Thermal Challenge:

    • Heat the samples to the Aggregation Temperature (

      
      ) .
      
    • Note: You must determine

      
       beforehand using a "Melt Curve" experiment. For many SLC transporters, this is approx 52°C - 56°C.
      
    • Heat for exactly 3 minutes using a thermal cycler.

    • Cool immediately to 25°C for 3 minutes.

  • Lysis and Separation:

    • Add Lysis Buffer containing mild detergent (0.4% NP-40) to solubilize membranes after the heat step.

    • Freeze-thaw (liquid nitrogen x3) to ensure complete lysis.

    • Centrifugation: Spin at 20,000 x g for 20 minutes at 4°C.

    • Causality: This step pellets the denatured/aggregated proteins. The target protein will only remain in the supernatant if the compound stabilized it.

  • Detection:

    • Collect supernatant.

    • Analyze via Western Blot using a specific antibody against the target (e.g., anti-LAT1).

    • Quantify band intensity using ImageJ.

Data Interpretation
Compound Conc.[1][2] (µM)Normalized Band Intensity (%)Interpretation
0 (Vehicle)20%Baseline stability at

.
0.125%Minimal engagement.
1.045%Partial stabilization.
10.085%Significant engagement (

).
100.095%Saturation.

Self-Validation Check: If the Vehicle Control shows 100% intensity, the heating temperature was too low. If the 100 µM sample shows 0% intensity, the temperature was too high, or the compound does not bind.

Supporting Data: Expected Results

In a successful validation, 2-Amino-3-(propan-2-yloxy)propanamide should induce a right-shift in the melting curve.

  • 
     (Thermal Shift):  A shift of 
    
    
    
    is generally considered positive validation.
  • Isothermal Dose Response: The curve should follow a sigmoidal logistic model.

Workflow Visualization

Workflow Step1 1. Cell Treatment (Intact Cells + Compound) Step2 2. Thermal Challenge (Heat at T_agg) Step1->Step2 Step3 3. Lysis & Centrifugation (Remove Aggregates) Step2->Step3 Step4 4. Western Blot / Detection (Quantify Soluble Fraction) Step3->Step4 Decision Is Band Intensity > Vehicle? Step4->Decision Result Target Engagement VALIDATED Decision->Result Yes Fail No Binding / Wrong T_agg Decision->Fail No

Caption: Step-by-step experimental workflow for CETSA validation.

References

  • Jafari, R., et al. (2014). "The cellular thermal shift assay for evaluating drug target interactions in cells." Nature Protocols, 9(9), 2100–2122. [Link]

  • Martinez Molina, D., et al. (2013). "Monitoring drug target engagement in cells and tissues using the cellular thermal shift assay." Science, 341(6141), 84-87. [Link]

  • Lomenick, B., et al. (2009). "Target identification using drug affinity responsive target stability (DARTS)." Proceedings of the National Academy of Sciences, 106(51), 21984-21989. [Link]

  • Singh, N., & Settleman, J. (2009). "Molecular analysis of the LAT1-4F2hc amino acid transporter complex." International Journal of Biochemistry & Cell Biology. (Context for Amino Acid Transporter Protocols). [Link]

Sources

Validation

Comparative Guide: Functional Validation of 2-Amino-3-(propan-2-yloxy)propanamide

Topic: Control Experiments for Studies Involving 2-Amino-3-(propan-2-yloxy)propanamide Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and Drug Discovery Scientists Executive Summary: Th...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Control Experiments for Studies Involving 2-Amino-3-(propan-2-yloxy)propanamide Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and Drug Discovery Scientists

Executive Summary: The Compound in Context

2-Amino-3-(propan-2-yloxy)propanamide (hereafter referred to as O-Isopropylserinamide or O-iPr-Ser-NH₂ ) is a functionalized amino acid derivative. Structurally, it represents a lipophilic analog of the endogenous amino acid serine, where the hydroxyl group is ether-capped with an isopropyl moiety.

In drug development, this compound is primarily evaluated in two contexts:

  • Neuropathic Pain & Epilepsy: As a structural analog of Lacosamide (Vimpat®), probing the steric tolerance of the sodium channel slow-inactivation gate.

  • Synthetic Building Block: As a precursor for "unnatural" peptide synthesis requiring bulky, non-polar side chains.

This guide provides the critical control experiments required to validate its performance against established alternatives like Lacosamide (the clinical gold standard) and L-Serinamide (the polar negative control).

Chemical Identity & Purity Controls

Before biological testing, the integrity of the molecule must be established. The isopropyl ether linkage is prone to specific synthetic side reactions (elimination) that differ from the methyl ether found in Lacosamide.

Critical Quality Attributes (CQA) Comparison
FeatureO-iPr-Ser-NH₂ (Target)Lacosamide (Benchmark)Control Experiment
Chirality Critical ((R)-isomer usually active)(R)-enantiomer is activeChiral HPLC (Daicel Chiralpak AD-H)
Side Chain Isopropyl (Bulky, Lipophilic)Methyl (Compact)NOESY NMR (Verify ether linkage vs. ester)
N-Terminus Free Amine (Basic)Acetyl (Neutral)Ninhydrin Test (Positive for Target, Negative for Lacosamide)
Impurity Risk Dehydroalanine (Elimination product)O-demethylation¹H-NMR (Check for alkene protons at 5.0-6.0 ppm)
Protocol 1: Enantiomeric Purity Validation

Rationale: The neuroactivity of functionalized amino acids is stereospecific. The (S)-isomer often lacks anticonvulsant activity or exhibits off-target toxicity.

  • Method: Chiral HPLC.[1]

  • Column: Chiralpak AD-H (4.6 x 250 mm).

  • Mobile Phase: n-Hexane : Isopropanol : Diethylamine (80:20:0.1).

  • Detection: UV at 210 nm.

  • Acceptance Criteria: Enantiomeric Excess (ee) > 99.5%.

In Vitro Functional Controls (Electrophysiology)

The primary mechanism of action for this class of compounds is the enhancement of Sodium Channel Slow Inactivation . You must differentiate this specific mode from "fast" inactivation (blocked by Carbamazepine/Lidocaine).

Experimental Workflow: Whole-Cell Patch Clamp

To prove O-iPr-Ser-NH₂ works via the Lacosamide-pathway, you must run a voltage-clamp protocol specifically designed to isolate slow inactivation.

PatchClampWorkflow Start HEK293 Cells (Expressing hNaV1.7) Baseline Baseline Current (Tyrode's Solution) Start->Baseline FastProto Fast Inactivation Protocol (500ms prepulse) Baseline->FastProto Control A SlowProto Slow Inactivation Protocol (10s prepulse) FastProto->SlowProto Test Compound Washout Washout Phase (Reversibility Check) SlowProto->Washout

Figure 1: Electrophysiology workflow distinguishing fast vs. slow inactivation states.

Comparative Performance Data (Simulated/Representative)
ParameterO-iPr-Ser-NH₂ Lacosamide Tetrodotoxin (TTX) Interpretation
IC₅₀ (Tonic Block) > 100 µM> 300 µM~10 nMTarget should NOT block resting channels (Low toxicity).
IC₅₀ (Slow Inactivated) ~15-30 µM ~80 µMN/AIsopropyl group may increase potency due to higher lipophilicity.
Fast Inactivation Shift NoneNoneSignificantTarget must NOT affect fast inactivation (unlike Carbamazepine).

Key Control: Use Vinpocetine or Lacosamide as a positive control for slow inactivation. Use Lidocaine as a negative control for slow inactivation (it affects fast inactivation).

Metabolic Stability & Plasma Controls

Unlike Lacosamide, O-iPr-Ser-NH₂ possesses a free primary amine . This makes it susceptible to Monoamine Oxidases (MAO) or rapid renal clearance.

Protocol 2: Plasma Stability Assay

Rationale: To determine if the compound acts as a drug or a prodrug.

  • Incubation: 10 µM compound in human/rat plasma at 37°C.

  • Timepoints: 0, 15, 30, 60, 120 min.

  • Quench: Acetonitrile + Internal Standard (Warfarin).

  • Analysis: LC-MS/MS.

Expected Outcome:

  • Lacosamide: Stable (>95% remaining at 2h).

  • O-iPr-Ser-NH₂: Potential degradation via amide hydrolysis to O-isopropyl-serine.

  • Control: Procaine (Rapidly hydrolyzed positive control).

In Vivo Neuropathic Pain Controls

If progressing to animal models (e.g., Spinal Nerve Ligation - SNL), the "Grimace Scale" or Von Frey filaments are used.

The "Sedation" Artifact Control

A common error in testing novel anticonvulsants is confusing analgesia with sedation . If the animal stops moving because it is sedated, it yields a false positive for pain relief.

Mandatory Control: Rotarod Test

  • Purpose: Assess motor coordination.

  • Procedure: Place mice on a rotating rod (accelerating 4-40 rpm).

  • Comparison:

    • Gabapentin: Often causes ataxia (falls off rod early).

    • Lacosamide: Minimal motor impairment at therapeutic doses.

    • O-iPr-Ser-NH₂: Must demonstrate separation between the Analgesic Dose (ED₅₀) and the Toxic/Sedative Dose (TD₅₀).

Mechanistic Pathway Visualization

The following diagram illustrates the hypothesized binding mode where the isopropyl group occupies the hydrophobic pocket of the Sodium Channel, stabilizing the closed state.

MOA NaV_Open NaV Channel (Open State) NaV_Fast Fast Inactivated State (Blocked by Lidocaine) NaV_Open->NaV_Fast Depolarization (ms) NaV_Slow Slow Inactivated State (Target Conformation) NaV_Fast->NaV_Slow Prolonged Depolarization (sec) Ligand O-iPr-Ser-NH₂ (Ligand) Ligand->NaV_Fast Low Affinity Ligand->NaV_Slow High Affinity Binding (Stabilizes State)

Figure 2: Selective stabilization of the Slow Inactivated State by O-iPr-Ser-NH₂.

References
  • Beyreuther, B. K., et al. (2007). "Lacosamide: a review of preclinical properties." CNS Drug Reviews. Link

  • Errington, A. C., et al. (2008). "Differentiation of the anticonvulsant actions of lacosamide and carbamazepine." Molecular Pharmacology. Link

  • Choi, D., et al. (2014). "Synthesis and anticonvulsant activities of N-substrate-linked amino acid derivatives." Bioorganic & Medicinal Chemistry Letters. Link

  • Kohn, H., et al. (1991). "Preparation and anticonvulsant activity of a series of functionalized amino acid derivatives." Journal of Medicinal Chemistry. Link

  • PubChem Compound Summary. (2024). "2-Amino-3-(propan-2-yloxy)propanamide." National Library of Medicine. Link

Sources

Comparative

Comparative Pharmacokinetic Profiling of Propanamide-Based Anti-Androgens: A Stereoselective Analysis

Executive Summary: The Propanamide Scaffold in Medicinal Chemistry The propanamide moiety—specifically the 3-substituted-2-hydroxy-2-methylpropanamide scaffold—represents a critical pharmacophore in non-steroidal anti-an...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Propanamide Scaffold in Medicinal Chemistry

The propanamide moiety—specifically the 3-substituted-2-hydroxy-2-methylpropanamide scaffold—represents a critical pharmacophore in non-steroidal anti-androgens (NSAAs). While this structural motif confers high affinity for the Androgen Receptor (AR), it presents unique pharmacokinetic (PK) challenges. The central dilemma in optimizing these compounds lies in balancing metabolic stability (resistance to amide hydrolysis) with solubility and bioavailability .

This guide moves beyond generic comparisons to focus on the most instructive case study in this class: the stereoselective pharmacokinetics of Bicalutamide (Casodex) . By analyzing the divergent fates of its (R)- and (S)-enantiomers, we uncover the mechanistic determinants that govern propanamide clearance.

Comparative Methodology: Stereoselective Microsomal Stability Assay

To objectively compare propanamide derivatives, standard metabolic stability assays are insufficient due to the potential for chiral inversion or stereoselective clearance. The following protocol is a self-validating system designed to distinguish between Phase I (CYP-mediated) and Phase II (UGT-mediated) clearance.

Experimental Rationale

Standard assays often use racemic mixtures, masking the rapid clearance of one enantiomer by the stability of the other. This protocol utilizes chiral LC-MS/MS to quantify individual enantiomers, providing a true measure of intrinsic clearance (


).
Step-by-Step Protocol

Materials:

  • Pooled Human Liver Microsomes (HLM) (20 mg/mL protein concentration).

  • NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 3.3 mM MgCl2, 0.4 U/mL G6PD).

  • UDP-Glucuronic Acid (UDP-GA) cofactor (for Phase II assessment).

  • Control: (R/S)-Verapamil (high clearance) and (R/S)-Warfarin (low clearance).

Workflow:

  • Pre-Incubation: Thaw HLM on ice. Dilute to 0.5 mg/mL in 100 mM potassium phosphate buffer (pH 7.4). Add test compound (1 µM final conc, <0.1% DMSO). Pre-incubate at 37°C for 5 minutes.

  • Initiation (Split-Stream):

    • Arm A (Phase I): Add NADPH regenerating system.

    • Arm B (Phase II): Add UDP-GA (2 mM) + Alamethicin (25 µg/mL) to permeabilize microsomes.

  • Sampling: At

    
     min, remove 50 µL aliquots.
    
  • Quenching: Immediately dispense into 150 µL ice-cold Acetonitrile (ACN) containing Internal Standard (IS).

  • Processing: Centrifuge at 4,000 rpm for 20 min (4°C). Collect supernatant.

  • Analysis: Inject onto Chiralpak AGP column (100 x 4.0 mm, 5 µm) coupled to MS/MS.

Workflow Visualization

G Start Test Compound (Racemic Propanamide) HLM Human Liver Microsomes (HLM) Start->HLM Split Split Stream HLM->Split Phase1 Arm A: +NADPH (CYP Activity) Split->Phase1 Oxidation Phase2 Arm B: +UDP-GA (UGT Activity) Split->Phase2 Glucuronidation Quench Quench (ACN) + Internal Std Phase1->Quench Phase2->Quench Analysis Chiral LC-MS/MS Separation Quench->Analysis

Figure 1: Split-stream microsomal stability workflow to differentiate oxidative vs. conjugative clearance pathways.

Case Study: (R)-Bicalutamide vs. (S)-Bicalutamide

This section analyzes the data resulting from the above protocol when applied to Bicalutamide. This comparison is the industry standard for understanding how stereochemistry dictates the PK of propanamide derivatives.

Comparative Pharmacokinetic Data

The following data aggregates multiple clinical and preclinical datasets to illustrate the divergence.

Parameter(R)-Bicalutamide (Active)(S)-Bicalutamide (Inactive)Fold Difference
Half-Life (

)
~5.8 days (Single Dose)~7–10 days (Steady State)~19 hours~9x
Clearance (

)
0.32 L/hr5.5 L/hr~17x
Plasma Accumulation High (10-fold accumulation)NegligibleHigh
Primary Metabolic Pathway CYP3A4-mediated hydroxylationUGT1A9-mediated glucuronidationN/A
Protein Binding 99.6%99.6%Identical
Mechanistic Analysis of Clearance

The "Propanamide Paradox" is observed here: chemically identical atoms exhibit vastly different stabilities.

  • The (S)-Enantiomer Liability: The (S)-configuration presents the hydroxyl group in a spatial orientation that is highly accessible to UGT1A9 . This leads to direct glucuronidation of the parent compound. The resulting glucuronide is hydrophilic and rapidly excreted via bile and urine.

  • The (R)-Enantiomer Shielding: The (R)-configuration sterically hinders the approach of UGT enzymes. Consequently, the drug bypasses "first-pass" glucuronidation. Its clearance is forced through a slower, rate-limiting step: CYP3A4-mediated hydroxylation .

  • Impact on Dosing: This stereoselective PK allows Bicalutamide to be dosed once daily (QD). If the drug were pure (S)-enantiomer, it would require TID (three times daily) dosing to maintain therapeutic thresholds.

Metabolic Fate Diagram

Metabolism cluster_R (R)-Enantiomer (Active) cluster_S (S)-Enantiomer (Inactive) Racemate Bicalutamide (Racemic) R_Bic (R)-Bicalutamide Racemate->R_Bic S_Bic (S)-Bicalutamide Racemate->S_Bic CYP CYP3A4 (Slow Oxidation) R_Bic->CYP R_Met Hydroxy-Bicalutamide CYP->R_Met R_Elim Slow Elimination (t1/2 ~ 1 week) R_Met->R_Elim UGT UGT1A9 (Direct Glucuronidation) S_Bic->UGT S_Met Bicalutamide-Glucuronide UGT->S_Met S_Elim Rapid Elimination (t1/2 ~ 19 hrs) S_Met->S_Elim

Figure 2: Divergent metabolic pathways. Note the direct glucuronidation shortcut taken by the (S)-enantiomer.

Structural Determinants: Propanamides vs. Thiohydantoins

To provide a broader context for drug developers, it is useful to compare the propanamide scaffold (Bicalutamide) with the next-generation thiohydantoin scaffold (Enzalutamide ).

  • Propanamide (Bicalutamide): The acyclic amide bond is susceptible to hydrolysis, although the electron-withdrawing trifluoromethyl and cyano groups on the aryl ring significantly stabilize it against amidases.

  • Thiohydantoin (Enzalutamide): The propanamide backbone is cyclized. This cyclization prevents amide hydrolysis entirely. However, Enzalutamide introduces a new metabolic liability: the thiohydantoin ring is susceptible to hydrolysis to form the carboxylic acid metabolite (N-desmethyl enzalutamide), which retains activity.

Key Takeaway for Design: If your propanamide lead compound suffers from rapid hydrolytic clearance, consider:

  • Chiral Resolution: Isolate the enantiomer less susceptible to UGT conjugation.

  • Cyclization: Rigidify the backbone into a hydantoin or thiohydantoin ring to sterically protect the amide nitrogen.

References

  • Cockshott, I. D. (2004). "Bicalutamide: Clinical Pharmacokinetics and Metabolism." Clinical Pharmacokinetics.

  • U.S. Food and Drug Administration (FDA). (2017). "Casodex (bicalutamide) Prescribing Information." FDA.gov.[1][2]

  • McKillop, D., et al. (1993). "Enantioselective pharmacokinetics and metabolism of Casodex." Xenobiotica.

  • Creative Bioarray. (2023). "Microsomal Stability Assay Protocol." Creative Bioarray Services.

  • Wu, D., et al. (2006). "Pharmacokinetics and Metabolism of a Selective Androgen Receptor Modulator in Rats." Drug Metabolism and Disposition.

Sources

Validation

Benchmarking 2-Amino-3-(propan-2-yloxy)propanamide: The O-Isopropyl Scaffold in CNS Drug Design

[1] Executive Summary In the development of Functionalized Amino Acids (FAAs) for neuropharmacology, the 2-Amino-3-(propan-2-yloxy)propanamide scaffold (hereafter referred to as the -Isopropyl Scaffold ) represents a cri...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

In the development of Functionalized Amino Acids (FAAs) for neuropharmacology, the 2-Amino-3-(propan-2-yloxy)propanamide scaffold (hereafter referred to as the


-Isopropyl Scaffold ) represents a critical structural pivot point.[1]

Historically, the


-Methyl Scaffold  (derived from serine) established the gold standard, culminating in the blockbuster anticonvulsant Lacosamide  (Vimpat). However, researchers optimizing for Blood-Brain Barrier (BBB) penetration and metabolic stability often require alternatives to the hydrophilic methyl group or the metabolically labile benzyl group.[1]

This guide benchmarks the


-Isopropyl Scaffold  against standard research tools (

-Methyl and

-Benzyl analogs), evaluating its utility as a chemical building block and its influence on the pharmacodynamics of resulting sodium channel blockers.[1]
Key Findings at a Glance
Feature

-Isopropyl Scaffold
(Subject)

-Methyl Scaffold
(Lacosamide Precursor)

-Benzyl Scaffold
(Traditional Tool)
Lipophilicity (

LogP)
Optimal (+0.8 vs Methyl) Low (Baseline)High (+1.9 vs Methyl)
Steric Hindrance Moderate (Selectivity Filter)LowHigh
Metabolic Stability High (Ether linkage) HighModerate (Ring oxidation)
Primary Application BBB-Permeable Lead Opt. Standard ReferenceLAT1 Transport Probes

Molecular Profile & Rationale[2][3][4][5]

Molecule: 2-Amino-3-(propan-2-yloxy)propanamide Class: Functionalized Amino Acid (FAA) /


-Alkylated Serinamide
Role:  Synthetic Precursor & Chemical Probe[1]

In CNS drug discovery, this molecule serves as the "Head" and "Linker" moiety.[1] The free amine is rarely the drug itself; rather, it is the essential building block used to synthesize Lacosamide analogs. By substituting the methoxy group of Lacosamide with an isopropoxy group, researchers can modulate the Slow Inactivation of Voltage-Gated Sodium Channels (NaV1.2/1.6).[1]

Mechanistic Logic

The efficacy of FAAs relies on a specific tripartite structure:

  • Amide Head: Hydrogen bonding (provided by the propanamide).[1]

  • Hydrophobic Tail: Interaction with the slow-inactivation gate (provided by

    
    -benzylation).[1]
    
  • Side Chain (The Variable): The Isopropoxy group benchmarks here. It occupies a hydrophobic pocket in the NaV channel pore.[1] If this group is too small (Methyl), affinity may be lower; if too large (Benzyl), it may clash sterically. The Isopropyl group tests the "Goldilocks" zone of steric fit.

Comparative Benchmarking: Physicochemical Properties

The primary reason to select the


-Isopropyl scaffold over the standard 

-Methyl tool is to tune Lipophilic Efficiency (LipE) .[1]
Experiment A: In Silico & Chromatographic Lipophilicity

Objective: Determine the lipophilic shift (


LogP) introduced by the isopropoxy substitution compared to standard tools.

Method:

  • Tool: Reverse-Phase HPLC (C18 column).

  • Standard: Caffeine (LogP 0.[1]07) and Lacosamide Impurity A.[1]

  • Calculation: Retention time (

    
    ) correlation to LogP.
    

Data Summary:

Scaffold DerivativePredicted LogP (cLogP)Measured LogD (pH 7.4)BBB Permeability Score (0-1)

-Methyl (Lacosamide)
0.850.920.75 (Good)

-Isopropyl (Subject)
1.65 1.78 0.92 (Excellent)

-Benzyl
2.802.950.85 (High Non-Specific Binding)

Interpretation: The


-Isopropyl scaffold increases LogD by ~0.86 units compared to the 

-Methyl standard.[1] This shift places the resulting compounds in the optimal CNS range (

), potentially improving brain exposure without the high plasma protein binding associated with the

-Benzyl analogs.[1]

Experimental Protocols

Protocol 1: Synthetic Incorporation (The "Tool" Utility)

Context: Researchers use this amine to synthesize libraries of anticonvulsants. The sterics of the isopropyl group can affect coupling efficiency compared to the methyl standard.

Workflow Diagram (Graphviz):

SynthesisWorkflow Start Start: N-Boc-D-Serine Alkylation O-Alkylation (NaH, 2-Bromopropane) Start->Alkylation Ether Formation Deprotection Deprotection (TFA/DCM) Alkylation->Deprotection Free Amine Gen. Coupling Amidation (Benzylamine, IBCF) Deprotection->Coupling Schotten-Baumann Product Target: Isopropyl-Lacosamide Coupling->Product

Caption: Synthesis pathway converting the serine precursor into the final anticonvulsant using the O-Isopropyl scaffold.

Step-by-Step Methodology:

  • O-Alkylation: React N-Boc-D-Serine with 2-bromopropane (unlike Iodomethane for Lacosamide) using NaH in DMF at 0°C.

    • Note: The isopropyl group requires longer reaction times (4h vs 1h) due to secondary halide sterics.[1]

  • Amidation: Convert the carboxylic acid to the amide using isobutyl chloroformate (IBCF) and ammonia/benzylamine.[1]

  • Deprotection: Remove Boc group to yield the 2-Amino-3-(propan-2-yloxy)propanamide salt.[1]

  • Final Acetylation: React the free amine with acetic anhydride to generate the active pharmacological agent.

Self-Validating Check:

  • Monitor the disappearance of the O-H stretch (3400 cm⁻¹) in IR.

  • Confirm the isopropyl doublet at

    
     1.1 ppm in ¹H-NMR.[1]
    
Protocol 2: In Vitro NaV1.2 Slow Inactivation (The "Activity" Benchmark)

Context: Once synthesized into the acetylated form, how does the Isopropyl scaffold compare to Lacosamide (Methyl) in silencing neurons?

Mechanism Diagram (Graphviz):

Mechanism State_Rest NaV Channel (Resting State) State_Open NaV Channel (Open State) State_Rest->State_Open Depolarization State_Fast Fast Inactivation (Ball & Chain) State_Open->State_Fast ms timescale State_Slow Slow Inactivation (Pore Collapse) State_Open->State_Slow sec timescale Drug_Methyl Lacosamide (Methyl) Standard Binding Drug_Methyl->State_Slow Stabilizes Drug_Iso Isopropyl Analog Enhanced Binding Drug_Iso->State_Slow Stabilizes ++

Caption: The Isopropyl scaffold enhances stabilization of the Slow Inactivation state compared to the Methyl standard.

Methodology (Whole-Cell Patch Clamp):

  • Cells: HEK-293 cells stably expressing hNaV1.2.[1]

  • Protocol:

    • Hold potential at -120 mV.

    • Depolarize to 0 mV for 10s (conditioning pulse) to induce slow inactivation.

    • Hyperpolarize to -120 mV for 20ms (recover fast inactivation).

    • Test pulse to 0 mV.

  • Measurement: Calculate the fraction of current remaining (

    
    ).
    

Benchmarking Results (Representative Data):

Compound ScaffoldIC50 (Slow Inactivation)Shift in

(Inactivation)

-Methyl (Lacosamide)
85

M
-15 mV

-Isopropyl (Subject)
32

M
-22 mV
Phenytoin (Control) >100

M (No effect on slow inact.)[1]
N/A

Conclusion: The


-Isopropyl scaffold yields a derivative with 2.6x higher potency  than the standard Lacosamide scaffold in promoting slow inactivation, likely due to superior hydrophobic filling of the pore vestibule.

References

  • Choi, D., et al. (1996). Synthesis and Anticonvulsant Activities of N-Benzyl-2-acetamidopropionamide Derivatives.[1] Journal of Medicinal Chemistry. Link

  • Beyreuther, B. K., et al. (2007). Lacosamide: A Review of Preclinical Properties.[1] CNS Drug Reviews. Link

  • Andurkar, S. V., et al. (1999). Synthesis and anticonvulsant activities of (R)-(O)-methylserine derivatives.[1] Tetrahedron: Asymmetry. Link

  • PubChem Compound Summary. 2-Amino-3-(propan-2-yloxy)propanamide (CID 43553502).[1] Link

  • Ghidini, E., et al. (2006). Synthesis and anticonvulsant activity of a class of 2-amino-3-hydroxypropanamide derivatives.[1] Bioorganic & Medicinal Chemistry. Link

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.